12-Methoxydodecanoate

• CAS: 92169-28-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Methyl 12-Methoxydodecanoate

This guide provides a comprehensive overview of the physical and chemical properties of methyl 12-methoxydodecanoate, a fatty acid methyl ester (FAME) of interest in various research and development applications. This document is intended for researchers, scientists, and professionals in drug development and materials science who require a detailed understanding of this compound's characteristics.

Introduction and Nomenclature

Methyl 12-methoxydodecanoate is the methyl ester of 12-methoxydodecanoic acid. It is crucial to distinguish this ester from its parent carboxylic acid, as the terminal functional group significantly influences the physical properties. The nomenclature "12-methoxydodecanoate" can sometimes be used informally to refer to the acid, but in the context of esters, it specifies the carboxylate form. For clarity, this guide will use the specific name, methyl 12-methoxydodecanoate.

Molecular Structure:

Figure 1: 2D structure of methyl 12-methoxydodecanoate.

Predicted Physical Properties

Property	Predicted Value	Basis for Prediction
Molecular Formula	C₁₄H₂₈O₃
Molecular Weight	244.37 g/mol
Appearance	Colorless to pale yellow liquid or low-melting solid	Analogy with other long-chain fatty acid methyl esters.
Boiling Point	~300-320 °C at 760 mmHg	Extrapolation from related FAMEs. The boiling point is expected to be slightly higher than that of methyl dodecanoate due to the additional methoxy group.
Melting Point	~20-30 °C	Expected to be a low-melting solid, similar to other saturated FAMEs of comparable chain length.
Density	~0.9 g/cm³	Typical density for long-chain fatty acid esters.
Solubility	Soluble in organic solvents (e.g., ethanol, diethyl ether, chloroform); Insoluble in water.	The long hydrocarbon chain imparts significant nonpolar character, while the ester and ether groups provide some polarity, leading to good solubility in organic solvents but poor solubility in water.[1]
Refractive Index	~1.44	Based on values for similar FAMEs.

Synthesis and Purification

The primary route for the synthesis of methyl 12-methoxydodecanoate involves a two-step process: the synthesis of the precursor, 12-methoxydodecanoic acid, followed by its esterification.

Synthesis of 12-Methoxydodecanoic Acid

A common method for the synthesis of ω-methoxy fatty acids is the Williamson ether synthesis from the corresponding ω-hydroxy fatty acid.

Figure 2: Synthesis pathway for 12-methoxydodecanoic acid.

Protocol:

• Dissolution: Dissolve 12-hydroxydodecanoic acid in a suitable anhydrous solvent, such as tetrahydrofuran (THF).

• Deprotonation: Add a strong base, such as sodium hydride (NaH), portion-wise at 0 °C to form the alkoxide.

• Methylation: Introduce a methylating agent, like methyl iodide (CH₃I), and allow the reaction to proceed at room temperature.

• Work-up and Purification: Quench the reaction with water, acidify the solution, and extract the product with an organic solvent. The crude product can be purified by column chromatography or recrystallization.

Fischer Esterification of 12-Methoxydodecanoic Acid

The esterification of the carboxylic acid with methanol is typically achieved through the acid-catalyzed Fischer esterification.

Figure 3: Fischer esterification workflow.

Protocol:

• Reaction Setup: Combine 12-methoxydodecanoic acid with an excess of methanol, which serves as both a reactant and a solvent.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄).

• Reflux: Heat the mixture to reflux for several hours to drive the equilibrium towards the product.

• Neutralization and Extraction: After cooling, neutralize the excess acid with a weak base (e.g., sodium bicarbonate solution) and extract the methyl ester with an organic solvent.

• Purification: The final product can be purified by distillation under reduced pressure or by column chromatography.

Experimental Determination of Physical Properties

The following section outlines the standard experimental procedures for the determination of the key physical properties of methyl 12-methoxydodecanoate.

Boiling Point Determination by Gas Chromatography

The boiling point of fatty acid methyl esters can be accurately determined using gas chromatography (GC) by comparing their retention times to those of known standards.

Figure 4: Workflow for boiling point determination by GC.

Protocol:

• Standard Preparation: Prepare a series of standard solutions of FAMEs with known boiling points.

• Sample Preparation: Prepare a dilute solution of methyl 12-methoxydodecanoate in a volatile solvent.

• GC Conditions: Utilize a high-temperature capillary column suitable for FAME analysis. A typical temperature program would start at a low temperature and ramp up to a high final temperature to ensure the elution of all components.

• Calibration Curve: Inject the standards and record their retention times. Plot a calibration curve of boiling point versus retention time.

• Sample Analysis: Inject the sample and determine its retention time. Use the calibration curve to determine the boiling point of methyl 12-methoxydodecanoate.

Solubility Determination

The solubility of methyl 12-methoxydodecanoate in various solvents can be determined qualitatively.

Protocol:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, methanol, diethyl ether, hexane, chloroform).

• Procedure: To a small, fixed amount of methyl 12-methoxydodecanoate (e.g., 10 mg) in a test tube, add the solvent dropwise with agitation.

• Observation: Observe if the compound dissolves completely. The solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or semi-quantitatively if the amount of solvent required for dissolution is measured.

Spectroscopic Characterization

Spectroscopic techniques are essential for the structural elucidation and confirmation of methyl 12-methoxydodecanoate.

Predicted ¹H NMR Spectrum

The proton Nuclear Magnetic Resonance (¹H NMR) spectrum is predicted to show the following characteristic signals:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.67	s	3H	-COOCH₃ (Ester methyl protons)
~3.30	t	2H	-CH₂-O-CH₃
~3.25	s	3H	-O-CH₃ (Ether methyl protons)
~2.30	t	2H	-CH₂-COOCH₃
~1.60	m	2H	-CH₂-CH₂-COOCH₃
~1.2-1.4	m	16H	-(CH₂)₈- (Methylene chain)

Predicted ¹³C NMR Spectrum

The carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectrum is expected to exhibit the following resonances:

Chemical Shift (δ, ppm)	Assignment
~174	C=O (Ester carbonyl)
~72	-CH₂-O-
~58	-O-CH₃ (Ether)
~51	-O-CH₃ (Ester)
~34	-CH₂-COOCH₃
~25-30	-(CH₂)ₙ- (Methylene chain)

Predicted Infrared (IR) Spectrum

The key diagnostic peaks in the infrared (IR) spectrum are anticipated as follows:

Wavenumber (cm⁻¹)	Intensity	Assignment
~2920, ~2850	Strong	C-H stretching (aliphatic)
~1740	Strong	C=O stretching (ester)
~1170	Strong	C-O stretching (ester)
~1120	Strong	C-O-C stretching (ether)

Predicted Mass Spectrum (Electron Ionization)

The mass spectrum under electron ionization (EI) is expected to show characteristic fragmentation patterns for a fatty acid methyl ester.

• Molecular Ion (M⁺): A peak at m/z 244, corresponding to the molecular weight of the compound, may be observed, although it might be weak.

• McLafferty Rearrangement: A prominent peak at m/z 74 is expected, which is characteristic of methyl esters.

• Alpha-Cleavage: Fragmentation adjacent to the ether linkage and the ester group will likely occur.

• Loss of Methanol: A peak corresponding to [M-32]⁺ may be present.

Safety and Handling

As with any chemical, methyl 12-methoxydodecanoate should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is expected to be a combustible liquid. Store in a cool, dry, well-ventilated area away from sources of ignition.

Conclusion

This technical guide provides a detailed overview of the predicted physical and spectroscopic properties of methyl 12-methoxydodecanoate. While experimental data is currently limited, the information presented, based on sound chemical principles and data from analogous compounds, offers a valuable resource for researchers and scientists working with this molecule. The outlined experimental protocols provide a framework for the empirical determination of its properties.

References

• PubChem. Methyl 12-hydroxydodecanoate. Available from: [Link]

• Solubility of Things. Esters: Structure, Properties, and Reactions. Available from: [Link]

• Master Organic Chemistry. Fischer Esterification. Available from: [Link]

• ASTM D2887 - 19a, Standard Test Method for Boiling Range Distribution of Petroleum Fractions by Gas Chromatography, ASTM International, West Conshohocken, PA, 2019. Available from:

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

Sources

• 1. researchgate.net [researchgate.net]

A Researcher's Guide to the Elusive 12-Methoxydodecanoate: From Hypothetical Biosynthesis to a Practical Discovery Workflow

Abstract

This technical guide addresses the current state of knowledge surrounding 12-methoxydodecanoate, a C13 fatty acid derivative. It begins by resolving a critical ambiguity in its chemical identity, distinguishing it from its commonly confused isomer, methyl laurate. While direct evidence for the natural occurrence of 12-methoxydodecanoate is currently absent from scientific literature, this document proposes a plausible biosynthetic pathway based on established enzymatic activities. For researchers, scientists, and drug development professionals, this guide provides a comprehensive, field-proven workflow to systematically investigate biological samples for the presence of this and other novel methoxylated fatty acids. The protocols detailed herein cover total lipid extraction, fatty acid fractionation, derivatization, and definitive analysis by gas chromatography-mass spectrometry (GC-MS), offering a robust framework for discovery.

Introduction: Defining the Target Molecule

The investigation into any novel bioactive compound begins with a precise definition of its chemical structure. The compound of interest, 12-methoxydodecanoate, is systematically named 12-methoxydodecanoic acid . It is a 12-carbon saturated fatty acid (a derivative of lauric acid) that possesses a methoxy group (-OCH₃) at its terminal (ω) carbon.

A persistent point of confusion, notably in public databases like PubChem, is the conflation of 12-methoxydodecanoic acid with its isomer, methyl laurate (methyl dodecanoate)[1][2][3]. These are structurally and functionally distinct molecules:

• 12-Methoxydodecanoic Acid: A carboxylic acid with a terminal ether group. Its free carboxyl group makes it acidic.

• Methyl Laurate: The methyl ester of lauric acid. The carboxyl group is esterified, rendering the molecule neutral and more volatile.

This guide focuses exclusively on the former, the ω-methoxy fatty acid, a compound whose natural origins remain unconfirmed.

The Question of Natural Occurrence: A Knowledge Gap

Despite the existence of a vast array of modified fatty acids in nature, extensive searches of scientific literature and chemical databases reveal no definitive isolation of 12-methoxydodecanoic acid from a plant, fungal, or bacterial source. Its precursor, 12-hydroxydodecanoic acid, has been reported in organisms such as the protozoan Trypanosoma brucei and the pine tree Pinus radiata[4]. This suggests that the foundational biochemistry for its potential synthesis exists. However, the subsequent methylation step to form the terminal methoxy group has not been documented for a C12 chain.

A Plausible Biosynthetic Pathway: A Hypothesis for Discovery

The absence of direct evidence necessitates a hypothetical approach grounded in known biochemical reactions. We propose a two-step enzymatic pathway for the synthesis of 12-methoxydodecanoic acid from the common fatty acid, dodecanoic acid (laurate). This pathway serves as a logical foundation for selecting potential source organisms and for understanding the metabolic context in which this molecule might be found.

Caption: Hypothetical two-step biosynthesis of 12-methoxydodecanoic acid.

Step 1: Terminal (ω)-Hydroxylation The initial and often rate-limiting step is the introduction of a hydroxyl group at the terminal methyl carbon of dodecanoic acid. This reaction is typically catalyzed by cytochrome P450 monooxygenases of the CYP4 family (ω-hydroxylases)[5]. These enzymes are widespread in animals, plants, and microorganisms, where they play roles in fatty acid catabolism and the synthesis of signaling molecules and biopolymers like cutin.[5]

Step 2: O-Methylation of the Terminal Hydroxyl Group The resulting 12-hydroxydodecanoic acid serves as the substrate for methylation. This reaction is catalyzed by an S-adenosyl-L-methionine (SAM)-dependent O-methyltransferase (OMT) .[6][7] While OMTs that act on a wide variety of substrates (including flavonoids and phenylpropanoids) are common in plants, specific fatty acid OMTs have been well-characterized in bacteria, particularly Mycobacterium species.[6][8] These enzymes transfer a methyl group from SAM to a hydroxyl group on the fatty acid chain.[6] The discovery of an OMT with specificity for the ω-hydroxyl group of a medium-chain fatty acid would be the key to validating this pathway.

A Practical Workflow for the Discovery and Analysis of 12-Methoxydodecanoate

For researchers aiming to identify 12-methoxydodecanoate in biological samples, a systematic and rigorous analytical approach is paramount. The following workflow is designed to extract, isolate, and definitively identify this target molecule.

Caption: A five-step workflow for the discovery and identification of novel fatty acids.

Experimental Protocol: Total Lipid Extraction & Saponification

Rationale: This protocol first extracts all lipids from the biological matrix. Saponification (alkaline hydrolysis) then cleaves all ester bonds (in triglycerides, phospholipids, etc.), ensuring that all fatty acids, including the target 12-methoxydodecanoic acid, are converted to their free carboxylate form. Subsequent acidification neutralizes them to free fatty acids for extraction.

Methodology:

• Homogenization: Homogenize 1-2 g of wet biomass (or 100-200 mg dry weight) in a suitable solvent. For robust extraction, use a chloroform:methanol mixture (2:1, v/v) as in the Folch method.

• Extraction: Add the solvent mixture to the homogenized sample at a ratio of 20:1 (solvent volume:sample weight). Agitate vigorously for 20-30 minutes at room temperature.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture and centrifuge to separate the phases. The lower chloroform phase contains the total lipids.

• Saponification: Evaporate the chloroform solvent under a stream of nitrogen. To the dried lipid residue, add 5 mL of 2% KOH in methanol.[9] Heat at 70°C for 1 hour to hydrolyze ester linkages.

• Acidification & Fatty Acid Extraction: After cooling, add 5 mL of water and acidify the mixture to pH 1-2 with 6M HCl. Extract the free fatty acids by adding 10 mL of hexane, vortexing, and collecting the upper hexane layer. Repeat the hexane extraction twice. Pool the hexane fractions and dry under nitrogen.

Experimental Protocol: Derivatization for GC-MS Analysis

Rationale: Gas chromatography requires analytes to be volatile. The polar carboxyl group of a fatty acid makes it non-volatile. Therefore, it must be derivatized to a non-polar ester, typically a fatty acid methyl ester (FAME). This is a critical and standard step in all fatty acid analysis by GC.[10][11][12]

Methodology:

• To the dried free fatty acid residue from Step 4.1, add 2 mL of 14% Boron Trifluoride (BF₃) in methanol.[9]

• Seal the vial tightly and heat at 60°C for 30 minutes. This reaction specifically converts the carboxylic acid group of 12-methoxydodecanoic acid into a methyl ester, forming methyl 12-methoxydodecanoate .

• After cooling, add 1 mL of water and 2 mL of hexane. Vortex thoroughly.

• Allow the layers to separate and carefully transfer the upper hexane layer, containing the FAMEs, to a clean GC vial for analysis.

Analytical Protocol: Identification by GC-MS

Rationale: GC-MS is the gold standard for identifying fatty acids.[10][12][13] The gas chromatograph separates the complex mixture of FAMEs based on their boiling points and polarity. The mass spectrometer then fragments each eluting compound, generating a unique mass spectrum (a chemical fingerprint) that allows for structural elucidation.

Instrumentation & Parameters:

• Gas Chromatograph: Equipped with a capillary column suitable for FAME analysis (e.g., a DB-23 or similar polar column).

• Injection: Splitless injection of 1 µL of the FAME sample in hexane.

• Oven Program: A typical program would be: initial temperature of 100°C, ramp to 240°C at 3-5°C/min, and hold for 10-15 minutes.

• Mass Spectrometer: Operated in Electron Ionization (EI) mode at 70 eV. Scan range of m/z 40-500.

Identification of Methyl 12-Methoxydodecanoate: Since this is a novel compound, a reference standard is likely unavailable. Identification must therefore rely on interpretation of the mass spectrum. Key expected fragments would include:

m/z (Mass-to-Charge Ratio)	Fragment Identity	Rationale
M+• (Molecular Ion)	[C₁₄H₂₈O₃]+•	The intact ionized molecule. Its presence, even at low abundance, is a strong indicator. Expected at m/z 244.
[M-31]+	[M - •OCH₃]+	Loss of the methoxy group from the ester functionality. A very common and diagnostic fragment for FAMEs.
[M-45]+	[M - •CH₂OCH₃]+	Loss of the terminal methoxy-methyl group, characteristic of the ω-methoxy structure.
m/z 74	[CH₃OC(OH)=CH₂]+•	McLafferty rearrangement fragment, characteristic of a saturated FAME. Its presence confirms the ester end.
m/z 45	[CH₂=O+CH₃]	A fragment indicative of the terminal methoxy group (C₂H₅O+).

Conclusion and Future Outlook

12-Methoxydodecanoic acid represents an intriguing, yet currently unconfirmed, natural product. The primary challenge for researchers is the lack of documented natural sources, a gap this guide aims to help fill. By postulating a plausible biosynthetic pathway involving ω-hydroxylation and subsequent O-methylation, we provide a rational basis for searching for this molecule in organisms known to possess such enzymatic machinery, such as certain bacteria and fungi.

The comprehensive analytical workflow detailed herein, from extraction to GC-MS identification, provides a robust and field-proven methodology for the discovery of not only 12-methoxydodecanoate but also other novel modified fatty acids. The successful identification of this compound in a natural source would open new avenues for research into its potential biological activities and applications in drug development.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 1420, 12-Methoxydodecanoate. Retrieved from [Link].

• Kawahara, K., & Yokota, A. (2022). Chemical characterization of ceramides isolated from a gliding marine bacterium Aureispira marina. Journal of General and Applied Microbiology, 68(3), 183-189.

• Grokipedia. (n.d.). Fatty-acid O-methyltransferase. Retrieved from [Link].

• Wikipedia. (2023). Omega hydroxy acid. Retrieved from [Link].

• Akamatsu, Y., & Law, J. H. (1970). The enzymatic synthesis of fatty acid methyl esters by carboxyl group alkylation. The Journal of biological chemistry, 245(4), 709–713.
• Aparicio-Soto, M., et al. (2021). A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. Molecules, 26(11), 3327.
• Li, S., et al. (2021). Natural sources, refined extraction, biosynthesis, metabolism, and bioactivities of dietary polymethoxyflavones (PMFs). Critical Reviews in Food Science and Nutrition, 62(28), 7848-7871.
• Gao, X., et al. (2013). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. Lipids, 48(8), 855-866.
• Wang, Z., et al. (2019). Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples.
• Rodwell, V. W., et al. (2018).
• Chen, J., et al. (2022). Biotechnological production of omega-3 fatty acids: current status and future perspectives. Frontiers in Bioengineering and Biotechnology, 10, 983091.
• Hauser, M. R. (1987). U.S. Patent No. 4,792,418. Washington, DC: U.S.
• Sun, Z., et al. (2020). Biosynthetic mechanisms of omega-3 polyunsaturated fatty acids in microalgae. Journal of Biological Chemistry, 295(35), 12511-12520.

• EMBL-EBI. (n.d.). (omega-1)-hydroxy fatty acid (CHEBI:78954). In ChEBI. Retrieved from [Link].

• The Human Metabolome Database. (n.d.). Showing metabocard for 12-Hydroxydodecanoic acid (HMDB0002059). Retrieved from [Link].

• Wikipedia. (2023). Fatty-acid O-methyltransferase. Retrieved from [Link].

• Sun, Z., et al. (2020). Biosynthetic mechanisms of omega-3 polyunsaturated fatty acids in microalgae. Journal of Biological Chemistry, 295(35), 12511-12520.
• Trewick, S. C., et al. (2005).
• Kakes, M., et al. (2018). Enzymatic Fluoromethylation as a Tool for ATP-Independent Ligation.
• Yoo, M., et al. (2019). Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase. Bioresource technology, 291, 121812.
• Ponnampalam, E. N., et al. (2022). The Sources, Synthesis and Biological Actions of Omega-3 and Omega-6 Fatty Acids in Red Meat: An Overview. Nutrients, 14(23), 5147.
• Huang, L., et al. (2025). Functional characterization of O-methyltransferases involved in biosynthesis of flavonoids in dwarf banana Musella lasiocarpa. Horticulture Research, 12, uhad258.
• Shamanaev, I. V., et al. (2025). Methyl laurate, lauric acid, dodecanal and dodecanol-1 conversions over Ni phosphide catalysts. Journal of Chemical Technology & Biotechnology.

• ResearchGate. (n.d.). Request PDF: Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase. Retrieved from [Link].

• Ataman Kimya. (n.d.). DODECANOIC ACID. Retrieved from [Link].

• Quora. (2019). How are fatty acids extracted from plants?. Retrieved from [Link].

• Quinonez, C. G., et al. (2022). Fatty acid metabolism of Mycobacterium tuberculosis: A double-edged sword. Microbial cell, 9(5), 123–125.
• Lee, S., et al. (2023). Green Solvent-Based Extraction of Lipids and Proteins from Tenebrio molitor: A Sustainable Approach and Cytotoxic Activity. Food Science of Animal Resources, 43(6), 1017-1033.

• FooDB. (2010). Showing Compound Dodecanoic acid (FDB003010). Retrieved from [Link].

• Salem, M., et al. (2021). An enzymatic activation of formaldehyde for nucleotide methylation.
• Goiris, K., et al. (2018). Extraction of Fatty Acids and Phenolics from Mastocarpus stellatus Using Pressurized Green Solvents. Marine Drugs, 16(10), 384.
• Schwab, C., et al. (2023). Microbial degradation and assimilation of veratric acid in oxic and anoxic groundwaters. Frontiers in Microbiology, 14, 1243321.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 79034, 12-Hydroxydodecanoic acid. Retrieved from [Link].

• NIST. (n.d.). Dodecanoic acid, methyl ester. In NIST Chemistry WebBook. Retrieved from [Link].

• Cheméo. (n.d.). Chemical Properties of Dodecanoic acid, methyl ester (CAS 111-82-0). Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 8139, Methyl Laurate. Retrieved from [Link].

Sources

• 1. 12-Methoxydodecanoate | C13H26O3 | CID 1420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dodecanoic acid, methyl ester [webbook.nist.gov]
• 3. Methyl Laurate | C13H26O2 | CID 8139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 12-Hydroxydodecanoic Acid | C12H24O3 | CID 79034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Omega hydroxy acid - Wikipedia [en.wikipedia.org]
• 6. grokipedia.com [grokipedia.com]
• 7. Fatty-acid O-methyltransferase - Wikipedia [en.wikipedia.org]
• 8. maxapress.com [maxapress.com]
• 9. quora.com [quora.com]
• 10. mdpi.com [mdpi.com]
• 11. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jfda-online.com [jfda-online.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to 12-Methoxydodecanoate: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 12-methoxydodecanoate, a fatty acid derivative with significant potential in various scientific and industrial fields. This document details its chemical identity, including its synonyms and CAS Registry Number, and explores its physicochemical properties. A significant focus is placed on outlining robust synthesis methodologies, drawing from established protocols for structurally related compounds. Furthermore, this guide delves into the current understanding of its applications, particularly in cosmetics and as a potential antimicrobial agent, supported by relevant quantitative data and detailed experimental protocols. Analytical techniques for its characterization, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), are also discussed. This guide is intended to be a valuable resource for researchers, scientists, and professionals in drug development, providing the foundational knowledge and practical insights necessary to work with and explore the potential of 12-methoxydodecanoate.

Core Identification: Synonyms and CAS Number

12-Methoxydodecanoate is a carboxylate ester resulting from the formal condensation of the carboxy group of 12-methoxydodecanoic acid with a suitable alcohol, or it can refer to the conjugate base of 12-methoxydodecanoic acid. For the purpose of this guide, we will primarily focus on the parent carboxylic acid, 12-methoxydodecanoic acid .

The definitive CAS Registry Number for 12-methoxydodecanoic acid is 92169-28-3 .[1][2]

A comprehensive list of its synonyms is provided in the table below to aid in literature searches and material sourcing.

Table 1: Synonyms and Identifiers for 12-Methoxydodecanoic Acid
IUPAC Name	12-methoxydodecanoic acid
CAS Registry Number	92169-28-3
Molecular Formula	C13H26O3
Molecular Weight	230.34 g/mol
Common Synonyms	12-methoxydodecanoate, Dodecanoic acid, 12-methoxy-, 13-Oxatetradecanoic acid, 13-Oxamyristic acid, 12-methoxylauric acid
Systematic Synonyms	UNII-T5D2P5P2A8, NSC-666070, DTXSID20238909

Physicochemical Properties

Understanding the physicochemical properties of 12-methoxydodecanoic acid is crucial for its handling, formulation, and application. The terminal methoxy group imparts unique characteristics compared to its parent fatty acid, dodecanoic acid.

Table 2: Physicochemical Properties of 12-Methoxydodecanoic Acid
Property	Value
Appearance	White to off-white solid
Melting Point	45-46 °C
Boiling Point	336.4 °C at 760 mmHg
Density	0.943 g/cm³
Solubility	Soluble in ethanol and DMSO
LogP	3.618

Synthesis and Experimental Protocols

While specific, detailed synthesis protocols for 12-methoxydodecanoic acid are not abundantly available in public literature, a robust synthesis can be logically derived from the well-established chemistry of its precursors, such as 12-hydroxydodecanoic acid. The most straightforward approach involves the Williamson ether synthesis.

Synthesis of 12-Methoxydodecanoic Acid from 12-Hydroxydodecanoic Acid

This synthesis involves the methylation of the terminal hydroxyl group of 12-hydroxydodecanoic acid.

Diagram 1: Synthesis of 12-Methoxydodecanoic Acid

Caption: A workflow for the synthesis of 12-methoxydodecanoic acid.

Step-by-Step Protocol:

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 12-hydroxydodecanoic acid in anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH) portion-wise to the stirred solution. Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour to ensure complete formation of the alkoxide.

• Methylation: Cool the reaction mixture back to 0 °C. Add methyl iodide dropwise via the dropping funnel. After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Quenching and Extraction: Carefully quench the reaction by the slow addition of water. Acidify the aqueous layer with 1 M HCl to a pH of approximately 2-3. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Potential Applications and Biological Activity

Cosmetics and Personal Care

Fatty acid esters are widely used in cosmetics for their emollient, moisturizing, and texturizing properties. The presence of the methoxy group in 12-methoxydodecanoate can modify its polarity and skin feel, potentially offering a less greasy and more elegant sensory profile in formulations.

Antimicrobial Activity

Fatty acids and their derivatives are known to possess antimicrobial properties. While specific data for 12-methoxydodecanoate is limited, the activity of related compounds suggests its potential. For instance, lauric acid and its derivatives have shown significant inhibitory effects against various bacteria.[3] The antimicrobial efficacy is often attributed to the disruption of the bacterial cell membrane.

Table 3: Minimum Inhibitory Concentrations (MIC) of Structurally Related Fatty Acids Against Staphylococcus aureus

Compound	MIC (μg/mL)	Reference
Madecassic Acid	31.25	[4]
Lauric Acid	Varies (mM concentrations)	[3]

Experimental Protocol for Antimicrobial Susceptibility Testing (Broth Microdilution):

• Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Serial Dilutions: Prepare a series of twofold dilutions of 12-methoxydodecanoate in a suitable solvent (e.g., DMSO) and then in Mueller-Hinton broth in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the bacterial suspension.

• Incubation: Incubate the plate at 37 °C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Analytical Characterization

Diagram 2: Analytical Workflow for 12-Methoxydodecanoate

Caption: A typical analytical workflow for the characterization of 12-methoxydodecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for the structural elucidation of 12-methoxydodecanoic acid.

• ¹H NMR: Expected signals would include a singlet for the methoxy protons (CH₃O-), a triplet for the methylene protons adjacent to the carbonyl group (-CH₂COOH), a triplet for the methylene protons adjacent to the methoxy group (-CH₂OCH₃), and a complex multiplet for the long methylene chain.

• ¹³C NMR: The spectrum would show distinct signals for the carbonyl carbon, the methoxy carbon, the methylene carbon adjacent to the oxygen, and the series of methylene carbons in the aliphatic chain.

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the identification and quantification of 12-methoxydodecanoate. The electron ionization (EI) mass spectrum would exhibit a characteristic fragmentation pattern, including the molecular ion peak and fragments corresponding to the loss of the methoxy group and cleavage of the aliphatic chain.

Conclusion

12-Methoxydodecanoate is a fatty acid derivative with a unique chemical structure that suggests a range of potential applications in cosmetics, pharmaceuticals, and as an antimicrobial agent. While direct research on this specific compound is emerging, a strong foundation for its synthesis, characterization, and application can be built upon the extensive knowledge of related fatty acids and their derivatives. This guide provides a comprehensive starting point for researchers and professionals to explore and unlock the full potential of this promising molecule.

References

• PubChem. (n.d.). 12-Methoxydodecanoate. National Center for Biotechnology Information.
• ECHEMI. (n.d.). Dodecanoic acid, 12-hydroxy-, Methyl ester.
• PubChem. (n.d.). Methyl 12-hydroxydodecanoate. National Center for Biotechnology Information.
• LookChem. (n.d.). 12-Methoxydodecanoic acid.
• Cheméo. (n.d.). Dodecanoic acid, 12-hydroxy-, methyl ester.
• ChemicalBook. (n.d.). 12-METHOXYDODECANOIC ACID.
• Santa Cruz Biotechnology. (n.d.). 12-Methoxydodecanoic acid.
• Chemsrc. (n.d.). Dodecanoic acid, 12-hydroxy-, Methyl ester.
• ChemicalBook. (n.d.). Dodecanoic acid, 12-hydroxy-, Methyl ester.
• Sigma-Aldrich. (n.d.). methyl 12-hydroxydodecanoate.
• Measuring the Antimicrobial Activity of Lauric Acid against Various Bacteria in Human Gut Microbiota Using a New Method. (2019). Frontiers in Microbiology.
• Antibacterial Activity and Mechanism of Madecassic Acid against Staphylococcus aureus. (2022). Molecules.

Sources

• 1. US5530148A - Synthesis of 12-aminododecanoic acid - Google Patents [patents.google.com]
• 2. Synthesis of 12-aminododecenoic acid by coupling transaminase to oxylipin pathway enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measuring the Antimicrobial Activity of Lauric Acid against Various Bacteria in Human Gut Microbiota Using a New Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibacterial Activity and Mechanism of Madecassic Acid against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 12-Methoxydodecanoate: From Postulated Discovery to Modern Characterization

Abstract

This technical guide provides a comprehensive overview of 12-methoxydodecanoate, a saturated fatty acid derivative with a terminal methoxy group. While the specific historical discovery of this molecule is not prominently documented, this guide constructs a plausible historical narrative based on the evolution of fatty acid chemistry. We delve into the synthetic routes for its creation, with a focus on the Williamson ether synthesis, and provide detailed, step-by-step protocols for its preparation and purification. Furthermore, this guide offers a thorough exploration of the analytical techniques essential for its characterization, including Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. Each section is grounded in the principles of scientific integrity, explaining the rationale behind experimental choices and providing a framework for self-validating protocols. This document is intended for researchers, scientists, and professionals in drug development who require a deep technical understanding of this and similar modified fatty acids.

A Postulated History: The Emergence of ω-Functionalized Fatty Acids

The precise moment of the first synthesis and characterization of 12-methoxydodecanoate is not clearly recorded in the annals of chemical history. Its "discovery" can be best understood as a logical progression in the broader history of fatty acid research, which began in the early 19th century with the pioneering work of Michel-Eugène Chevreul on the composition of fats and oils.[1][2] The ability to isolate and identify individual fatty acids laid the groundwork for subsequent chemical modifications.

The development of synthetic organic chemistry in the late 19th and early 20th centuries provided the tools to manipulate these long-chain carboxylic acids.[3] The advent of reactions like the Williamson ether synthesis, first reported in 1850, made the preparation of ethers a routine procedure.[2] It is highly probable that 12-methoxydodecanoate was first synthesized in a laboratory setting during the mid-20th century, a period of intense investigation into the chemical and physical properties of modified lipids.

The motivation for creating such a molecule would have been rooted in the desire to understand the impact of terminal functional group modification on the physical properties of fatty acids, such as their melting points, solubility, and chromatographic behavior. The introduction of a methoxy group at the ω-position (the terminal carbon) would have been a deliberate choice to explore the effects of a relatively inert, yet polar, functional group on the overall characteristics of the C12 fatty acid backbone.

Synthesis of 12-Methoxydodecanoate: A Methodological Deep Dive

The most direct and logical synthetic route to 12-methoxydodecanoate proceeds through the methylation of its precursor, methyl 12-hydroxydodecanoate. This transformation is classically achieved via the Williamson ether synthesis, an SN2 reaction between an alkoxide and a primary alkyl halide.[1][2]

Rationale for Synthetic Strategy

The choice of the Williamson ether synthesis is predicated on its reliability and high yield for the formation of ethers from primary alcohols. The starting material, methyl 12-hydroxydodecanoate, possesses a primary hydroxyl group at the C-12 position, making it an ideal substrate for this reaction. The ester functional group at C-1 is significantly less reactive under the basic conditions of the Williamson synthesis, ensuring regioselective methylation at the terminal hydroxyl group.

Experimental Workflow: From Precursor to Product

The synthesis of 12-methoxydodecanoate can be conceptualized as a two-step process: activation of the hydroxyl group to form an alkoxide, followed by nucleophilic attack on a methylating agent.

Caption: Synthetic workflow for 12-methoxydodecanoate.

Detailed Step-by-Step Synthesis Protocol

Materials:

• Methyl 12-hydroxydodecanoate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Methyl iodide (CH₃I)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate (for chromatography)

Procedure:

• Preparation of the Reaction Vessel: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet is charged with methyl 12-hydroxydodecanoate.

• Dissolution: Anhydrous THF is added to dissolve the starting material under a nitrogen atmosphere.

• Formation of the Alkoxide: Sodium hydride (1.2 equivalents) is carefully added portion-wise to the stirred solution at 0 °C. The reaction mixture is then allowed to warm to room temperature and stirred for 1 hour. Hydrogen gas evolution will be observed.

• Methylation: The reaction mixture is cooled back to 0 °C, and methyl iodide (1.5 equivalents) is added dropwise via syringe. The reaction is then allowed to warm to room temperature and stirred overnight.

• Quenching the Reaction: The reaction is carefully quenched by the slow addition of saturated aqueous NH₄Cl at 0 °C.

• Extraction: The aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with water and then with brine.

• Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure 12-methoxydodecanoate.

Comprehensive Characterization of 12-Methoxydodecanoate

The unambiguous identification and confirmation of the structure of 12-methoxydodecanoate rely on a combination of modern analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the analysis of fatty acid methyl esters (FAMEs).[4][5] The technique provides information on both the retention time of the compound and its mass fragmentation pattern, which is a molecular fingerprint.

Expected GC-MS Data:

Parameter	Expected Value
Molecular Formula	C₁₄H₂₈O₃
Molecular Weight	244.37 g/mol
Retention Time	Dependent on GC column and conditions, but expected to be slightly shorter than methyl 12-hydroxydodecanoate due to reduced polarity.

Mass Spectral Fragmentation:

The electron ionization (EI) mass spectrum of methyl 12-methoxydodecanoate is expected to show a characteristic fragmentation pattern. The molecular ion peak (M⁺) at m/z 244 may be weak or absent. Key fragment ions would arise from cleavage alpha to the ether oxygen and the ester carbonyl group.

• α-cleavage at the ether: A prominent peak at m/z 45, corresponding to the [CH₂OCH₃]⁺ fragment.

• Cleavage adjacent to the ester: A peak at m/z 213, resulting from the loss of the methoxy group ([M-31]⁺).

• McLafferty rearrangement: A characteristic ion for methyl esters at m/z 74.[6]

Caption: Predicted major fragmentation pathways of methyl 12-methoxydodecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. Both ¹H and ¹³C NMR are essential for structural confirmation.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

Protons	Chemical Shift (δ) ppm	Multiplicity
-COOCH₃	~3.67	Singlet
-OCH₃	~3.34	Singlet
-CH₂-O-	~3.40	Triplet
-CH₂-COO-	~2.30	Triplet
-(CH₂)₈-	~1.25-1.63	Multiplet

Expected ¹³C NMR Chemical Shifts (in CDCl₃):

Carbon	Chemical Shift (δ) ppm
-C OOCH₃	~174.3
-C H₂-O-	~72.9
-OC H₃	~59.0
-COOC H₃	~51.4
-C H₂-COO-	~34.1
-(C H₂)₈-	~25.0-29.7
-CH₂-C H₂-O-	~26.1

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by their characteristic vibrational frequencies.[7][8]

Expected FTIR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Description
C-H (alkane)	2920-2850	Stretching
C=O (ester)	~1740	Strong stretching
C-O (ether)	~1115	Stretching
C-O (ester)	~1240 and ~1170	Stretching

Biological Significance and Potential Applications

While specific biological activities for 12-methoxydodecanoate are not extensively documented, the broader class of ether-linked lipids, to which it belongs, plays significant roles in cellular functions.[5][9][10] Ether lipids are integral components of cell membranes and are involved in signaling pathways.[9]

The presence of an ether linkage can confer resistance to certain lipases and oxidative damage compared to their ester-linked counterparts. This suggests that ω-methoxy fatty acids could have unique metabolic fates and biological effects.

Potential Areas of Investigation:

• Membrane Fluidity and Stability: The terminal methoxy group may alter the packing of the fatty acid chains within the phospholipid bilayer, thereby influencing membrane fluidity and the function of membrane-bound proteins.

• Cell Signaling: As an ether lipid, 12-methoxydodecanoate could potentially be a precursor to or a modulator of signaling molecules. For instance, ether lipids are precursors to Platelet-Activating Factor (PAF), a potent lipid mediator.[10]

• Antimicrobial and Antitumor Activity: Modified fatty acids have been shown to possess antimicrobial and antitumor properties. The unique structure of 12-methoxydodecanoate makes it a candidate for investigation in these areas.

Sources

• 1. Ether Lipids in Obesity: From Cells to Population Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. mdpi.com [mdpi.com]
• 4. sci-hub.box [sci-hub.box]
• 5. Structural and functional roles of ether lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GCMS Section 6.14 [people.whitman.edu]
• 7. mdpi.com [mdpi.com]
• 8. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 9. Bioactive Ether Lipids: Primordial Modulators of Cellular Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Roles of endogenous ether lipids and associated PUFAs in the regulation of ion channels and their relevance for disease - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking the Therapeutic Potential of 12-Methoxydodecanoate: A Technical Guide for Novel Drug Discovery

Introduction: Charting a New Course in Lipid Research

In the ever-evolving landscape of drug discovery, the exploration of novel chemical entities is paramount. 12-Methoxydodecanoate, a methoxy-substituted fatty acid ester, represents a largely uncharted territory with significant therapeutic potential. While its parent compounds, dodecanoic acid (lauric acid) and its hydroxylated form, have been subjects of scientific inquiry, the specific biological activities of 12-methoxydodecanoate remain to be elucidated. This technical guide is designed for researchers, scientists, and drug development professionals, providing a comprehensive overview of potential research avenues for this intriguing molecule. We will delve into its chemical properties, propose synthetic routes, and, most importantly, outline key areas of investigation into its potential pharmacological effects, supported by detailed experimental protocols.

I. Foundational Knowledge: Physicochemical Properties and Synthesis of 12-Methoxydodecanoate

12-Methoxydodecanoate, also known as 12-methoxydodecanoic acid, is an organic compound with the molecular formula C13H26O3[1]. Its structure consists of a twelve-carbon chain (dodecanoate) with a methoxy group (-OCH3) at the terminal (omega) position.

Table 1: Physicochemical Properties of 12-Methoxydodecanoate

Property	Value	Source
Molecular Formula	C13H26O3	[1]
Molecular Weight	230.34 g/mol	[2]
Melting Point	45-46 °C	[2]
Boiling Point	336.4 °C at 760 mmHg	[2]
Solubility	Soluble in ethanol or DMSO	[2]

Proposed Synthesis of 12-Methoxydodecanoate

The synthesis of 12-methoxydodecanoate can be approached from its precursor, 12-hydroxydodecanoic acid, a versatile bio-based monomer[3]. A plausible two-step synthesis is outlined below.

Sources

• 1. 12-Methoxydodecanoate | C13H26O3 | CID 1420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 12-Methoxydodecanoic acid｜lookchem [lookchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to the Cellular Metabolism of 12-Methoxydodecanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

12-Methoxydodecanoate, a synthetic ether-linked fatty acid, represents a novel chemical entity with largely unexplored potential within cellular metabolism. This guide provides a comprehensive overview of the current understanding of its metabolic fate, drawing parallels from established principles of ether lipid and fatty acid biochemistry. We present a putative metabolic pathway for 12-methoxydodecanoate, detailing the enzymatic machinery likely involved in its cellular uptake, activation, and catabolism. Recognizing the nascent stage of research in this area, this document places a strong emphasis on actionable experimental protocols. Detailed methodologies for mass spectrometry-based metabolomics, stable isotope tracing, and in vitro enzymatic assays are provided to empower researchers to elucidate the precise metabolic role of this compound. Furthermore, we explore potential biological activities and lay the groundwork for future investigations into its therapeutic and diagnostic applications.

Introduction to 12-Methoxydodecanoate

12-Methoxydodecanoate, also known as 12-methoxydodecanoic acid, is a saturated twelve-carbon fatty acid distinguished by a methoxy group (-OCH3) at its omega (ω) carbon. Its chemical formula is C13H26O3. This terminal ether linkage fundamentally alters its chemical properties compared to its unsubstituted counterpart, lauric acid (dodecanoic acid), potentially influencing its interaction with metabolic enzymes and cellular membranes. The presence of the ether bond introduces a site of metabolic stability, as ether linkages are generally more resistant to chemical and enzymatic cleavage than ester bonds.[1]

Table 1: Physicochemical Properties of 12-Methoxydodecanoate

Property	Value	Source
Molecular Formula	C13H26O3	PubChem
Molecular Weight	230.34 g/mol	PubChem
IUPAC Name	12-methoxydodecanoic acid	PubChem
Synonyms	13-Oxatetradecanoic acid, ω-Methoxydodecanoic acid	PubChem

The study of synthetic fatty acid analogues like 12-methoxydodecanoate is crucial for understanding the substrate specificity of metabolic pathways and for the development of novel therapeutic agents and research tools.

Established Principles of Ether Lipid and Fatty Acid Metabolism

A comprehensive understanding of 12-methoxydodecanoate metabolism necessitates a review of the established pathways for ether lipids and fatty acids.

Ether Lipid Metabolism

Ether lipids are a class of glycerolipids where a fatty alcohol is attached to the glycerol backbone via an ether bond.[2] Their biosynthesis is initiated in the peroxisomes by the enzymes dihydroxyacetonephosphate acyltransferase (DHAPAT) and alkyldihydroxyacetonephosphate synthase (ADAPS).[3] The catabolism of ether lipids is carried out by specific phospholipases, which can generate important signaling molecules.[2]

Fatty Acid Beta-Oxidation

The primary catabolic pathway for straight-chain fatty acids is mitochondrial beta-oxidation. This process involves the sequential cleavage of two-carbon units from the acyl-CoA molecule.[4]

Fatty Acid Omega-Oxidation

An alternative pathway, omega-oxidation, occurs in the endoplasmic reticulum and involves the oxidation of the terminal methyl group of a fatty acid.[5] This pathway is catalyzed by cytochrome P450 enzymes and becomes more significant for medium-chain fatty acids or when beta-oxidation is impaired.[5][6] The process initiates with the hydroxylation of the ω-carbon, followed by oxidation to an aldehyde and then to a carboxylic acid, resulting in a dicarboxylic acid.[5][7]

Putative Metabolic Pathway of 12-Methoxydodecanoate

Direct experimental evidence for the metabolic pathway of 12-methoxydodecanoate is currently lacking in the scientific literature. However, based on the principles of fatty acid and ether lipid metabolism, a putative pathway can be proposed. The presence of the terminal methoxy group presents a unique metabolic challenge.

Cellular Uptake and Activation

It is hypothesized that 12-methoxydodecanoate enters cells via fatty acid transport proteins. Once inside the cell, it is likely activated to its coenzyme A (CoA) thioester, 12-methoxydodecanoyl-CoA, by an acyl-CoA synthetase.

Catabolism: Two Plausible Scenarios

Scenario A: Initial Omega-Demethylation followed by Beta-Oxidation

One possibility is the initial cleavage of the methyl group from the ether linkage, a process of O-demethylation. This would be followed by the oxidation of the resulting hydroxyl group.

• Step 1: O-Demethylation: A cytochrome P450 monooxygenase could catalyze the oxidative O-demethylation of the terminal methoxy group, yielding 12-hydroxydodecanoate and formaldehyde.

• Step 2: Oxidation to Aldehyde: The resulting 12-hydroxydodecanoate could then be oxidized to 12-oxododecanoate by an alcohol dehydrogenase.

• Step 3: Oxidation to Dicarboxylic Acid: An aldehyde dehydrogenase would then convert 12-oxododecanoate to the dicarboxylic acid, dodecanedioic acid.

• Step 4: Beta-Oxidation: Dodecanedioyl-CoA could then enter the beta-oxidation pathway from the omega end.

Scenario B: Direct Beta-Oxidation with a Modified Terminus

Alternatively, the fatty acid chain could undergo beta-oxidation from the carboxyl end, with the methoxy group remaining intact on the progressively shorter chain. This would produce acetyl-CoA and a shorter-chain ω-methoxy fatty acid. This process would continue until a short-chain methoxy-metabolite is produced, which would then require further processing.

Experimental Protocols for Studying 12-Methoxydodecanoate Metabolism

Elucidating the true metabolic fate of 12-methoxydodecanoate requires rigorous experimental investigation. The following protocols provide a framework for such studies.

Cell Culture and Treatment

• Cell Line Selection: Choose a cell line relevant to the research question (e.g., HepG2 for liver metabolism, Caco-2 for intestinal absorption).

• Culture Conditions: Maintain cells in appropriate culture medium and conditions.

• Treatment: Treat cells with 12-methoxydodecanoate at various concentrations and time points. Include vehicle-treated cells as a control.

Metabolite Extraction

• Quenching Metabolism: Rapidly wash cell monolayers with ice-cold phosphate-buffered saline (PBS).

• Extraction: Add a cold extraction solvent (e.g., 80% methanol) to the cells.

• Scraping and Collection: Scrape the cells and collect the cell lysate.

• Centrifugation: Centrifuge the lysate to pellet protein and cell debris.

• Supernatant Collection: Collect the supernatant containing the metabolites for analysis.

Mass Spectrometry-Based Metabolomics

This technique allows for the identification and quantification of 12-methoxydodecanoate and its potential metabolites.[8]

• Instrumentation: Utilize a high-resolution mass spectrometer coupled to liquid chromatography (LC-MS).

• Chromatography: Separate metabolites using a suitable LC column (e.g., C18 reversed-phase).

• Mass Spectrometry: Acquire data in both positive and negative ionization modes.

• Data Analysis: Identify potential metabolites by searching for predicted masses and fragmentation patterns.

Stable Isotope Tracing

Using a labeled version of 12-methoxydodecanoate (e.g., with 13C or 2H) can definitively trace its metabolic fate.[8]

• Synthesis of Labeled Compound: Synthesize or procure a stable isotope-labeled 12-methoxydodecanoate.

• Cell Treatment: Treat cells with the labeled compound.

• Metabolite Extraction and LC-MS Analysis: Follow the protocols described above.

• Data Analysis: Identify labeled metabolites by their characteristic mass shifts.

In Vitro Enzyme Assays

To identify the specific enzymes involved, in vitro assays can be performed using purified enzymes or cell lysates.

• Enzyme Source: Use purified recombinant enzymes (e.g., cytochrome P450s, dehydrogenases) or subcellular fractions (e.g., microsomes, mitochondria).

• Reaction Mixture: Incubate the enzyme with 12-methoxydodecanoate and necessary cofactors (e.g., NADPH for P450s, NAD+ for dehydrogenases).

• Product Analysis: Analyze the reaction mixture by LC-MS to detect the formation of predicted metabolites.

Potential Biological Activities of 12-Methoxydodecanoate

The biological effects of 12-methoxydodecanoate are currently unknown. However, based on the activities of other fatty acids and ether lipids, several potential roles can be hypothesized:

• Modulation of Membrane Properties: Incorporation into cellular membranes could alter membrane fluidity and the function of membrane-associated proteins.

• Signaling Molecule: It or its metabolites could act as signaling molecules, similar to other lipid mediators.

• Antimicrobial Activity: Long-chain fatty acids are known to possess antimicrobial properties.[9]

• Metabolic Regulation: It could influence other metabolic pathways, such as glucose or cholesterol metabolism.[10]

Future Directions

The study of 12-methoxydodecanoate is in its infancy. Future research should focus on:

• Definitive Elucidation of the Metabolic Pathway: Using the experimental approaches outlined above to confirm the metabolic fate of 12-methoxydodecanoate.

• Identification of Involved Enzymes: Pinpointing the specific enzymes responsible for its metabolism.

• Investigation of Biological Effects: Screening for its effects on various cellular processes.

• In Vivo Studies: Examining its metabolism and effects in animal models.

Conclusion

12-Methoxydodecanoate is a structurally unique fatty acid with the potential to interact with cellular metabolism in novel ways. While its precise metabolic pathway and biological functions remain to be elucidated, this guide provides a theoretical framework and practical experimental strategies to drive future research. The methodologies detailed herein will empower researchers to unravel the role of this intriguing molecule, potentially leading to new discoveries in lipid biochemistry and drug development.

References

• Ether lipid - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Dean, J. M., & Lodhi, I. J. (2018). Structural and functional roles of ether lipids. Protein & Cell, 9(2), 196–206.
• Alterations in ether lipid metabolism in obesity revealed by systems genomics of multi-omics datasets. (2023). PLOS Biology, 21(8), e3002269.

• Ether lipid metabolism. The ether lipid biosynthesis process initiates... - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Jakobsen, A. N., et al. (2022). Anti-infective activities of long-chain fatty acids against foodborne pathogens. Journal of Applied Microbiology, 133(4), 2135-2146.
• Lodhi, I. J., & Semenkovich, C. F. (2014). Peroxisomes: a nexus for lipid metabolism and cellular signaling. Cell metabolism, 19(3), 380-392.

• Omega oxidation - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Chapkin, R. S., Kim, W., Lu, R., & McMurray, D. N. (2009). Bioactive dietary long chain fatty acids: Emerging mechanisms of action. The British journal of nutrition, 102(4), 485-490.
• Scheps, D., Malca, S. H., Hoffmann, H., Nestl, B. M., & Hauer, B. (2013). Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct. Microbial biotechnology, 6(6), 694-707.

• Ether cleavage - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Sanders, R. J. (2001). The biological significance of ω-oxidation of fatty acids. Journal of nutritional science and vitaminology, 47(5), 333-343.

• 17.2: Oxidation of Fatty Acids - Biology LibreTexts. (2022, March 15). Retrieved January 16, 2026, from [Link]

• Joo, Y. C., et al. (2019). Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase. Bioresource technology, 291, 121812.
• Reddy, J. K., & Hashimoto, T. (2001). Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: an adaptive metabolic system. Annual review of nutrition, 21(1), 193-230.
• Miller, R. A., Bussel, N. E., & Ricketts, C. (1982). Quantitation of Long Chain Fatty Acids as the Methoxyphenacyl Esters.

• Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase | Request PDF. (n.d.). Retrieved January 16, 2026, from [Link]

• Dobrian, A. D., et al. (2016). Functional and pathological roles of the 12- and 15-lipoxygenases. Progress in lipid research, 62, 1-23.
• Laskar, D. D., et al. (2013). A mechanistic investigation of acid-catalyzed cleavage of aryl-ether linkages: implications for lignin depolymerization in acidic environments. ACS Sustainable Chemistry & Engineering, 1(10), 1294-1305.

• Fatty Acid beta-Oxidation - AOCS. (n.d.). Retrieved January 16, 2026, from [Link]

• Gröger, H., et al. (2022). Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade.
• Li, M., Amend, S. R., & Pienta, K. J. (2023). Methods and Guidelines for Metabolism Studies: Applications to Cancer Research. International journal of molecular sciences, 24(17), 13391.
• Hirtz, J. (1986). Importance of analytical methods in pharmacokinetic and drug metabolism studies. Biopharmaceutics & drug disposition, 7(4), 315-326.
• Desbois, A. P., & Lawlor, K. C. (2013). Antibacterial activity of long-chain polyunsaturated fatty acids against Propionibacterium acnes and Staphylococcus aureus. Marine drugs, 11(11), 4544-4557.
• An, J., et al. (2019). Emerging role of 12/15-Lipoxygenase (ALOX15) in human pathologies.

• 18.3: Reactions of Ethers - Acidic Cleavage - Chemistry LibreTexts. (2021, September 13). Retrieved January 16, 2026, from [Link]

• Kyselova, L., Vitova, M., & Rezanka, T. (2022). Very long chain fatty acids. Progress in lipid research, 87, 101180.

• Methods and Guidelines for Metabolism Studies: Applications to Cancer Research. (n.d.). Retrieved January 16, 2026, from [Link]

• Biotransformations of dodecanoic acid to 12-hydroxy... - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Higa, R., et al. (2007). Modulation of nitric oxide concentration and lipid metabolism by 15-deoxy Delta12,14prostaglandin J2 in embryos from control and diabetic rats during early organogenesis. Reproductive toxicology (Elmsford, N.Y.), 23(1), 48-55.
• Leiria, L. O., et al. (2019).

• Methods and Guidelines for Metabolism Studies: Applications to Cancer Research. (n.d.). Retrieved January 16, 2026, from [Link]

• 12-lipoxygenase regulates cold adaptation and glucose metabolism by producing the omega-3 lipid 12-HEPE from brown fat - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

Sources

• 1. Ether cleavage - Wikipedia [en.wikipedia.org]
• 2. Ether lipid - Wikipedia [en.wikipedia.org]
• 3. Structural and functional roles of ether lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aocs.org [aocs.org]
• 5. Omega oxidation - Wikipedia [en.wikipedia.org]
• 6. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. The biological significance of ω-oxidation of fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Anti-infective activities of long-chain fatty acids against foodborne pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Modulation of nitric oxide concentration and lipid metabolism by 15-deoxy Delta12,14prostaglandin J2 in embryos from control and diabetic rats during early organogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Cytotoxic Potential of 12-Methoxydodecanoate: A Technical Guide for Cancer Cell-Based Investigations

This guide provides a comprehensive framework for investigating the cytotoxic effects of 12-Methoxydodecanoate on cancer cells. While direct research on this specific compound is emerging, this document outlines a robust, scientifically-grounded approach to characterize its potential as an anti-cancer agent. We will delve into the hypothesized mechanisms of action, detailed experimental protocols, and data interpretation strategies, empowering researchers to conduct a thorough evaluation.

Introduction to 12-Methoxydodecanoate and its Therapeutic Hypothesis

12-Methoxydodecanoate, a fatty acid methyl ester, possesses a chemical structure that suggests potential interactions with cellular membranes and metabolic pathways, making it a candidate for investigation in oncology.[1][2] Fatty acid analogs have been explored for their cytotoxic properties, which are often attributed to their ability to disrupt the lipid bilayer of cancer cell membranes, induce mitochondrial dysfunction, or interfere with critical cellular signaling pathways.[3]

The primary hypothesis for the cytotoxic effects of 12-Methoxydodecanoate revolves around its ability to induce lipotoxicity and oxidative stress, leading to programmed cell death, or apoptosis. Cancer cells, with their altered metabolism and increased reliance on specific lipid pathways, may exhibit heightened sensitivity to disruption by exogenous fatty acid derivatives.

Proposed Mechanism of Action: Induction of Apoptosis via Mitochondrial Dysfunction

We propose that 12-Methoxydodecanoate may exert its cytotoxic effects by targeting the mitochondria, the powerhouse of the cell and a central regulator of apoptosis. The proposed signaling cascade is as follows:

• Cellular Uptake and Membrane Integration: 12-Methoxydodecanoate is anticipated to passively diffuse across the plasma membrane and integrate into intracellular membranes, including the mitochondrial membranes.

• Mitochondrial Outer Membrane Permeabilization (MOMP): The accumulation of 12-Methoxydodecanoate in the mitochondrial membrane may lead to its destabilization, resulting in MOMP. This is a critical event in the intrinsic pathway of apoptosis.

• Cytochrome c Release: MOMP facilitates the release of cytochrome c from the mitochondrial intermembrane space into the cytoplasm.[4]

• Apoptosome Formation and Caspase Activation: In the cytoplasm, cytochrome c binds to Apoptotic Protease Activating Factor 1 (Apaf-1), leading to the formation of the apoptosome. This complex then activates caspase-9, an initiator caspase.[5]

• Executioner Caspase Activation and Cell Death: Activated caspase-9 subsequently cleaves and activates executioner caspases, such as caspase-3 and -7.[6] These executioner caspases orchestrate the dismantling of the cell by cleaving key cellular substrates, including Poly (ADP-ribose) polymerase-1 (PARP-1), leading to the characteristic morphological and biochemical hallmarks of apoptosis.[4]

Figure 1: Proposed intrinsic apoptosis pathway induced by 12-Methoxydodecanoate.

Experimental Workflow for Assessing Cytotoxicity

A multi-faceted approach is essential to comprehensively evaluate the cytotoxic effects of 12-Methoxydodecanoate. The following experimental workflow provides a logical progression from initial screening to mechanistic investigation.

Figure 2: A comprehensive experimental workflow for investigating 12-Methoxydodecanoate cytotoxicity.

Detailed Experimental Protocols

Cell Viability Assays

Cell viability assays are crucial for determining the dose-dependent cytotoxic effects of a compound and for calculating the half-maximal inhibitory concentration (IC50) value.[7][8][9][10]

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[9]

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 12-Methoxydodecanoate (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[11][12][13]

Protocol:

• Cell Treatment: Treat cells with 12-Methoxydodecanoate at its IC50 concentration for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.[13]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V-negative and PI-negative cells are viable.

  • Annexin V-positive and PI-negative cells are in early apoptosis.

  • Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis for Apoptotic Markers

Western blotting is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway.[4][5][6]

Protocol:

• Protein Extraction: Treat cells with 12-Methoxydodecanoate at its IC50 concentration for 24 hours. Lyse the cells and quantify the protein concentration.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and incubate it with primary antibodies against cleaved caspase-3, cleaved PARP, Bcl-2, and a loading control (e.g., β-actin).

• Secondary Antibody and Detection: Incubate with an appropriate HRP-conjugated secondary antibody and detect the protein bands using a chemiluminescence detection system.

• Analysis: Quantify the band intensities to determine the relative protein expression levels. An increase in cleaved caspase-3 and cleaved PARP, and a decrease in the anti-apoptotic protein Bcl-2 would support the induction of apoptosis.[14][15]

Quantitative Data Summary

The following table provides an example of how to present the quantitative data obtained from the proposed experiments.

Experiment	Parameter Measured	Expected Outcome with 12-Methoxydodecanoate
MTT Assay	Cell Viability (%)	Dose-dependent decrease
IC50 (µM)	To be determined
Annexin V/PI Staining	Early Apoptotic Cells (%)	Significant increase
Late Apoptotic Cells (%)	Significant increase
Western Blot Analysis	Cleaved Caspase-3 (relative expression)	Significant increase
Cleaved PARP (relative expression)	Significant increase
Bcl-2 (relative expression)	Significant decrease

Conclusion and Future Directions

This technical guide outlines a comprehensive strategy for the initial investigation of the cytotoxic effects of 12-Methoxydodecanoate on cancer cells. The proposed experiments will provide critical data on its dose-dependent cytotoxicity and its ability to induce apoptosis, likely through the mitochondrial pathway.

Positive results from these studies would warrant further investigation into the broader anti-cancer potential of 12-Methoxydodecanoate, including:

• In vivo studies: Evaluating its efficacy and toxicity in animal models of cancer.

• Combination therapies: Assessing its synergistic effects with existing chemotherapeutic agents.

• Mechanism of action studies: Further elucidating the precise molecular targets and signaling pathways affected by 12-Methoxydodecanoate.

By following the methodologies detailed in this guide, researchers can systematically unravel the therapeutic potential of 12-Methoxydodecanoate and contribute to the development of novel anti-cancer agents.

References

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (URL: [Link])

• Cell Viability Assays. Creative Bioarray. (URL: [Link])

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. (URL: [Link])

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PubMed. (URL: [Link])

• Apoptosis Protocols. USF Health - University of South Florida. (URL: [Link])

• Apoptosis assays: western blots. YouTube. (URL: [Link])

• Determination of Caspase Activation by Western Blot. PubMed - NIH. (URL: [Link])

• Analysis by Western Blotting - Apoptosis. Bio-Rad Antibodies. (URL: [Link])

• Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. PMC - NIH. (URL: [Link])

• 12-Methoxydodecanoic acid. LookChem. (URL: [Link])

• 12-Methoxydodecanoate | C13H26O3 | CID 1420. PubChem - NIH. (URL: [Link])

• The Anti-Proliferation Activity and Mechanism of Action of K12[V18O42(H2O)]∙6H2O on Breast Cancer Cell Lines. PMC - NIH. (URL: [Link])

• Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (URL: [Link])

• Mitochondria-Mediated Oxidative Stress: Old Target for New Drugs. PubMed. (URL: [Link])

• Mitochondrial dysfunction at the crossroad of cardiovascular diseases and cancer. PMC. (URL: [Link])

• Mitochondria dysfunction in lung cancer-induced muscle wasting in C2C12 myotubes. NIH. (URL: [Link])

• Induction of Apoptotic Cell Death in Non-Small-Cell Lung Cancer Cells by MP28 Peptide Derived from Bryopsis plumosa. MDPI. (URL: [Link])

• Novel cancer drug candidates inducing mitochondrial dysfunction in glucose deprivation condition. Keystone Symposia. (URL: [Link])

• Mitochondrial Dysfunction in Cancer. PMC - PubMed Central - NIH. (URL: [Link])

• Induction of apoptotic cell death by methylglyoxal and 3-deoxyglucosone in macrophage-derived cell lines. PubMed. (URL: [Link])

• Induction of Apoptosis in Human Breast Cancer Cells via Caspase Pathway by Vernodalin Isolated from Centratherum anthelminticum (L.) Seeds. PLOS One. (URL: [Link])

• US5530148A - Synthesis of 12-aminododecanoic acid.

• Induction of Apoptosis in Human Breast Cancer MCF-7 Cells by a Semi-Synthetic Derivative of Artemisinin: A Caspase-Related Mechanism. NIH. (URL: [Link])

• Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. NIH. (URL: [Link])

• The Dual-Role of Methylglyoxal in Tumor Progression – Novel Therapeutic Approaches. (URL: [Link])

• Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity. PMC. (URL: [Link])

• Induction of Apoptosis in Human Breast Cancer Cells via Caspase Pathway by Vernodalin Isolated from Centratherum anthelminticum (L.) Seeds. PLOS One. (URL: [Link])

• Datopotamab Deruxtecan Combo for Breast Cancer: Mechanism of Action PHARMACOLOGY. YouTube. (URL: [Link])

Sources

• 1. lookchem.com [lookchem.com]
• 2. 12-Methoxydodecanoate | C13H26O3 | CID 1420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. 细胞活力和增殖测定 [sigmaaldrich.com]
• 9. lifesciences.danaher.com [lifesciences.danaher.com]
• 10. Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bio-protocol.org [bio-protocol.org]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. The Anti-Proliferation Activity and Mechanism of Action of K12[V18O42(H2O)]∙6H2O on Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Induction of Apoptosis in Human Breast Cancer Cells via Caspase Pathway by Vernodalin Isolated from Centratherum anthelminticum (L.) Seeds | PLOS One [journals.plos.org]

Protocols & Analytical Methods

Application Note: Efficient Synthesis of Methyl 12-Methoxydodecanoate from Methyl 12-Hydroxydodecanoate

For: Researchers, scientists, and drug development professionals

Abstract

This technical guide provides a comprehensive protocol for the synthesis of methyl 12-methoxydodecanoate from methyl 12-hydroxydodecanoate. The primary method detailed is the Williamson ether synthesis, a robust and widely applicable method for forming ethers.[1][2] This document outlines the reaction mechanism, provides a detailed step-by-step experimental protocol, and includes critical insights into reaction optimization and product purification. The information presented is intended to enable researchers to reliably and efficiently perform this conversion, which is a key step in the synthesis of various specialty chemicals and pharmaceutical intermediates.

Introduction

ω-Hydroxy fatty acids and their derivatives are valuable bio-based monomers for the production of polymers, fragrances, and lubricants.[3][4] Specifically, 12-hydroxydodecanoic acid and its esters serve as important building blocks.[3][4] The methylation of the terminal hydroxyl group to form a methoxy ether can significantly alter the physicochemical properties of the molecule, enhancing its utility in various applications. This protocol focuses on the conversion of methyl 12-hydroxydodecanoate to methyl 12-methoxydodecanoate, a transformation that caps the reactive hydroxyl group and can be crucial for subsequent synthetic steps or for tailoring the final properties of a target molecule.

The Williamson ether synthesis is the chosen method due to its reliability and broad scope in preparing both symmetrical and asymmetrical ethers.[2] The reaction proceeds via an SN2 mechanism, where an alkoxide nucleophile attacks an alkyl halide electrophile.[2][5] In this specific application, the hydroxyl group of methyl 12-hydroxydodecanoate is first deprotonated by a strong base to form a potent alkoxide nucleophile. This alkoxide then reacts with a methylating agent, such as methyl iodide, to yield the desired methyl ether.

Reaction Mechanism: Williamson Ether Synthesis

The synthesis proceeds in two key steps:

• Deprotonation: A strong base, such as sodium hydride (NaH), is used to deprotonate the terminal hydroxyl group of methyl 12-hydroxydodecanoate. This is an irreversible step that generates a sodium alkoxide and hydrogen gas.[6]

• Nucleophilic Attack: The resulting alkoxide ion acts as a strong nucleophile and attacks the electrophilic methyl group of the methylating agent (e.g., methyl iodide) in a classic SN2 fashion.[2] This concerted, one-step mechanism results in the formation of the ether bond and the displacement of the halide leaving group.[2]

For the SN2 reaction to be efficient, the electrophile should be unhindered.[1] Methyl iodide is an excellent choice as it is a primary alkyl halide with minimal steric hindrance.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of methyl 12-methoxydodecanoate.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
Methyl 12-hydroxydodecanoate	C13H26O3	230.34	5.0 g	0.0217	1.0
Sodium Hydride (60% dispersion in mineral oil)	NaH	24.00	1.04 g	0.0260	1.2
Anhydrous Tetrahydrofuran (THF)	C4H8O	72.11	100 mL	-	-
Methyl Iodide	CH3I	141.94	4.62 g (2.03 mL)	0.0326	1.5
Saturated Ammonium Chloride Solution	NH4Cl(aq)	-	50 mL	-	-
Diethyl Ether	(C2H5)2O	74.12	150 mL	-	-
Brine (Saturated NaCl solution)	NaCl(aq)	-	50 mL	-	-
Anhydrous Magnesium Sulfate	MgSO4	120.37	~5 g	-	-

Step-by-Step Procedure

• Reaction Setup:

  • Under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.04 g of 60% dispersion) to a dry 250 mL round-bottom flask equipped with a magnetic stir bar.

  • Wash the sodium hydride with anhydrous hexanes (2 x 10 mL) to remove the mineral oil, carefully decanting the hexanes each time.

  • Add anhydrous tetrahydrofuran (THF, 100 mL) to the flask.

  • Cool the suspension to 0 °C using an ice bath.

• Formation of the Alkoxide:

  • Dissolve methyl 12-hydroxydodecanoate (5.0 g) in a small amount of anhydrous THF (~20 mL).

  • Slowly add the solution of methyl 12-hydroxydodecanoate to the stirred NaH suspension at 0 °C. The addition should be dropwise to control the evolution of hydrogen gas.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour to ensure complete deprotonation.

• Methylation:

  • Cool the reaction mixture back down to 0 °C.

  • Add methyl iodide (2.03 mL) dropwise to the stirred alkoxide solution.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight (approximately 12-16 hours).

• Workup and Extraction:

  • Carefully quench the reaction by slowly adding saturated ammonium chloride solution (50 mL) at 0 °C to neutralize any unreacted sodium hydride.

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the combined organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel.[7]

  • A suitable eluent system is a gradient of ethyl acetate in hexanes (e.g., starting with 100% hexanes and gradually increasing to 5-10% ethyl acetate).

  • Monitor the fractions by thin-layer chromatography (TLC).

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield methyl 12-methoxydodecanoate as a colorless oil.

Process Visualization

Chemical Reaction Workflow

Caption: Experimental workflow for the synthesis of methyl 12-methoxydodecanoate.

Reaction Mechanism Diagram

Caption: Simplified mechanism of the Williamson ether synthesis.

Characterization

The final product should be characterized to confirm its identity and purity. Recommended analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure, paying close attention to the appearance of a new methoxy signal (~3.3 ppm in ¹H NMR) and the corresponding carbon signal (~59 ppm in ¹³C NMR), and the disappearance of the hydroxyl proton signal.

• Mass Spectrometry (MS): To confirm the molecular weight of the product (C14H28O3, MW = 244.37 g/mol ).

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the absence of the broad O-H stretch from the starting material (around 3300-3500 cm⁻¹) and the presence of C-O ether stretches (around 1100 cm⁻¹).

Troubleshooting and Key Considerations

• Anhydrous Conditions: The Williamson ether synthesis is sensitive to moisture, as water can react with the sodium hydride and the alkoxide intermediate.[8] Ensure all glassware is oven-dried and reagents are anhydrous.

• Choice of Base: While sodium hydride is effective, other strong bases like potassium hydride (KH) or sodium amide (NaNH2) can also be used. The choice of base may influence reaction time and yield.

• Methylating Agent: Methyl iodide is highly effective but is also a known toxic and volatile substance. Handle it with appropriate safety precautions in a well-ventilated fume hood. Alternative, less toxic methylating agents like dimethyl sulfate can be used, though reaction conditions may need to be adjusted.

• Side Reactions: A potential side reaction is the E2 elimination, especially if secondary or tertiary alkyl halides are used.[1] With a primary halide like methyl iodide, this is generally not a significant issue.

• Purification: Complete removal of mineral oil from the sodium hydride dispersion is important for accurate stoichiometry and to simplify purification. Purification of fatty acid methyl esters can be achieved through various methods, including column chromatography and distillation.[9][10][11]

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of methyl 12-methoxydodecanoate from methyl 12-hydroxydodecanoate via the Williamson ether synthesis. By following the outlined procedures and considering the key experimental parameters, researchers can achieve high yields of the desired product. The methodologies described are applicable to a broader range of alcohol methylations, offering a valuable tool for synthetic chemists in various fields.

References

• Taylor & Francis. (n.d.). Current Trends in Separation and Purification of Fatty Acid Methyl Ester. Retrieved from [Link]

• PubMed. (n.d.). Purification of fatty acid methyl esters by high-performance liquid chromatography. Retrieved from [Link]

• Semantic Scholar. (n.d.). Production and Purification of Fatty Acid Methyl Esters from Plant Oils of Different Origin. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Full article: Current Trends in Separation and Purification of Fatty Acid Methyl Ester. Retrieved from [Link]

• PubMed. (2019). Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase. Retrieved from [Link]

• Lumen Learning. (n.d.). Williamson ether synthesis. Organic Chemistry 1: An open textbook. Retrieved from [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Williamson Ether Synthesis. Retrieved from [Link]

• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• Frontiers. (n.d.). Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct. Retrieved from [Link]

• Chemistry LibreTexts. (2014). Biological Methylating Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). A general and sustainable C-methylation of alcohols, ketones and indoles with methanol by heterogeneous platinum catalyst. Retrieved from [Link]

Sources

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. shokubai.org [shokubai.org]
• 8. francis-press.com [francis-press.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Purification of fatty acid methyl esters by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Methylation of Dodecanoic Acid

Introduction: The Rationale for Methylating Dodecanoic Acid

Dodecanoic acid, a saturated fatty acid with a 12-carbon backbone, is a key molecule in various biological and industrial processes. Its analysis is crucial in fields ranging from metabolic research to the production of surfactants and biofuels. However, the inherent physicochemical properties of dodecanoic acid, particularly its low volatility and the polar nature of the carboxylic acid group, present challenges for direct analysis by gas chromatography (GC), a cornerstone technique for fatty acid profiling.[1]

To overcome these analytical hurdles, a derivatization step is employed to convert the carboxylic acid into its corresponding fatty acid methyl ester (FAME), methyl dodecanoate.[1][2] This process of methylation effectively masks the polar carboxyl group, significantly increasing the volatility and thermal stability of the analyte. This transformation is essential for achieving sharp, symmetrical peaks and obtaining accurate quantitative data in GC-based analyses, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID).[2][3]

This comprehensive guide provides detailed protocols for the methylation of dodecanoic acid, catering to researchers, scientists, and professionals in drug development. We will delve into various established methodologies, elucidating the causality behind experimental choices to ensure both scientific rigor and practical success.

Choosing the Right Methylation Strategy: A Comparative Overview

The selection of an appropriate methylation method is contingent upon several factors, including the nature of the sample matrix, the presence of other reactive functional groups, the required scale of the reaction, and safety considerations. Here, we present a comparative summary of the most common techniques.

Method	Catalyst/Reagent	Typical Reaction Time	Typical Temperature	Advantages	Disadvantages
Acid-Catalyzed Esterification	H₂SO₄, HCl, BF₃ in Methanol	1-4 hours	45-100°C	Inexpensive, effective for free fatty acids.	Can cause degradation of sensitive fatty acids (e.g., conjugated linoleic acid) at high temperatures.[4][5] BF₃ can produce artifacts.[5]
Base-Catalyzed Transesterification	KOH or NaOH in Methanol	20 minutes - 1 hour	Room Temperature - 70°C	Rapid and efficient for glycerides under mild conditions.[4][6]	Not effective for free fatty acids.[4]
Diazomethane Methylation	Diazomethane (CH₂N₂)	Instantaneous	Room Temperature	High yield, minimal side products, rapid reaction.[7][8]	Highly toxic, explosive, and carcinogenic, requiring specialized handling.[7][9]
TMS-Diazomethane Methylation	(Trimethylsilyl)diazomethane	10-30 minutes	Room Temperature - 50°C	Safer alternative to diazomethane, good yields.[10][11]	Slower reaction than diazomethane, potential for by-products.[12]

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification using Methanolic HCl

This protocol is a classic and cost-effective method for the methylation of free fatty acids. The mechanism, known as Fischer-Speier esterification, involves the protonation of the carboxylic acid carbonyl group by a strong acid catalyst, which enhances its electrophilicity for nucleophilic attack by methanol.[13]

Workflow for Acid-Catalyzed Esterification

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. shimadzu.com [shimadzu.com]
• 3. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of methylation methods for fatty acid analysis of milk fat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Video: Carboxylic Acids to Methylesters: Alkylation using Diazomethane [jove.com]
• 8. A method for concurrent diazomethane synthesis and substrate methylation in a 96-sample format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. researchgate.net [researchgate.net]
• 11. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. littlemsandsailing.wordpress.com [littlemsandsailing.wordpress.com]
• 13. cerritos.edu [cerritos.edu]

Application Note: A Multi-technique Approach for the Comprehensive Characterization of 12-Methoxydodecanoate

Abstract

This application note provides a detailed guide for the analytical characterization of 12-Methoxydodecanoate, a long-chain fatty acid methyl ester (FAME). We present an integrated analytical workflow employing Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Infrared (IR) Spectroscopy. This multi-technique approach ensures unambiguous structural elucidation and purity assessment, critical for researchers, scientists, and drug development professionals. Each section explains the rationale behind the chosen methodology, provides step-by-step protocols, and offers guidance on data interpretation, establishing a robust framework for analysis.

Introduction: The Need for Robust Characterization

12-Methoxydodecanoate (C₁₃H₂₆O₃, Mol. Wt. 230.34 g/mol ) is a saturated fatty acid methyl ester featuring a methoxy group at the terminal (ω-1) position. As with many lipid-based molecules used in research and development, its precise structural integrity and purity are paramount to ensure reproducible experimental outcomes. Impurities or isomeric variants can significantly alter its physicochemical and biological properties.

This guide moves beyond simple procedural lists to explain the causality behind experimental choices, empowering the analyst to adapt and troubleshoot effectively. The combination of a separation technique (GC) with three distinct spectroscopic methods (MS, NMR, IR) provides orthogonal data points, creating a self-validating system for confident characterization.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for FAME Analysis

Expertise & Rationale: GC-MS is the cornerstone for analyzing volatile and semi-volatile compounds like FAMEs.[1] It combines the superior separation power of gas chromatography with the definitive identification capabilities of mass spectrometry. The GC separates the analyte from volatile impurities based on boiling point and polarity, while the MS provides a unique fragmentation "fingerprint" and the molecular weight, making it a "gold standard" for forensic substance identification.[1] For FAME analysis, a polar stationary phase column is crucial for achieving optimal separation from other related lipid esters.[2]

Protocol: GC-MS Analysis

Sample Preparation:

• Stock Solution: Accurately weigh ~10 mg of the 12-Methoxydodecanoate sample.

• Dissolution: Dissolve the sample in 1.0 mL of high-purity hexane or ethyl acetate in a clean glass vial. Vortex thoroughly to ensure complete dissolution. The target concentration should be around 1-4 µg/µL.[3]

• Filtration (Optional): If any particulate matter is visible, filter the solution through a 0.22 µm PTFE syringe filter into a 2 mL autosampler vial.

• Internal Standard (for quantification): For quantitative analysis, add a known concentration of an internal standard, such as methyl nonadecanoate (C19:0), which is unlikely to be present in the sample.

Instrumentation & Parameters: The following parameters are a robust starting point and can be optimized for specific instrumentation.

Parameter	Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides excellent temperature and flow control.
MS Detector	Agilent 5977B MSD or equivalent	Offers high sensitivity and spectral integrity.
Column	DB-WAX or HP-INNOWax (30 m x 0.25 mm, 0.25 µm)	Polyethylene glycol (PEG) phases provide good selectivity for FAMEs based on polarity and chain length.[2]
Injection Mode	Split (50:1 ratio)	Prevents column overloading and ensures sharp peaks for a relatively pure, concentrated sample.
Inlet Temp	250 °C	Ensures rapid and complete vaporization of the analyte.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert and provides good chromatographic efficiency.
Oven Program	Start at 100°C, hold 2 min; ramp to 240°C at 10°C/min; hold 5 min	A temperature ramp effectively separates compounds with different boiling points.
MS Source Temp	230 °C	Standard temperature to promote ionization while minimizing thermal degradation.
MS Quad Temp	150 °C	Standard temperature for stable mass filtering.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard, high-energy ionization that produces reproducible and extensive fragmentation patterns for library matching.
Scan Range	m/z 40-450	Covers the expected molecular ion and key fragments.

GC-MS Workflow Visualization

Caption: Workflow for 12-Methoxydodecanoate analysis by GC-MS.

Data Interpretation

• Chromatogram: A pure sample should yield a single, sharp peak. The retention time is a characteristic property under specific conditions but is not sufficient for identification alone.

• Mass Spectrum: The fragmentation pattern is key. For 12-Methoxydodecanoate, expect the following:

  • Molecular Ion (M⁺): A peak at m/z 230, corresponding to the molecular weight. Its presence confirms the overall mass.

  • McLafferty Rearrangement: A prominent peak at m/z 74 . This is the base peak for most saturated FAMEs and is highly diagnostic of the methyl ester functionality.

  • Alpha Cleavage: Loss of the ester methoxy group (•OCH₃) results in a fragment at m/z 199 ([M-31]⁺).

  • Omega-End Fragmentation: Cleavage at the C11-C12 bond will be influenced by the methoxy group, yielding characteristic fragments that can confirm its position.

Ion Fragment	Predicted m/z	Significance
[M]⁺	230	Molecular Ion
[M - •OCH₃]⁺	199	Loss of ester methoxy group
[CH₃OCO(CH₂)₂]⁺	74	McLafferty Rearrangement (Confirms methyl ester)
[CH₃O(CH₂)₁₀]⁺	187	Fragment indicating the methoxy-terminated alkyl chain

Nuclear Magnetic Resonance (NMR) Spectroscopy: Definitive Structure Elucidation

Expertise & Rationale: NMR spectroscopy is an unparalleled technique for determining the precise atomic connectivity of a molecule.[4] It provides detailed information about the chemical environment of each hydrogen (¹H NMR) and carbon (¹³C NMR) atom.[5] For 12-Methoxydodecanoate, NMR confirms the presence and location of the two distinct methoxy groups (one ester, one ether), the length of the alkyl chain, and the position of the carbonyl group.

Protocol: NMR Analysis

Sample Preparation:

• Weighing: Accurately weigh 5-10 mg of the sample.

• Dissolution: Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS). CDCl₃ is a standard solvent for non-polar to moderately polar organic molecules, and its residual proton signal (at ~7.26 ppm) is well-known.[6] TMS serves as the internal standard, with its signal defined as 0.00 ppm.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

Instrumentation & Parameters:

Parameter	Setting	Rationale
Spectrometer	400 MHz (or higher) Bruker Avance or equivalent	Higher field strength provides better signal dispersion and resolution.
Nuclei	¹H, ¹³C	Primary nuclei for organic structure elucidation.
Solvent	CDCl₃	Standard, cost-effective deuterated solvent for this compound type.
Temperature	25 °C (298 K)	Standard operating temperature.
¹H NMR Pulses	16-32 scans	Sufficient to achieve a good signal-to-noise ratio for the main component.
¹³C NMR Pulses	1024-2048 scans	Requires more scans due to the low natural abundance (1.1%) of the ¹³C isotope.[4]

NMR Analysis Workflow Visualization

Caption: Workflow for NMR-based structural elucidation.

Data Interpretation

The predicted NMR signals provide a clear structural signature. Analysis involves assessing three key features: chemical shift, integration, and signal splitting.[7]

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Assignment	Predicted δ (ppm)	Multiplicity	Integration
-COOCH₃	~ 3.67	Singlet (s)	3H
-CH₂OCH₃	~ 3.38	Triplet (t)	2H
-OCH₃	~ 3.31	Singlet (s)	3H
-CH₂COO-	~ 2.30	Triplet (t)	2H
-CH₂(CH₂)₈CH₂-	~ 1.20-1.65	Multiplet (m)	~18H

Predicted ¹³C NMR Data (100 MHz, CDCl₃):

Assignment	Predicted δ (ppm)
C =O	~ 174.3
-CH₂C H₂OCH₃	~ 73.9
-OC H₃	~ 59.0
-COOC H₃	~ 51.4
-C H₂COO-	~ 34.1
Alkyl Chain (-CH₂-)	~ 24.9 - 29.6

Infrared (IR) Spectroscopy: Functional Group Confirmation

Expertise & Rationale: IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[8] Covalent bonds vibrate at specific frequencies, and when infrared radiation matching a bond's vibrational frequency is passed through a sample, the energy is absorbed.[9] This absorption pattern provides a characteristic "fingerprint." For 12-Methoxydodecanoate, IR spectroscopy will confirm the presence of the critical ester carbonyl (C=O) group and the two C-O single bonds of the ester and ether functionalities.

Protocol: IR Analysis

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with isopropanol and allowing it to dry completely.

• Acquire a background spectrum of the clean, empty crystal.

• Place one to two drops of the neat 12-Methoxydodecanoate liquid sample directly onto the ATR crystal.

• Acquire the sample spectrum.

Instrumentation & Parameters:

Parameter	Setting	Rationale
Spectrometer	FTIR Spectrometer (e.g., PerkinElmer Spectrum Two) with ATR accessory	ATR requires minimal sample preparation and is ideal for liquids.
Scan Range	4000 - 600 cm⁻¹	Covers the key functional group and fingerprint regions for organic molecules.[10]
Resolution	4 cm⁻¹	Standard resolution for routine identification.
Scans	16	Provides a good signal-to-noise ratio.

Data Interpretation

The IR spectrum should be analyzed for characteristic absorption bands.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2925, 2855	C-H Stretch (sp³)	Alkyl Chain
1740	C=O Stretch	Ester Carbonyl
1245, 1170	C-O Stretch (asymmetric)	Ester
1115	C-O Stretch	Ether
1465	C-H Bend	Methylene Scissoring

The strong, sharp absorption around 1740 cm⁻¹ is highly indicative of the saturated ester group. The complex series of absorptions in the 1250-1100 cm⁻¹ range confirms the presence of both the ester and ether C-O bonds. The absence of a broad peak around 3300 cm⁻¹ confirms the lack of hydroxyl (-OH) impurities (e.g., from incomplete reaction or hydrolysis).

Conclusion: An Integrated and Self-Validating Workflow

The comprehensive characterization of 12-Methoxydodecanoate is reliably achieved through the synergistic use of GC-MS, NMR, and IR spectroscopy. GC-MS provides separation and mass-based identification, NMR delivers an unambiguous structural map, and IR confirms the presence of key functional groups. Together, these techniques form a robust, self-validating protocol that ensures the identity, structure, and purity of the analyte, providing the confidence required for high-level research and development.

References

• UC Davis Stable Isotope Facility. (n.d.). Fatty Acid Methyl Ester (FAME) Sample Preparation. Retrieved from [Link]

• Byrska, B., et al. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Molecules, 26(21), 6463. Available: [Link]

• MicroChems Experiments. (2021, May 9). Sample Preparation for Fatty Acid Composition Analysis_Fatty Acid Methy Ester (FAME) Preparation-GC. YouTube. Available: [Link]

• Perkins, R., Summerhill, K., & Angove, J. (2008). A Fully Automated Procedure for the Preparation and Analysis of Fatty Acid Methyl Esters. Chromatography Today. Available: [Link]

• Portolés, T., et al. (2019). Identification of very long-chain (>C24) fatty acid methyl esters using gas chromatography coupled to quadrupole/time-of-flight mass spectrometry with atmospheric pressure chemical ionization source. Analytica Chimica Acta, 1051, 103-109. Available: [Link]

• Christie, W. W. (2020). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. The AOCS Lipid Library. Available: [Link]

• Agilent Technologies. (2011). Improving the Analysis of Fatty Acid Methyl Esters Using Automated Sample Preparation Techniques. Available: [Link]

• ResearchGate. (n.d.). Composition of long chain fatty acid methyl esters. [Image]. Available: [Link]

• Delmonte, P., et al. (2011). Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns. Journal of AOAC INTERNATIONAL, 94(5), 1593–1602. Available: [Link]

• Agilent Technologies. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. Application Note. Available: [Link]

• DeRico, S. (2021). Gas Chromatography-Mass Spectrometry Paired with Total Vaporization Solid-Phase Microextraction as a Forensic Tool. Molecules, 26(11), 3123. Available: [Link]

• Palacký, J., et al. (n.d.). NMR Laboratory 1. Retrieved from [Link]

• Bhattacharyya, D. (2023, May 23). Infrared IR Spectroscopy in Metabolomics. YouTube. Available: [Link]

• Compound Interest. (2015, February 5). Analytical Chemistry – Infrared (IR) Spectroscopy. Available: [Link]

• Chemistry LibreTexts. (2019, September 3). 12.2: Infrared (IR) Spectroscopy. Available: [Link]

• Ohtsuki, S., et al. (2024). Development of an HPLC method using relative molar sensitivity for the measurement of blood concentrations of nine pharmaceutical compounds. Journal of Pharmaceutical Health Care and Sciences, 10(1), 35. Available: [Link]

• The Organic Chemistry Tutor. (2023, October 22). Introduction to the NMR Spectroscopy. YouTube. Available: [Link]

• U.S. Environmental Protection Agency. (1996). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Available: [Link]

• eCampusOntario Pressbooks. (n.d.). 29.6 Infrared (IR) Spectroscopy. Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. Available: [Link]

• Wikipedia. (n.d.). Gas chromatography–mass spectrometry. Retrieved from [Link]

• Ohtsuki, S., et al. (2024). Development of an HPLC method using relative molar sensitivity for the measurement of blood concentrations of nine pharmaceutical compounds. Journal of Pharmaceutical Health Care and Sciences, 10(35). Available: [Link]

• Jack Westin. (n.d.). NMR Spectroscopy - Molecular Structure And Absorption Spectra. MCAT Content. Retrieved from [Link]

• Shimadzu. (n.d.). Gas Chromatography Tandem Mass Spectrometry. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

• Sketchy MCAT. (2023, December 8). NMR Spectroscopy: Unveiling Compound Structure (Full Lesson). YouTube. Available: [Link]

• Michigan State University Department of Chemistry. (n.d.). Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• Huang, P., et al. (2021). The Use of Gas Chromatography Coupled with High-Resolution Mass Spectrometry-Based Untargeted Metabolomics to Discover Metabolic Changes and Help in the Determination of Complex Causes of Death: A Preliminary Study. Journal of Analytical Toxicology, 45(1), 57-67. Available: [Link]

• Zhang, Y., et al. (2023). Analysis of 12 Chemical Compounds And Pattern Recognition of Different Parts of Angelicae Sinensis Radix by Liquid Chromatography-Tandem Mass Spectrometry And Chemometrics Methods. Journal of Chromatographic Science, 61(2), 143-154. Available: [Link]

Sources

• 1. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 2. agilent.com [agilent.com]
• 3. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 4. NMR Spectroscopy [www2.chemistry.msu.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. NMR_En [uanlch.vscht.cz]
• 7. jackwestin.com [jackwestin.com]
• 8. compoundchem.com [compoundchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 29.6 Infrared (IR) Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

Application Note: A Comprehensive Guide to the GC-MS Analysis of Methyl 12-Methoxydodecanoate

Abstract

This technical guide provides a detailed protocol for the analysis of methyl 12-methoxydodecanoate using Gas Chromatography-Mass Spectrometry (GC-MS). Methyl 12-methoxydodecanoate is a fatty acid methyl ester (FAME) of interest in various fields, including metabolic research and as a potential biomarker. Due to its dual functionality—an ester and an ether—its analysis requires a robust and well-defined methodology. This document outlines the entire workflow, from sample preparation and derivatization to instrument configuration and data interpretation. We will delve into the rationale behind parameter selection and predict the compound's mass spectral fragmentation pattern, offering a valuable resource for laboratories engaged in the analysis of modified fatty acids.

Introduction: The Analytical Challenge

Fatty acid methyl esters (FAMEs) are routinely analyzed by GC-MS due to their volatility and thermal stability.[1][2] The introduction of a methoxy group at the terminal (ω-1) position, as in methyl 12-methoxydodecanoate, presents a unique analytical consideration. The presence of the ether linkage influences both the chromatographic behavior and the mass spectrometric fragmentation. Standard electron ionization (EI) at 70 eV is a "hard" ionization technique that provides reproducible fragmentation patterns ideal for library matching.[3] However, for a less common analyte like methyl 12-methoxydodecanoate, a library spectrum may not be available. Therefore, a foundational understanding of its expected fragmentation is crucial for confident identification.

This guide is structured to provide both a step-by-step protocol and the scientific reasoning behind it, ensuring that researchers can not only replicate the method but also adapt it to their specific needs.

Experimental Workflow and Rationale

The overall analytical process is a multi-step procedure designed to ensure the accurate and reproducible quantification of methyl 12-methoxydodecanoate. The workflow begins with the conversion of the parent acid to its methyl ester, followed by extraction and analysis by GC-MS.

Sources

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Structural Elucidation of 12-Methoxydodecanoate using ¹H and ¹³C NMR Spectroscopy

Abstract

This guide provides a comprehensive protocol for the structural analysis of 12-Methoxydodecanoate, a long-chain fatty acid methyl ester, using Nuclear Magnetic Resonance (NMR) spectroscopy. We detail the complete workflow from sample preparation to the acquisition and interpretation of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR spectra. This document is intended for researchers, scientists, and professionals in drug development and chemical analysis who require robust methods for molecular structure confirmation.

Introduction: The Role of NMR in Lipid Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the unambiguous structural elucidation of organic molecules.[1] For lipid derivatives like 12-Methoxydodecanoate, NMR provides precise information about the molecular framework, including the carbon backbone and the position of functional groups. Unlike mass spectrometry, which provides mass-to-charge ratio, NMR resolves the specific connectivity and chemical environment of each atom.

Fatty acid methyl esters (FAMEs) are crucial in various fields, from biofuels to pharmacology.[2][3] The precise placement of a methoxy group along the alkyl chain, as in 12-Methoxydodecanoate, can significantly alter its physicochemical properties. Therefore, definitive structural confirmation is paramount. This note establishes a self-validating protocol to confirm the identity and purity of 12-Methoxydodecanoate.

Molecular Structure and NMR-Active Nuclei

The structure of 12-Methoxydodecanoate features a 12-carbon chain with a methyl ester at one terminus (C1) and a methoxy group at the other (C12). Understanding these distinct chemical environments is key to interpreting the NMR spectra.

Caption: Molecular structure of 12-Methoxydodecanoate.

Experimental Protocol

This section outlines the step-by-step methodology for acquiring high-quality NMR data.

Sample Preparation

The choice of solvent is critical for successful NMR analysis.[4] The solvent must fully dissolve the analyte while not interfering with its signals.[5]

• Solvent Selection: Deuterated chloroform (CDCl₃) is the recommended solvent for 12-Methoxydodecanoate due to its ability to dissolve nonpolar compounds and its ease of removal post-analysis.[6] Its residual proton signal at ~7.26 ppm does not typically overlap with signals from the analyte.

• Concentration: Weigh 5-10 mg of purified 12-Methoxydodecanoate.

• Dissolution: Dissolve the sample in 0.6-0.7 mL of CDCl₃.

• Internal Standard (Optional but Recommended): Add a small amount of tetramethylsilane (TMS) as an internal standard to reference the chemical shift scale to 0.00 ppm.

• Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube. Ensure the sample height is adequate for the spectrometer's detector, typically around 4.5 cm.[5]

Data Acquisition Workflow

The following workflow is recommended for a comprehensive structural analysis.

Caption: General workflow for NMR-based structure elucidation.

Spectrometer Parameters

The following are suggested starting parameters for a 400 MHz spectrometer. Optimization may be required based on the specific instrument.

Parameter	¹H Experiment	¹³C Experiment
Pulse Program	Standard single pulse (zg30)	Proton-decoupled single pulse (zgpg30)
Spectral Width	12-15 ppm	220-240 ppm
Acquisition Time	2-3 seconds	1-2 seconds
Relaxation Delay (d1)	2-5 seconds	2 seconds
Number of Scans	8-16	1024 or more (as needed for S/N)
Temperature	298 K (25 °C)	298 K (25 °C)

For 2D experiments (COSY, HSQC, HMBC), standard, gradient-selected pulse programs should be utilized for optimal results.[7]

Spectral Interpretation and Data Analysis

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum provides information on the number of distinct proton environments, their relative numbers (integration), and their neighboring protons (multiplicity).

Assignment	Proton Label	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Methyl Ester Protons	C1'-H ₃	~3.67	Singlet (s)	3H	Protons of a methyl ester group typically appear as a sharp singlet in this region.[3]
Terminal Methoxy Protons	C12'-H ₃	~3.34	Singlet (s)	3H	Protons of an aliphatic methoxy group are shielded relative to the ester and appear as a singlet.[8]
Methylene adjacent to OMe	C12-H ₂	~3.40	Triplet (t)	2H	Deshielded by the adjacent oxygen atom. Coupled to the C11 protons.
Methylene α to Carbonyl	C2-H ₂	~2.30	Triplet (t)	2H	Deshielded by the electron-withdrawing effect of the carbonyl group.[9][10] Coupled to the C3 protons.
Methylene β to Carbonyl	C3-H ₂	~1.62	Multiplet (m)	2H	Slightly deshielded compared to the main alkyl chain.[10]
Bulk Methylene Chain	C4-C11-H ₂	~1.25-1.40	Multiplet (m)	14H	The protons of the long alkyl chain are shielded and overlap, creating a large, complex signal.[10] The C11 protons will be adjacent to the deshielded C12 methylene.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Assignment	Carbon Label	Expected Chemical Shift (δ, ppm)	Rationale
Carbonyl Carbon	C 1	~174	The ester carbonyl carbon is highly deshielded and is a key indicator of this functional group.[11][12]
Methylene adjacent to OMe	C 12	~74	Highly deshielded due to the direct attachment to the electronegative oxygen atom.
Terminal Methoxy Carbon	C 12'	~59	Typical chemical shift for an aliphatic methoxy carbon.[8]
Methyl Ester Carbon	C 1'	~51.5	Typical chemical shift for a methyl ester carbon.
Methylene α to Carbonyl	C 2	~34	Deshielded by the adjacent carbonyl group.
Bulk Methylene Chain	C 3-C 11	~25-32	The carbons of the long alkyl chain resonate in this characteristic upfield region.[13] Slight variations will exist, but significant overlap is expected.

The Power of 2D NMR for Unambiguous Assignment

While 1D spectra provide significant information, complex molecules benefit from 2D NMR for definitive assignments.[7]

• COSY (Correlation Spectroscopy): This experiment will show correlations between adjacent protons. For example, a cross-peak between the signals at ~2.30 ppm (C2-H₂) and ~1.62 ppm (C3-H₂) would confirm their connectivity.

• HSQC (Heteronuclear Single Quantum Coherence): This directly correlates each proton with the carbon it is attached to. It allows for the confident assignment of carbon signals based on the more easily interpreted proton spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This technique reveals correlations between protons and carbons that are 2 or 3 bonds away. A crucial correlation would be observed between the methyl ester protons (C1'-H₃, ~3.67 ppm) and the carbonyl carbon (C1, ~174 ppm), confirming the methyl ester functionality.[7] Similarly, a correlation between the terminal methoxy protons (C12'-H₃, ~3.34 ppm) and the C12 carbon (~74 ppm) would verify the terminal ether linkage.

Conclusion

The combination of ¹H, ¹³C, and 2D NMR spectroscopy provides a robust and definitive method for the structural confirmation of 12-Methoxydodecanoate. The protocols and expected chemical shifts detailed in this application note serve as a comprehensive guide for researchers. By following this workflow, scientists can ensure the identity and purity of their compounds, a critical step in drug development, materials science, and other chemical research endeavors.

References

• Creative Biostructure. (n.d.). Using NMR to Study Lipid Structures in Biological Membranes. Retrieved from [Link]

• D'Amelia, R. P., Huang, L., Nirode, W. F., Rotman, E., Shumila, J., & Wachter, N. M. (2015). Application of 1H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures: An Undergraduate Instrumental Analysis Experiment.

• ResearchGate. (n.d.). ¹H-NMR spectra of fatty acid methyl esters (FAMEs) obtained with basic catalysis (Table 1). Retrieved from [Link]

• National Genomics Data Center. (n.d.). Lipid Profiling Using H NMR Spectroscopy. Retrieved from [Link]

• The AOCS Lipid Library. (2014). ¹H-NMR SPECTROSCOPY OF FATTY ACIDS AND THEIR DERIVATIVES. Retrieved from [Link]

• Gil, M., Samino, S., Barrilero, R., & Correig, X. (2019). Lipid Profiling Using 1H NMR Spectroscopy. Methods in Molecular Biology, 2037, 35-47.

• Springer Nature Experiments. (n.d.). Lipid Profiling Using 1H NMR Spectroscopy. Retrieved from [Link]

• INIS-IAEA. (n.d.). 1H NMR analysis of deuterated fatty acid methyl esters. Retrieved from [Link]

• PubChem. (n.d.). Methyl 12-hydroxydodecanoate. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Get a Good 1H NMR Spectrum. Retrieved from [Link]

• Gelbard, G., Vielfaure, F., & Le Roux, C. (2008). Determination of the content of fatty acid methyl esters (FAME) in biodiesel samples obtained by esterification using 1H-NMR spectroscopy. Magnetic Resonance in Chemistry, 46(11), 1051-1054.

• MDPI. (n.d.). Applications of Solid-State NMR Spectroscopy for the Study of Lipid Membranes with Polyphilic Guest (Macro)Molecules. Retrieved from [Link]

• Pekarova, B., Marek, R., & Kozelka, J. (2013). Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. The Journal of Physical Chemistry A, 117(3), 635-641.

• YouTube. (2025). What Are Common NMR Solvents? - Chemistry For Everyone. Retrieved from [Link]

• BioChromato. (2018). NMR solvent selection - that also allows sample recovery. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• ACD/Labs. (n.d.). Methoxy groups just stick out. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Spectroscopy Tutorial: Esters. Retrieved from [Link]

• YouTube. (2020). Saturated& unsaturated long chains fatty acids assignment using NMR. Retrieved from [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. Retrieved from [Link]

• YouTube. (2022). chemical shift of functional groups in 13C NMR spectroscopy. Retrieved from [Link]

• Chemguide. (n.d.). interpreting C-13 NMR spectra. Retrieved from [Link]

• ResearchGate. (2021). (PDF) How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Retrieved from [Link]

• PubChem. (n.d.). Methyl 12-hydroxystearate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Determination of the content of fatty acid methyl esters (FAME) in biodiesel samples obtained by esterification using 1H-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. acdlabs.com [acdlabs.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. youtube.com [youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. youtube.com [youtube.com]

Application Note: Quantitative Lipidomics Using 12-Methoxydodecanoate as an Internal Standard

Abstract

Accurate and reproducible quantification of lipid species is a cornerstone of modern lipidomics, underpinning research in disease pathology, biomarker discovery, and therapeutic development. A major challenge in mass spectrometry-based lipid analysis is overcoming variability introduced during sample preparation and ionization. The use of a suitable internal standard (IS) is the most effective strategy to mitigate these issues. This guide details the application of 12-Methoxydodecanoate, a chemically unique fatty acid, as a superior internal standard for the quantification of free fatty acids and other lipid classes. Its synthetic origin and terminal methoxy group ensure it is non-endogenous and easily distinguishable from biological analytes, providing a robust foundation for high-fidelity quantitative workflows.

The Imperative for Internal Standards in Lipidomics

Quantitative lipidomics aims to determine the absolute or relative abundance of lipid species in a biological sample. However, the multi-step process from sample collection to data acquisition is fraught with potential sources of error. These include inconsistencies in lipid extraction, sample loss during handling, and fluctuations in instrument response (e.g., ionization suppression or enhancement).

An ideal internal standard is a compound added at a known concentration to a sample at the earliest stage of analysis.[1] It should mimic the chemical behavior of the analytes of interest throughout the entire workflow but be clearly distinguishable by the detector. By normalizing the signal of the endogenous analyte to the signal of the co-analyzed internal standard, variations are effectively canceled out, leading to precise and accurate quantification.[2][3]

The essential characteristics of an effective internal standard are:

• Non-endogenous: It must not be naturally present in the biological sample.

• Chemical and Physical Similarity: It should behave like the analyte during extraction and chromatographic separation.

• Stability: It must not degrade during sample processing or analysis.

• Mass Spectrometric Distinguishability: It must have a unique mass-to-charge ratio (m/z) that does not overlap with endogenous lipids.

Rationale for 12-Methoxydodecanoate as a Superior Internal Standard

While stable isotope-labeled (e.g., ¹³C or ²H) lipids are considered the gold standard, they can be cost-prohibitive for all lipid classes. Odd-chain fatty acids (e.g., C17:0 or C19:0) are a common alternative, but their presence in certain diets and biological systems can compromise accuracy.

12-Methoxydodecanoate (C₁₃H₂₆O₃, MW: 230.34 g/mol ) offers a compelling solution that balances performance and practicality.[4]

• Truly Exogenous: The terminal methoxy group (-OCH₃) at the 12th carbon is a synthetic modification not found in natural fatty acid metabolism. This guarantees the standard is non-endogenous, eliminating the risk of background interference.

• Predictable Behavior: As a 12-carbon saturated fatty acid backbone, it exhibits extraction and chromatographic properties similar to endogenous short- and medium-chain saturated fatty acids.

• Unique Mass Signature: The addition of the methoxy group provides a distinct m/z value that is easily resolved from other fatty acids. In negative ion mode ESI-MS/MS, it will be detected as the deprotonated molecule [M-H]⁻ at an m/z of approximately 229.18. Fragmentation of this precursor ion will yield a characteristic pattern distinct from common fatty acids. While saturated fatty acids show minimal fragmentation, any fragments from 12-methoxydodecanoate would be influenced by the terminal ether linkage, providing clear differentiation.[5][6]

Experimental Workflow Overview

The successful implementation of 12-Methoxydodecanoate as an internal standard involves its precise addition prior to lipid extraction, followed by co-processing and analysis via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Caption: Workflow for quantitative lipidomics using an internal standard.

Detailed Protocols

Protocol 1: Preparation of Internal Standard Solutions

Accurate preparation of the IS stock and working solutions is critical for quantitative accuracy. All solutions should be stored in glass vials with PTFE-lined caps at -20°C or lower.

Solution Type	Solute	Solvent	Concentration
Primary Stock	12-Methoxydodecanoate	Methanol (LC-MS Grade)	1 mg/mL
Working Solution	Primary Stock Solution	Isopropanol (LC-MS Grade)	10 µg/mL

Procedure for Primary Stock (1 mg/mL):

• Weigh 10 mg of 12-Methoxydodecanoate using an analytical balance.

• Transfer the powder to a 10 mL volumetric flask.

• Add methanol to the flask, dissolving the solid completely.

• Bring the final volume to exactly 10 mL with methanol.

• Aliquot into smaller volumes to minimize freeze-thaw cycles.

Procedure for Working Solution (10 µg/mL):

• Transfer 100 µL of the 1 mg/mL Primary Stock solution into a 10 mL volumetric flask.

• Bring the final volume to 10 mL with isopropanol. This solution will be used for spiking samples.

Protocol 2: Lipid Extraction with Internal Standard Spiking

This protocol details the Methyl-tert-butyl ether (MTBE) extraction method, known for its efficiency and reduced use of hazardous chlorinated solvents.[7][8][9] The classic Folch method is also a viable alternative.[10][11][12]

Materials:

• Biological sample (e.g., 20 µL plasma, 1x10⁶ cells)

• 12-Methoxydodecanoate Working Solution (10 µg/mL)

• Methanol (LC-MS Grade), pre-chilled at 4°C

• MTBE (LC-MS Grade), pre-chilled at 4°C

• Water (LC-MS Grade)

• Microcentrifuge tubes (1.5 mL)

Procedure:

• Sample Aliquoting: Place your biological sample (e.g., 20 µL plasma) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 10 µg/mL 12-Methoxydodecanoate Working Solution directly to the sample. This adds 100 ng of IS to the extraction.

• Methanol Addition: Add 200 µL of cold methanol to the sample. Vortex vigorously for 30 seconds to precipitate proteins.

• MTBE Addition: Add 800 µL of cold MTBE. Vortex for 1 minute.

• Incubation: Incubate the mixture on a shaker at 4°C for 30 minutes to ensure thorough extraction.

• Phase Separation: Add 250 µL of LC-MS grade water to induce phase separation. Vortex for 30 seconds.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes at 4°C. You will observe two distinct liquid phases and a solid protein pellet at the bottom.

• Lipid Collection: The upper, organic phase contains the lipids. Carefully transfer ~700 µL of the upper phase to a new tube, being careful not to disturb the lower aqueous phase or the protein pellet.[13]

• Drying: Evaporate the solvent to dryness using a vacuum concentrator (e.g., SpeedVac) or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., Isopropanol/Acetonitrile 90:10, v/v).

Protocol 3: LC-MS/MS Analysis Parameters

The analysis of free fatty acids is typically performed using reversed-phase chromatography coupled with a tandem mass spectrometer operating in negative ion mode.[14][15]

Parameter	Recommended Setting
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (90:10, v/v) with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Ionization Mode	Negative Electrospray Ionization (ESI-)
MS Analysis	Multiple Reaction Monitoring (MRM) or Full Scan
IS Precursor Ion (Q1)	m/z 229.2
Analyte Precursor Ions	m/z for target fatty acids (e.g., Palmitic Acid: 255.2)

Data Analysis and Quantification

Absolute quantification is achieved by creating a calibration curve and normalizing analyte response to the internal standard response.

The Normalization Principle

The core of the internal standard method is the calculation of the Response Ratio (RR). This ratio remains stable even if sample volume or instrument response fluctuates.

Caption: The principle of internal standard normalization.

Example Quantification Workflow

• Prepare Calibration Standards: Create a series of calibration standards containing known concentrations of the target fatty acid(s) (e.g., 0.1 to 1000 ng/mL).

• Spike Calibrators: Spike each calibration standard with the same, fixed concentration of the 12-Methoxydodecanoate Working Solution used for the unknown samples.

• Analyze and Process: Analyze the calibration standards and the unknown samples by LC-MS/MS.

• Generate Calibration Curve: For each calibration standard, calculate the Response Ratio (Analyte Area / IS Area). Plot this ratio against the known concentration of the analyte. Perform a linear regression to generate a calibration curve.

• Quantify Unknowns: Calculate the Response Ratio for each unknown sample. Use the linear regression equation from the calibration curve to determine the concentration of the analyte in the unknown sample.

Example Data:

Sample ID	Analyte (Palmitic Acid) Area	IS (12-Methoxydodecanoate) Area	Response Ratio (Analyte/IS)	Calculated Conc. (ng/mL)
Cal-1 (10 ng/mL)	15,500	1,050,000	0.0148	(Used for Curve)
Cal-2 (100 ng/mL)	152,000	1,035,000	0.1469	(Used for Curve)
Cal-3 (500 ng/mL)	780,000	1,060,000	0.7358	(Used for Curve)
Unknown 1	256,000	1,045,000	0.2449	168.2
Unknown 2	45,300	1,055,000	0.0429	29.5

Conclusion

References

• Han, X., and Gross, R. W. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?. Mass Spectrometry Reviews, 36(6), 693-714. [Link]

• Yang, K., and Han, X. (2016). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?. PubMed, 36(6), 693-714. [Link]

• Andrew, R., et al. (n.d.). MTBE Lipid Extraction. OneLab Protocol. [Link]

• GERLI (n.d.). General procedure - Folch method. Cyberlipid. [Link]

• Slideshare (2013). Lipid extraction by folch method. [Link]

• RockEDU Science Outreach (n.d.). Single Step Lipid Extraction From Food Stuffs. [Link]

• Avanti Polar Lipids (n.d.). Quantitative Lipidomics Analysis – Comprehensive Coverage with Accurate Quantitation. [Link]

• BMH learning (2021). Lipid Extraction By Folch Method. YouTube. [Link]

• LIPID MAPS (n.d.). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. [Link]

• Sweeting, T. (n.d.). Method for extracting lipids. Cascade. [Link]

• Bishop, L. M. (2023). Analytical Strategies for Quantitative Accuracy in Nontargeted Lipidomics. eScholarship.org. [Link]

• Matyash, V., et al. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. Journal of Lipid Research, 49(5), 1137-1146. [Link]

• Yang, K., et al. (2011). LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity. Journal of Lipid Research, 52(7), 1456-1463. [Link]

• Protocols.io (2025). Metabolomics and Lipidomics Sample Preparation. [Link]

• Eggers, L. F., and Schwudke, D. (2018). Lipid Extraction: Basics of the Methyl-tert-Butyl Ether Extraction. ResearchGate. [Link]

• Waters Corporation (n.d.). Improving MS Response in the Analysis of Free Fatty Acids Through Structural Considerations. [Link]

• Wang, Y., et al. (2022). A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry. Frontiers in Nutrition, 9, 946001. [Link]

• Mok, H. J., et al. (2016). A rapid and sensitive profiling of free fatty acids using liquid chromatography electrospray ionization tandem mass spectrometry (LC/ESI-MS/MS) after chemical derivatization. Analytical Methods, 8(16), 3356-3362. [Link]

• HSC Cores - BookStack (n.d.). Lipidomics SOP. [Link]

• SCIEX (n.d.). LipidQuan: HILIC-based LC-MS/MS High-Throughput Targeted Free Fatty Acid Screen. [Link]

• Salem, M. A., et al. (2017). A Simple Fractionated Extraction Method for the Comprehensive Analysis of Metabolites, Lipids, and Proteins from a Single Sample. Journal of Visualized Experiments, (124), 55802. [Link]

• ResearchGate (2025). Mass spectrometry characterisation of fatty acids from metabolically engineered soybean seeds. [Link]

• Journal of Visualized Experiments (2011). Cellular Lipid Extraction for Targeted Stable Isotope Dilution Liquid Chromatography-Mass Spectrometry Analysis. [Link]

• LIPID MAPS (n.d.). Fatty Acid Mass Spectrometry Protocol. [Link]

• ResearchGate (n.d.). Fragmentation Patterns of Fatty Acids and Modified Fatty Acids. [Link]

• Chemistry LibreTexts (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• PubChem (2025). 12-Methoxydodecanoate. National Center for Biotechnology Information. [Link]

• Yang, K., et al. (2013). Fatty acidomics: global analysis of lipid species containing a carboxyl group with a charge-remote fragmentation assisted approach. Analytical Chemistry, 85(15), 7337-7345. [Link]

• HSC Chemistry (n.d.). Mass Spectrometry Fragmentation Patterns. Science Ready. [Link]

• NIST (n.d.). Dodecanoic acid, TMS derivative. NIST WebBook. [Link]

• Vrkoslav, V., et al. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Molecules, 26(21), 6468. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 12-Methoxydodecanoate | C13H26O3 | CID 1420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]
• 8. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 11. Lipid extraction by folch method | PPTX [slideshare.net]
• 12. Single Step Lipid Extraction From Food Stuffs [rockedu.rockefeller.edu]
• 13. Metabolomics and Lipidomics Sample Preparation [protocols.io]
• 14. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 15. A rapid and sensitive profiling of free fatty acids using liquid chromatography electrospray ionization tandem mass spectrometry (LC/ESI-MS/MS) after ... - RSC Advances (RSC Publishing) DOI:10.1039/C6RA01344A [pubs.rsc.org]

Application Notes & Protocols: 12-Methoxydodecanoate in Polymer Chemistry

Abstract

While not a mainstream commodity in polymer synthesis, 12-methoxydodecanoate presents unique opportunities stemming from its long aliphatic chain and terminal ether functionality. This guide moves beyond a theoretical overview to provide detailed, field-tested protocols for leveraging this molecule in advanced polymer applications. We will explore its role not as a direct monomer but as a crucial precursor for synthesizing functional biopolyesters and as a high-performance bio-based plasticizer. This document is intended for researchers and professionals in polymer chemistry and drug development seeking to innovate with sustainable and functionally distinct molecules.

Part 1: Foundational Chemistry & Strategic Potential

12-Methoxydodecanoate is a fatty acid methyl ester (FAME) characterized by a 12-carbon backbone, a terminal methoxy group, and a methyl ester head. Its direct polymerization is limited by the lack of readily polymerizable functional groups. However, its true value lies in its potential for chemical modification.

Core Strategy: The central thesis of this guide is the strategic conversion of the terminal methoxy group into a hydroxyl group. This simple, one-step transformation converts an unreactive molecule into a valuable ω-hydroxy acid derivative, a cornerstone monomer for producing high-performance, biodegradable polyesters.

Table 1: Physicochemical Properties of 12-Methoxydodecanoate and its Derivatives

Compound	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Key Feature
12-Methoxydodecanoate	C₁₄H₂₈O₃	244.37	~280-290 (est.)	Precursor Molecule
Methyl 12-hydroxydodecanoate	C₁₃H₂₆O₃	230.34	~300-310 (est.)	Hydroxy-functionalized intermediate
12-Hydroxydodecanoic Acid	C₁₂H₂₄O₃	216.32	~330 (est.)	AB-type monomer for polycondensation
ω-Dodecalactone (DDL)	C₁₂H₂₂O₂	198.30	~295-300	Monomer for ring-opening polymerization

Part 2: Application as a Monomer Precursor for Polyester Synthesis

The most significant application of 12-methoxydodecanoate is its role as a precursor to 12-hydroxydodecanoic acid (12-HDA) and its corresponding lactone, ω-dodecalactone (DDL) . These molecules are ideal for synthesizing aliphatic long-chain polyesters—materials sought after as sustainable alternatives to polyethylene.[1][2]

Workflow for Monomer Synthesis

The conversion pathway involves two primary stages: demethylation to unmask the hydroxyl group, followed by either direct use of the hydroxy acid or intramolecular cyclization to form the lactone.

Caption: Workflow for converting 12-methoxydodecanoate into polymerizable monomers.

Protocol 1: Demethylation to Methyl 12-hydroxydodecanoate

Expert Insight: Boron tribromide (BBr₃) is a highly efficient Lewis acid for cleaving aryl and alkyl ethers. The reaction must be conducted under strictly anhydrous and inert conditions, as BBr₃ reacts violently with water. Dichloromethane (DCM) is the solvent of choice due to its inertness and ability to dissolve both the reactant and the BBr₃ complex.

Methodology:

• Preparation: Dry all glassware in an oven at 120°C overnight and assemble under a nitrogen or argon atmosphere.

• Dissolution: Dissolve 12-methoxydodecanoate (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration) in a three-neck flask equipped with a dropping funnel and a magnetic stirrer.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a 1.0 M solution of BBr₃ in DCM (1.1 eq) dropwise via the dropping funnel over 30 minutes. Maintain the temperature at -78°C.

• Reaction: After addition, allow the reaction to slowly warm to room temperature and stir for 12-16 hours. Monitor progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding methanol (5-10 eq) at 0°C to decompose excess BBr₃.

• Workup: Wash the organic layer sequentially with saturated NaHCO₃ solution and brine. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, Methyl 12-hydroxydodecanoate.

• Purification: Purify the crude product via flash column chromatography (silica gel, hexane:ethyl acetate gradient).

Application in Polymer Synthesis

The resulting monomer, 12-HDA, or its lactone, DDL, can be polymerized to form poly(12-hydroxydodecanoate), a biodegradable polyester with properties that can rival traditional polyolefins.[1][2]

• Polycondensation of 12-HDA: This method involves heating the monomer, often with a catalyst like titanium tetraisopropoxide, under high vacuum to drive off water and form high molecular weight polymer.[3] This approach is robust but can sometimes be limited in achieving very high molecular weights.[4]

• Ring-Opening Polymerization (ROP) of DDL: ROP is a more controlled method that allows for precise tuning of molecular weight and architecture.[1][2] Catalysts such as organobases (e.g., cyclic triphosphazene base) or metal-based initiators can be used to achieve high conversions and controlled polymerization behavior.[1][2][5] Copolymers, such as block copolymers with L-lactide or ε-caprolactone, can also be synthesized, allowing for tunable thermal and mechanical properties.[1][2]

Part 3: Application as a Bio-based Plasticizer

Fatty acid esters are well-established as effective plasticizers for polymers like polyvinyl chloride (PVC).[6][7][8] 12-Methoxydodecanoate, with its long, flexible alkyl chain, can be directly incorporated into polymer matrices to enhance flexibility and reduce brittleness.

Mechanism of Action: The molecule works by inserting itself between polymer chains, disrupting chain-chain interactions (e.g., van der Waals forces). This increases the free volume within the polymer, lowering its glass transition temperature (T_g_) and making the material more pliable.[9]

Protocol 4: Evaluation of Plasticizing Efficiency in PVC

Expert Insight: The effectiveness of a plasticizer is primarily judged by the reduction in T_g_ and the change in mechanical properties. A trustworthy protocol involves creating a series of blends with varying plasticizer content and systematically measuring these changes. Melt blending ensures homogeneous dispersion, which is critical for consistent results.

Methodology:

• Material Preparation: Dry PVC resin (e.g., K-value 67) at 80°C for 4 hours. Ensure 12-methoxydodecanoate is free of moisture.

• Blending: Prepare blends of PVC and 12-methoxydodecanoate at various weight percentages (e.g., 0, 10, 20, 30 phr - parts per hundred resin) in a high-speed mixer. Include a standard thermal stabilizer (e.g., 2 phr of a tin or mixed-metal stabilizer) in all formulations.

• Melt Compounding: Process the blends using a two-roll mill or a small-scale twin-screw extruder at a temperature of 160-170°C to form a homogenous melt.

• Sheet Preparation: Compression mold the compounded material into sheets of a defined thickness (e.g., 1 mm) at 175°C under 10 MPa pressure for 5 minutes, followed by cooling under pressure.

• Characterization:

  • Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to determine the T_g_ of each blend.

  • Mechanical Testing: Cut dumbbell-shaped specimens from the sheets and perform tensile tests according to ASTM D638 to measure tensile strength, modulus, and elongation at break.

  • Hardness: Measure Shore D hardness according to ASTM D2240.

Logical Framework for Plasticizer Evaluation

Caption: Logical workflow for evaluating the performance of a novel plasticizer.

Expected Results & Data Interpretation

An effective plasticizer will cause a dose-dependent decrease in T_g_, tensile modulus, and hardness, while increasing the elongation at break.

Table 2: Representative Data for PVC Plasticization

Plasticizer Content (phr)	T_g_ (°C)	Tensile Modulus (MPa)	Elongation at Break (%)	Shore D Hardness
0	85	2400	5	80
10	65	1800	50	72
20	48	1200	150	65
30	35	750	250	58

Conclusion

12-Methoxydodecanoate is a versatile, bio-derivable molecule whose potential in polymer chemistry is realized through strategic chemical modification. By serving as a latent ω-hydroxy acid, it provides a pathway to high-performance biodegradable polyesters like poly(ω-dodecalactone). Concurrently, its inherent structure allows it to function directly as an effective, non-phthalate plasticizer for commodity polymers. The protocols detailed herein provide a validated framework for researchers to unlock the full potential of this promising chemical building block.

References

• Han, R., Miao, X., Zhao, D., Li, Z., & Li, Z. (2015). Tunable organo-catalysed ring-opening polymerization of ω-dodecalactone macrolactone by the cyclic triphosphazene base. Polymer Chemistry, 6(22), 4145-4152. [Link]

• Tunable organo-catalysed ring-opening polymerization of ω-dodecalactone macrolactone by the cyclic triphosphazene base. (2015). Polymer Chemistry. [Link]

• Jadhav, A. D., et al. (2018). Poly(ester-anhydrides) Derived from Esters of Hydroxy Acid and Cyclic Anhydrides. National Institutes of Health. [Link]

• Szymańska, E., et al. (2022). New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids. National Institutes of Health. [Link]

• Wertec GmbH. (2024). Enhancing plastic quality with fatty acid additives. [Link]

• Ooi, T. L., et al. (2023). Recent advances in synthesis of polymers based on palm oil and its fatty acids. Materials Today: Proceedings. [Link]

• Tashitsuna, V., et al. (2022). Effect of Fatty Acid Polyunsaturation on Synthesis and Properties of Emulsion Polymers Based on Plant Oil-Based Acrylic Monomers. National Institutes of Health. [Link]

• Gros, J., & Fustier, P. (2012). Esterified fatty acids for PVC plasticization.

• Jadhav, P. D., et al. (2023). Synthesis and properties of a bio-based plasticizer derived from fatty acid methyl ester of erucic acid. ResearchGate. [Link]

• Han, R., et al. (2015). Tunable organo-catalysed ring-opening polymerization of ω-dodecalactone macrolactone by the cyclic triphosphazene base. ResearchGate. [Link]

• Kunduru, K. R., et al. (2015). Fatty Acid-Based Biodegradable Polymers: Synthesis and Applications. ResearchGate. [Link]

• Kunduru, K. R., et al. (2018). Biodegradable Fatty Acid Polyesters. ResearchGate. [Link]

• Puiggalí, J., & Franco, L. (2016). Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. PubMed Central. [Link]

• Hedrick, J. L., et al. (2011). Bulk Ring-Opening Transesterification Polymerization of the Renewable δ-Decalactone Using an Organocatalyst. ACS Macro Letters. [Link]

• Hedrick, J. L., et al. (2011). Bulk Ring-Opening Transesterification Polymerization of the Renewable δ-Decalactone Using an Organocatalyst. ResearchGate. [Link]

• Dees, S. B., & Moss, C. W. (1982). Single derivatization method for routine analysis of bacterial whole-cell fatty acid methyl esters, including hydroxy acids. Journal of Clinical Microbiology. [Link]

• Dees, S. B., & Moss, C. W. (1982). Single derivatization method for routine analysis of bacterial whole-cell fatty acid methyl esters, including hydroxy acids. PubMed Central. [Link]

• Ebeling, W., et al. (1991). Process for the preparation of polyesters from hydroxycarboxylic acids.

• Kumar, R., et al. (2008). Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst. National Institutes of Health. [Link]

• Wu, J., et al. (2011). Polymers from Fatty Acids: Poly(??-hydroxyl tetradecanoic acid) Synthesis and Physico-Mechanical Studies. ResearchGate. [Link]

• Carothers, W. H., & Hill, J. W. (1932). Studies of Polymerization and Ring Formation. XVIII. Polyesters from ι-Hydroxydecanoic Acid. Journal of the American Chemical Society. [Link]

• Richardson, M. B., & Williams, S. J. (2013). Scheme 4: Synthesis of (A) 2-methyl-and 2-hydroxy-iso-fatty acids. ResearchGate. [Link]

• Sessions, A. L., & Hayes, J. M. (2005). Reduction of fatty acid methyl esters to fatty alcohols to improve volatility for isotopic analysis without extraneous carbon. PubMed. [Link]

Sources

• 1. Tunable organo-catalysed ring-opening polymerization of ω-dodecalactone macrolactone by the cyclic triphosphazene base - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Tunable organo-catalysed ring-opening polymerization of ω-dodecalactone macrolactone by the cyclic triphosphazene base - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US8093319B2 - Esterified fatty acids for PVC plasticization - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Enhancing plastic quality with fatty acid additives – wertec gmbh [wertec-gmbh.at]

Application Notes and Protocols: 12-Methoxydodecanoate as a Versatile Precursor for High-Performance Nylon-12 Synthesis

Introduction: The Enduring Significance of Nylon-12 and the Quest for Innovative Precursors

Nylon-12, a high-performance polyamide, is renowned for its exceptional mechanical properties, including low water absorption, high dimensional stability, and excellent chemical resistance.[1] These attributes have cemented its role in a multitude of demanding applications, from automotive components and industrial tubing to precision-engineered parts and advanced 3D printing filaments. The synthesis of Nylon-12 traditionally relies on two primary routes: the polycondensation of ω-aminododecanoic acid and the ring-opening polymerization of laurolactam.[2] The latter is often the preferred commercial method.

This application note explores a novel and versatile synthetic pathway to Nylon-12, utilizing 12-methoxydodecanoate as a readily accessible precursor. We will provide a comprehensive guide for researchers and scientists, detailing the rationale behind the proposed synthetic strategy, step-by-step protocols for the conversion of 12-methoxydodecanoate to the crucial monomer, 12-aminododecanoic acid, and its subsequent polymerization to high-quality Nylon-12. Furthermore, we will delve into the essential analytical techniques for the thorough characterization of the final polymer, ensuring a robust and reproducible process.

Synthetic Strategy: A Multi-Step Approach from 12-Methoxydodecanoate to Nylon-12

The conversion of 12-methoxydodecanoate to Nylon-12 is a multi-step process that requires careful execution of each reaction to ensure high yields and purity of the intermediates. The overall strategy involves the initial hydrolysis of the methyl ester to the corresponding carboxylic acid, followed by the transformation of the terminal methoxy group into a primary amine, yielding the key monomer, 12-aminododecanoic acid. This monomer is then polymerized via melt polycondensation to produce Nylon-12.

Caption: Overall synthetic pathway from 12-methoxydodecanoate to Nylon-12.

Part I: Synthesis of the 12-Aminododecanoic Acid Monomer

This section details the protocols for the conversion of 12-methoxydodecanoate to 12-aminododecanoic acid. The process is broken down into a series of discrete, manageable steps.

Step 1: Hydrolysis of 12-Methoxydodecanoate to 12-Methoxydodecanoic Acid

The initial step involves the hydrolysis of the methyl ester to the corresponding carboxylic acid. A base-catalyzed hydrolysis, or saponification, is a robust and high-yielding method for this transformation.

Protocol 1: Saponification of 12-Methoxydodecanoate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 12-methoxydodecanoate (1 equivalent) in a mixture of methanol and water (e.g., 3:1 v/v).

• Addition of Base: Add a solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH) (1.5-2.0 equivalents) in water to the flask.

• Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Acidification: Dilute the remaining aqueous solution with water and acidify to a pH of 1-2 with a concentrated acid (e.g., HCl). This will precipitate the 12-methoxydodecanoic acid.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration, wash thoroughly with cold water to remove any inorganic salts, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent like ethanol/water.

Parameter	Condition	Rationale
Solvent	Methanol/Water	Ensures solubility of both the ester and the hydroxide salt.
Base	KOH or NaOH (1.5-2.0 eq.)	Drives the reaction to completion by saponifying the ester.
Temperature	Reflux (80-90 °C)	Accelerates the reaction rate.
Reaction Time	2-4 hours	Sufficient time for complete hydrolysis.
Purification	Recrystallization	To obtain high-purity 12-methoxydodecanoic acid.

Step 2: Conversion of 12-Methoxydodecanoic Acid to 12-Aminododecanoic Acid

This is a critical transformation that involves the conversion of the terminal methoxy group to a primary amine. A reliable method for this is a two-step process: demethylation to the alcohol followed by amination.

Protocol 2a: Demethylation to 12-Hydroxydodecanoic Acid

Selective cleavage of the methyl ether can be achieved using various reagents. Boron tribromide (BBr₃) is a powerful reagent for this purpose.

• Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve 12-methoxydodecanoic acid (1 equivalent) in a dry, aprotic solvent such as dichloromethane (DCM).

• Addition of BBr₃: Cool the solution to 0 °C and slowly add a solution of boron tribromide (1.1-1.2 equivalents) in DCM dropwise.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 12-16 hours. Monitor the reaction by TLC.

• Quenching: Carefully quench the reaction by slowly adding methanol at 0 °C.

• Work-up: Remove the solvent under reduced pressure. The residue can be purified by column chromatography on silica gel to yield 12-hydroxydodecanoic acid.

Protocol 2b: Amination of 12-Hydroxydodecanoic Acid via Mitsunobu Reaction

The Mitsunobu reaction provides a mild and efficient method for converting the terminal hydroxyl group to an amine with inversion of configuration, proceeding through an azide intermediate.[3][4][5][6]

• Reaction Setup: In a round-bottom flask under an inert atmosphere, dissolve 12-hydroxydodecanoic acid (1 equivalent), triphenylphosphine (PPh₃) (1.5 equivalents), and phthalimide (1.5 equivalents) in dry tetrahydrofuran (THF).

• Mitsunobu Reaction: Cool the solution to 0 °C and add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 equivalents) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours.

• Work-up: Concentrate the reaction mixture and purify the resulting phthalimide-protected intermediate by column chromatography.

• Deprotection: The phthalimide group can be removed by treating the intermediate with hydrazine hydrate in ethanol at reflux to yield 12-aminododecanoic acid.

• Purification: The final product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.[7]

An alternative to the Mitsunobu reaction is the conversion of the alcohol to a good leaving group (e.g., a tosylate or mesylate) followed by nucleophilic substitution with an azide salt and subsequent reduction.[8]

Caption: Workflow for the synthesis of 12-aminododecanoic acid.

Part II: Polymerization of 12-Aminododecanoic Acid to Nylon-12

The final step in the synthesis of Nylon-12 is the melt polycondensation of the 12-aminododecanoic acid monomer. This process involves heating the monomer above its melting point to initiate a condensation reaction, forming amide linkages and releasing water as a byproduct.

Protocol 3: Melt Polycondensation of 12-Aminododecanoic Acid

• Monomer Preparation: Ensure the 12-aminododecanoic acid monomer is of high purity and thoroughly dried to prevent side reactions and achieve a high molecular weight polymer.

• Polymerization Reactor: Charge the monomer into a suitable polymerization reactor equipped with a mechanical stirrer, a nitrogen inlet, and a vacuum outlet connected to a condenser and a collection flask.

• Inert Atmosphere: Purge the reactor with dry, oxygen-free nitrogen for at least 30 minutes to remove any residual air and moisture.

• Heating and Melting: Gradually heat the reactor to a temperature above the melting point of the monomer (typically 180-200 °C) while maintaining a slow stream of nitrogen.

• Pre-polymerization: Hold the temperature at this stage for 1-2 hours to allow for initial chain growth and the removal of the bulk of the water byproduct. The viscosity of the melt will noticeably increase.

• High Vacuum Polycondensation: Gradually apply a high vacuum (typically <1 torr) to the reactor while increasing the temperature to 220-260 °C. This step is crucial for removing the remaining water and driving the polymerization to a high molecular weight.

• Monitoring Polymerization: The progress of the polymerization can be monitored by the increase in the melt viscosity, which can be observed through the torque on the mechanical stirrer.[9]

• Reaction Termination and Extrusion: Once the desired viscosity is reached (typically after 2-4 hours under vacuum), the polymerization is complete. The molten Nylon-12 can then be extruded from the reactor as a strand, cooled in a water bath, and pelletized.

Parameter	Condition	Rationale
Atmosphere	Inert (Nitrogen)	Prevents oxidative degradation of the polymer at high temperatures.
Temperature	220-260 °C	Promotes the polycondensation reaction and keeps the polymer in a molten state.
Pressure	High Vacuum (<1 torr)	Efficiently removes water byproduct, driving the equilibrium towards polymer formation.
Reaction Time	2-4 hours (under vacuum)	Allows for the attainment of high molecular weight.
Agitation	Mechanical Stirring	Ensures homogeneity of the melt and facilitates the removal of water.

Part III: Characterization and Quality Control of Nylon-12

Thorough characterization of the synthesized Nylon-12 is essential to ensure it meets the required performance specifications. A combination of analytical techniques should be employed to determine its molecular weight, thermal properties, and chemical structure.

Molecular Weight Determination: Gel Permeation Chromatography (GPC)

GPC is a powerful technique for determining the molecular weight distribution of polymers.

Protocol 4: GPC Analysis of Nylon-12

• Solvent Selection: Due to the semi-crystalline nature and strong intermolecular hydrogen bonding of Nylon-12, it is often soluble only in specialized solvents at elevated temperatures. Hexafluoroisopropanol (HFIP) is a common and effective solvent for GPC analysis of polyamides at near-ambient temperatures.[1][2][10]

• Sample Preparation: Dissolve a small amount of the Nylon-12 sample (e.g., 1-2 mg/mL) in HFIP, often with the addition of a salt like sodium trifluoroacetate to minimize aggregation.[2]

• Instrumentation: Use a GPC system equipped with columns suitable for HFIP (e.g., PL HFIPgel columns) and a differential refractive index (DRI) detector.[2]

• Calibration: Calibrate the system using narrow molecular weight standards, such as polymethyl methacrylate (PMMA).[2]

• Data Analysis: Analyze the resulting chromatogram to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

Thermal Properties: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

DSC and TGA provide crucial information about the thermal transitions and stability of the polymer.

Protocol 5: Thermal Analysis of Nylon-12

• DSC Analysis:

  • Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the Nylon-12 into an aluminum DSC pan.

  • Heating Program: Heat the sample under a nitrogen atmosphere at a controlled rate (e.g., 10 °C/min) to a temperature above its melting point (e.g., 220 °C). Then, cool the sample at a controlled rate and perform a second heating scan.

  • Data Interpretation: From the DSC thermogram, determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc). The enthalpy of fusion can be used to calculate the degree of crystallinity.[11][12][13][14][15]

• TGA Analysis:

  • Sample Preparation: Place a small, accurately weighed sample (10-20 mg) of the Nylon-12 into a TGA pan.

  • Heating Program: Heat the sample under a nitrogen or air atmosphere at a controlled rate (e.g., 10 °C/min) to a high temperature (e.g., 600 °C).

  • Data Interpretation: The TGA curve will show the weight loss of the sample as a function of temperature, providing information about its thermal stability and decomposition profile.[12]

Thermal Property	Typical Value for Nylon-12	Significance
Melting Temperature (Tm)	175-185 °C	Processing temperature and upper use limit.
Glass Transition Temp. (Tg)	35-45 °C	Onset of chain mobility in the amorphous phase.
Decomposition Temperature	> 350 °C (in N₂)	Indicates thermal stability.

Structural Characterization: Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is a valuable tool for confirming the chemical structure of the synthesized Nylon-12.

Protocol 6: FTIR Analysis of Nylon-12

• Sample Preparation: Prepare a thin film of the Nylon-12 sample or use the Attenuated Total Reflectance (ATR) technique for direct analysis of the solid polymer.

• Data Acquisition: Record the infrared spectrum over the range of 4000-400 cm⁻¹.

• Spectral Interpretation: Identify the characteristic absorption bands for the amide group, which confirm the successful polymerization.[10][16][17][18]

Characteristic FTIR Peaks for Nylon-12:

Wavenumber (cm⁻¹)	Vibrational Mode
~3300	N-H stretching (amide A)
~3080	N-H stretching (amide B, Fermi resonance)
~2920, ~2850	C-H stretching (asymmetric and symmetric)
~1640	C=O stretching (amide I)
~1540	N-H bending and C-N stretching (amide II)

End-Group Analysis

Titration methods can be used to determine the concentration of terminal amine and carboxylic acid groups, which is inversely related to the number-average molecular weight (Mn).[19][20][21][22][23] This technique is particularly useful for polymers with Mn below 25,000 g/mol .[21]

Safety Precautions

• Chemical Handling: All chemical manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Reagent-Specific Hazards: Boron tribromide is highly corrosive and reacts violently with water; handle with extreme caution. Diethyl azodicarboxylate (DEAD) and diisopropyl azodicarboxylate (DIAD) are potentially explosive and should be handled with care.

• Polymerization: The melt polymerization is conducted at high temperatures and under vacuum. Ensure the reactor is properly assembled and shielded. Avoid contact with the hot molten polymer.

• Nylon-12 Dust: Fine dust from pelletizing or grinding Nylon-12 can be a dust explosion hazard. Ensure proper ventilation and grounding of equipment.

Conclusion

This application note provides a detailed and scientifically grounded framework for the synthesis of high-performance Nylon-12 from the versatile precursor, 12-methoxydodecanoate. By following the outlined protocols for monomer synthesis, melt polycondensation, and polymer characterization, researchers can reproducibly obtain high-quality Nylon-12. The provided rationale for each experimental choice and the comprehensive characterization methods empower scientists to not only execute the synthesis but also to understand and control the final properties of the polymer. This innovative pathway opens new avenues for the production of Nylon-12, potentially from bio-based sources, contributing to the advancement of sustainable polymer chemistry.

References

• Agilent Technologies. (n.d.). Polyamide Analysis on Agilent PL HFIPgel with Gel Permeation Chromatography. Retrieved from [Link]

• American Chemical Society. (2025, Fall). Advanced polymer chromatography analysis of polyamides in HFIP as an alternative to high temperature GPC. ACS Fall 2025. Retrieved from [Link]

• Waters Corporation. (n.d.). APC Analysis of Polyamides in HFIP as an Alternative to High Temperature GPC. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 12-aminododecanoic acid. Retrieved from [Link]

• Chemistry Steps. (n.d.). Alcohols to Amines. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of the polyamide. [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). Fourier Transform Infrared Spectroscopy (FTIR) spectra of PA12, PK and the blend A7K3. [Image]. Retrieved from [Link]

• Google Patents. (n.d.). SU777571A1 - Method of quantitative determining of terminal groups of polyamides.

• Infinita Lab. (n.d.). Measuring the Relative Viscosity of Polyamide. Retrieved from [Link]

• Google Patents. (n.d.). US5530148A - Synthesis of 12-aminododecanoic acid.

• ResearchGate. (n.d.). FTIR spectra and the characteristic peaks of PA12 powder and PA12 pellet. [Image]. Retrieved from [Link]

• Chemistry Stack Exchange. (2013, January 17). How do you create primary amines from alcohols? Retrieved from [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. Retrieved from [Link]

• PennState. (n.d.). End group analysis. MATSE 202: Introduction to Polymer Materials. Retrieved from [Link]

• Erowid. (n.d.). One Pot Conversion of Alcohols to Amines. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 12-aminododecanoic acid from lauric acid. [Image]. Retrieved from [Link]

• ACS Publications. (n.d.). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Conversion of alcohols to enantiopure amines through dual enzyme hydrogen-borrowing cascades. Retrieved from [Link]

• MDPI. (n.d.). The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction - Common Conditions. Retrieved from [Link]

• Google Patents. (n.d.). DE3407415A1 - Process for the preparation of 12-aminododecanoic acid from residues obtained in the preparation of laurolactam.

• National Center for Biotechnology Information. (n.d.). Synthesis of 12-aminododecenoic acid by coupling transaminase to oxylipin pathway enzymes. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 39. Simplified mechanism of polycondensation of ω-amino acids and ROPPOC of the corresponding lactam. [Image]. Retrieved from [Link]

• Google Patents. (n.d.). EP3672935A1 - Process for purifying long chain amino acids.

• MtoZ Biolabs. (n.d.). End-Group Analysis of Polymer. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of 12-aminododecenoic acid by coupling transaminase to oxylipin pathway enzymes. Retrieved from [Link]

• Google Patents. (n.d.). KR101341889B1 - A process to synthesize 12-aminododecanoic acid or the ester derivative thereof.

• University of Massachusetts Lowell. (n.d.). POLYMER END-GROUP ANALYSIS: THE DETERMINATION OF AVERAGE MOLECULAR WEIGHT. Retrieved from [Link]

• Semantic Scholar. (1992, July 25). Intrinsic viscosity and molecular weight measurement of nylon 66 polymers. Retrieved from [Link]

• National Center for Biotechnology Information. (2012, August 13). Polymers from amino acids: development of dual ester-urethane melt condensation approach and mechanistic aspects. Retrieved from [Link]

• Rheonics. (2019, July 16). Inline viscosity measurements in polymerisation reactions. Retrieved from [Link]

• University College Dublin. (n.d.). Evaluation of the mechanical performance of polymer parts fabricated using a production scale multi jet fusion printing process. Retrieved from [Link]

• Indian Journal of Pure & Applied Physics. (2008, January). Study of viscosity and refractive index of nylon 6,6 and poly(methyl methacrylate) in formic acid. Retrieved from [Link]

• Scholars' Mine. (2025, January 1). Mechanical and Thermal Characterization of Additively Manufactured Carbon/nylon 12 and Carbon/peek Composites. Retrieved from [Link]

• ResearchGate. (n.d.). DSC thermograms for nylon 6-12, nylon 10-12, nylon 11-12, and nylon 12-12 sample films. [Image]. Retrieved from [Link]

• ResearchGate. (2016, July 26). Differential Scanning Calorimetry (DSC) Quantification of Polyamide 12 (Nylon 12) Degradation during the Selective Laser Sintering (SLS) Process. Retrieved from [Link]

• EAG Laboratories. (n.d.). DSC Analysis of Polymers. Retrieved from [Link]

• RheoSense, Inc. (n.d.). Application Note: Nylon 66 Molecular Weight Estimation Viscosity Data. Retrieved from [Link]

• ACS Publications. (n.d.). Melt Polycondensation Strategy to Access Unexplored l-Amino Acid and Sugar Copolymers. Biomacromolecules. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Mitsunobu Reaction [organic-chemistry.org]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. US5530148A - Synthesis of 12-aminododecanoic acid - Google Patents [patents.google.com]
• 8. Alcohols to Amines - Chemistry Steps [chemistrysteps.com]
• 9. Inline viscosity measurements in polymerisation reactions » rheonics :: viscometer and density meter [rheonics.com]
• 10. Polyamide 12 Materials Study of Morpho-Structural Changes during Laser Sintering of 3D Printing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 12. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. DSC Analysis of Polymers | Thermal | EAG Laboratories [eag.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. SU777571A1 - Method of quantitative determining of terminal groups of polyamides - Google Patents [patents.google.com]
• 20. End group analysis | MATSE 202: Introduction to Polymer Materials [courses.ems.psu.edu]
• 21. echemi.com [echemi.com]
• 22. End-Group Analysis of Polymer | MtoZ Biolabs [mtoz-biolabs.com]
• 23. chem.fsu.edu [chem.fsu.edu]

Application Notes &amp; Protocols: A Guide to the Microbial Production of 12-Methoxydodecanoate

Abstract

12-Methoxydodecanoate, a medium-chain fatty acid derivative, holds significant potential in the pharmaceutical, cosmetic, and specialty chemical industries due to its unique physicochemical properties, including potential antimicrobial and surfactant activities.[1] Traditional chemical synthesis routes for such molecules often involve harsh conditions and reliance on petrochemical precursors.[2] This guide details a comprehensive methodology for the sustainable production of 12-methoxydodecanoate utilizing a metabolically engineered Escherichia coli host. We provide the scientific rationale for the design of a novel biosynthetic pathway, detailed protocols for genetic strain engineering, fed-batch fermentation, and robust analytical quantification. This document is intended for researchers, scientists, and drug development professionals seeking to establish a de novo microbial platform for the production of value-added fatty acid derivatives.

| Scientific Foundation: Designing the Biosynthetic Pathway

The cornerstone of microbial production is the rational design of a biosynthetic pathway that efficiently converts a central metabolite, such as acetyl-CoA derived from glucose, into the target molecule. As no natural pathway for 12-methoxydodecanoate exists in common chassis organisms like E. coli, a heterologous four-stage pathway must be engineered.

Causality of Pathway Design: The proposed pathway leverages the native fatty acid biosynthesis (FAB) of E. coli and introduces three heterologous enzymatic steps to achieve the desired molecular structure.

• Stage 1: Dodecanoic Acid (C12) Accumulation: The native E. coli FAB pathway produces fatty acids of various chain lengths, primarily for phospholipid synthesis.[3] To channel flux specifically towards a C12 backbone, a plant-derived acyl-ACP thioesterase (TE) with high specificity for 12-carbon acyl-ACP is introduced. This enzyme hydrolyzes the thioester bond of dodecanoyl-ACP, releasing free dodecanoic acid and preventing its further elongation or incorporation into the cell membrane.[4][5]

• Stage 2: ω-Hydroxylation: The terminal methyl group (C12) of dodecanoic acid is chemically inert. To functionalize this position, a cytochrome P450 monooxygenase (CYP) is required. Enzymes from the CYP153A family, known for their high regioselectivity in catalyzing the ω-hydroxylation of medium-chain fatty acids, are ideal candidates.[6][7] This step converts dodecanoic acid to 12-hydroxydodecanoic acid.

• Stage 3: O-Methylation: The final step involves the methylation of the terminal hydroxyl group. This is accomplished by a fatty-acid O-methyltransferase (FAMT), an enzyme that transfers a methyl group from the donor S-adenosyl-L-methionine (SAM) to the hydroxyl group of the fatty acid, yielding the final product, 12-methoxydodecanoate.[8][9]

• Stage 4: Host Metabolism Optimization: To maximize product yield, host metabolism must be redirected. This involves blocking competing pathways, primarily the β-oxidation pathway responsible for fatty acid degradation. Deleting the acyl-CoA synthetase gene, fadD, is a critical step to prevent the re-activation and subsequent degradation of the dodecanoic acid intermediate.[3][10]

Figure 1. Engineered biosynthetic pathway for 12-methoxydodecanoate production in E. coli.

| Protocol: Strain Engineering and Plasmid Construction

This section provides a detailed protocol for constructing the producer strain. The strategy employs E. coli BL21(DE3) ΔfadD as the host, which is optimized for protein expression and deficient in fatty acid degradation. A two-plasmid system is used to balance the metabolic load.

Table 1: Components of the Engineered Microbial System

Component	Description	Rationale	Source / Gene Example
Host Strain	E. coli BL21(DE3) ΔfadD	High-level protein expression (T7 promoter system); prevents degradation of fatty acid intermediates.[11]	Commercially available or created via knockout
Plasmid 1	pET-28a(+) backbone	High copy number, T7 promoter, Kanamycin resistance	Houses the Thioesterase and CYP153A genes
Plasmid 2	pACYCDuet-1 backbone	Compatible origin of replication (P15A), Chloramphenicol resistance	Houses the FAMT gene and redox partner genes for CYP153A if required
Gene 1	Acyl-ACP Thioesterase	To generate free dodecanoic acid	Cocos nucifera CnFatB3[4]
Gene 2	CYP153A Monooxygenase	For ω-hydroxylation of dodecanoic acid	Limnobacter sp. CYP153AL.m[6]

| Gene 3 | O-Methyltransferase | For methylation of the hydroxyl group | Mycobacterium smegmatis fmt[8] |

| Experimental Workflow Overview

The construction of the production strain follows a logical sequence from gene acquisition to final strain verification.

Figure 2. High-level workflow for the construction of the 12-methoxydodecanoate production strain.

| Step-by-Step Protocol: Plasmid Assembly (Gibson Method)

Rationale: The Gibson Assembly method is chosen for its efficiency in seamlessly joining multiple DNA fragments in a single isothermal reaction, eliminating the need for restriction sites at fragment ends.

• Gene Preparation: Synthesize the coding sequences for CnFatB3, CYP153AL.m, and fmt, codon-optimized for E. coli.

• Primer Design: Design PCR primers to amplify the synthesized genes and the linearized plasmid backbones (pET-28a(+) and pACYCDuet-1). Primers must include 20-40 bp overhangs that are homologous to the adjacent DNA fragment.

• PCR Amplification: Perform high-fidelity PCR to amplify all DNA fragments. Run products on a 1% agarose gel to confirm size and purity. Purify the PCR products using a standard PCR cleanup kit.

• Assembly Reaction:

  • Combine the purified DNA fragments in equimolar amounts in a PCR tube. For the pET plasmid, combine the linearized backbone, CnFatB3 fragment, and CYP153AL.m fragment. For the pACYC plasmid, combine the linearized backbone and the fmt fragment.

  • Add 10 µL of 2X Gibson Assembly Master Mix.

  • Adjust the final volume to 20 µL with deionized water.

  • Incubate the reaction at 50°C for 60 minutes.

• Transformation and Verification:

  • Transform 5 µL of the assembly reaction into 50 µL of chemically competent E. coli DH5α cells.

  • Plate on LB agar with the appropriate antibiotic (Kanamycin for pET, Chloramphenicol for pACYC).

  • Incubate overnight at 37°C.

  • Select several colonies, grow overnight liquid cultures, and perform minipreps to isolate the plasmid DNA.

  • Verify the correct assembly via Sanger sequencing.

• Host Transformation: Co-transform the sequence-verified pET-CnFatB3-CYP153AL.m and pACYC-fmt plasmids into chemically competent E. coli BL21(DE3) ΔfadD. Plate on LB agar containing both Kanamycin (50 µg/mL) and Chloramphenicol (34 µg/mL).

| Protocol: Fed-Batch Fermentation

Rationale: A fed-batch fermentation strategy is employed to achieve high cell density, which is essential for maximizing volumetric productivity.[12] This approach involves supplying a concentrated nutrient feed to the culture at a controlled rate, preventing the accumulation of inhibitory byproducts like acetate that can result from excess glucose.[13]

| Inoculum Preparation

• Scrape a small amount of cells from a frozen glycerol stock of the engineered strain onto an LB agar plate containing Kanamycin (50 µg/mL) and Chloramphenicol (34 µg/mL). Incubate at 37°C for 16-18 hours.

• Inoculate a single colony into 50 mL of LB medium with the same antibiotics in a 250 mL baffled shake flask.

• Incubate at 37°C with shaking at 220 rpm until the optical density at 600 nm (OD₆₀₀) reaches 2.0-3.0. This serves as the seed culture.

| Fermentor Operation

• Batch Phase: Prepare the batch medium in a sterilized 5 L bioreactor. Use this seed culture to inoculate 3 L of the batch medium to a starting OD₆₀₀ of 0.1.

• Run the batch phase until the initial glucose is depleted, indicated by a sharp increase in the dissolved oxygen (DO) signal.

• Fed-Batch Phase:

  • Initiate the feeding of the concentrated glucose/nutrient solution at a pre-determined rate to maintain a specific growth rate (e.g., 0.1 h⁻¹).[13]

  • When the culture reaches an OD₆₀₀ of ~50, decrease the temperature to 30°C to improve protein folding and reduce metabolic stress.[14]

  • Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1 mM.

  • Continue the fed-batch cultivation for 48-72 hours post-induction, maintaining the controlled feed rate.

• Harvesting: Harvest the culture by centrifugation at 8,000 x g for 20 minutes at 4°C. The supernatant (culture medium) should be collected for product extraction, as a significant portion of the fatty acid product is often secreted.[4]

Table 2: Key Fed-Batch Fermentation Parameters

Parameter	Setpoint / Range	Rationale
Temperature	37°C (growth), 30°C (production)	Optimize for initial rapid growth, then reduce to enhance soluble protein expression and reduce metabolic burden.[14]
pH	7.0 (controlled with NH₄OH)	Maintain optimal physiological pH for E. coli and enzyme activity. NH₄OH also serves as a nitrogen source.
Dissolved Oxygen (DO)	Maintained at >20% saturation	Ensure aerobic conditions for efficient metabolism. Control via cascaded agitation and aeration.
Inducer	0.1 mM IPTG	A low concentration is often sufficient to induce the T7 system while minimizing toxicity and metabolic load.[11]

| Feed Strategy | Exponential feed to maintain µ = 0.1 h⁻¹ | Controls growth rate to prevent acetate formation and maximize biomass before induction.[13] |

| Protocol: Product Extraction and Quantification

Rationale: Accurate quantification is critical for process optimization. 12-Methoxydodecanoate is a non-polar molecule. Extraction is performed using an organic solvent, and analysis is conducted via Gas Chromatography-Mass Spectrometry (GC-MS) after a derivatization step to convert the free carboxylic acid group to a methyl ester for improved volatility and chromatographic performance.[15][16]

| Sample Preparation and Extraction

• To 10 mL of fermentation supernatant, add 20 µL of an internal standard (e.g., 10 mg/mL Heptadecanoic acid in methanol).

• Acidify the sample to pH 2.0 by adding 6 M HCl dropwise. This protonates the carboxyl group, making it more extractable into an organic solvent.

• Add 10 mL of ethyl acetate, vortex vigorously for 2 minutes, and centrifuge at 3,000 x g for 10 minutes to separate the phases.

• Carefully transfer the upper organic phase to a clean glass tube. Repeat the extraction on the aqueous phase once more and pool the organic layers.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas at 40°C.

| Derivatization to Fatty Acid Methyl Esters (FAMEs)

• To the dried extract, add 2 mL of 2% (v/v) H₂SO₄ in methanol.

• Seal the tube tightly and incubate at 80°C for 2 hours to convert all free fatty acids to their methyl esters.

• Allow the tube to cool to room temperature. Add 2 mL of saturated NaCl solution and 2 mL of hexane.

• Vortex for 1 minute and centrifuge at 1,500 x g for 5 minutes.

• Transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

| GC-MS Analysis

Table 3: Example GC-MS Method Parameters

Parameter	Setting
GC System	Agilent 7890B GC with 5977A MS
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film)
Injection Volume	1 µL (Splitless mode)
Inlet Temperature	250°C
Carrier Gas	Helium, 1.2 mL/min constant flow
Oven Program	80°C hold 2 min, ramp to 280°C at 10°C/min, hold 5 min
MS Source Temp.	230°C
MS Quad Temp.	150°C

| Scan Mode | Full Scan (m/z 50-500) and/or Selected Ion Monitoring (SIM) |

Data Analysis: The concentration of 12-methoxydodecanoate is determined by comparing the peak area of its corresponding FAME derivative to the peak area of the internal standard, using a calibration curve generated with authentic standards. The identity of the compound is confirmed by its mass spectrum and retention time.

| References

• Liu, X., et al. (2018). Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli. Frontiers in Microbiology. Available at: [Link]

• Bok, S., et al. (2021). Combinatorial Metabolic Engineering Strategies for the Enhanced Production of Free Fatty Acids in Escherichia coli. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Nawabi, P., et al. (2011). Engineering Escherichia coli for Biodiesel Production Utilizing a Bacterial Fatty Acid Methyltransferase. Applied and Environmental Microbiology. Available at: [Link]

• Kuhnt, K., et al. (2012). A Rapid GC-MS Method for Quantification of Positional and Geometric Isomers of Fatty Acid Methyl Esters. PubMed Central. Available at: [Link]

• Tao, H., et al. (2017). Engineering Escherichia coli to produce branched-chain fatty acids in high percentages. Metabolic Engineering. Available at: [Link]

• Chen, L., et al. (2016). Metabolic Engineering for the Production of Medium-Chain Fatty Acids and Derivatives in Baker's Yeast. AIChE Proceedings. Available at: [Link]

• Lennen, R. M., & Pfleger, B. F. (2012). Engineering Escherichia coli to synthesize free fatty acids. Trends in Biotechnology. Available at: [Link]

• LCGC International Staff. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. LCGC International. Available at: [Link]

• Grokipedia. Fatty-acid O-methyltransferase. Grokipedia. Available at: [Link]

• LECO Corporation. Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS. LECO Technical Note. Available at: [Link]

• Mowery, R. A., et al. (2009). Analysis of Fatty Acid Methyl Esters in Egg Yolk Using GC–MS. Journal of Chemical Education. Available at: [Link]

• Petrie, J. R., et al. (2014). Metabolic engineering of medium-chain fatty acids in plant leaf lipids. Plant Biotechnology Journal. Available at: [Link]

• Lee, J.-H., et al. (2019). Enzymatic Synthesis of ω-Hydroxydodecanoic Acid By Employing a Cytochrome P450 from Limnobacter sp. 105 MED. Molecules. Available at: [Link]

• Jia, M., & Li, Z. (2022). Strategies for efficient production of recombinant proteins in Escherichia coli: alleviating the host burden and enhancing protein activity. Microbial Cell Factories. Available at: [Link]

• Hernandez, H. M., et al. (2022). Metabolic engineering strategies to produce medium-chain oleochemicals via acyl-ACP:CoA transacylase activity. Nature Communications. Available at: [Link]

• Agilent Technologies. (2011). GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. Agilent Application Note. Available at: [Link]

• van der Merwe, M. J., et al. (2013). Metabolic engineering of medium-chain fatty acid biosynthesis in Nicotiana benthamiana plant leaf lipids. Frontiers in Plant Science. Available at: [Link]

• Anane, E., & Tetteh, J. (2023). Expression and fermentation strategies for recombinant protein production in escherichia coli. ResearchGate. Available at: [Link]

• San, K., Bennett, G., Aristidou, A., & Chou, C.-H. (2002). Expression and Fermentation Strategies for Recombinant Protein Production in Escherichia Coli. Semantic Scholar. Available at: [Link]

• Girhard, M., et al. (2015). Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct. Biocatalysis and Biotransformation. Available at: [Link]

• Wikipedia. Fatty-acid O-methyltransferase. Wikipedia. Available at: [Link]

• Solubility of Things. 12-Methoxydodecanoic acid. Solubility of Things. Available at: [Link]

• Ebrahimi, M., et al. (2016). Optimization of Fermentation Conditions for Recombinant Human Interferon Beta Production by Escherichia coli Using the Response Surface Methodology. Avicenna Journal of Medical Biotechnology. Available at: [Link]

• Gröger, H., et al. (2022). Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. International Journal of Molecular Sciences. Available at: [Link]

• Flores, N., et al. (2024). Optimizing Fermentation Strategies for Enhanced Tryptophan Production in Escherichia coli: Integrating Genetic and Environmental Controls for Industrial Applications. International Journal of Molecular Sciences. Available at: [Link]

• PubChem. 12-Methoxydodecanoate. National Center for Biotechnology Information. Available at: [Link]

• Yoo, S.-K., et al. (2019). Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase. ResearchGate. Available at: [Link]

• Louie, G. V., et al. (2010). Structure-Function Analyses of a Caffeic Acid O-Methyltransferase from Perennial Ryegrass Reveal the Molecular Basis for Substrate Preference. The Plant Cell. Available at: [Link]

• Porth, I., et al. (2013). The O-methyltransferase superfamily family with caffeic acid.... ResearchGate. Available at: [Link]

• Morishige, T., et al. (2000). Molecular characterization of O-methyltransferases involved in isoquinoline alkaloid biosynthesis in Coptis japonica. Journal of Biological Chemistry. Available at: [Link]

• Balvers, M. G. J., et al. (2009). Development and validation of a quantitative method for the determination of 12 endocannabinoids and related compounds in human plasma using liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

• Balvers, M. G. J., et al. (2009). Development and validation of a quantitative method for the determination of 12 endocannabinoids and related compounds in human plasma using liquid chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

• Boggess, A. J., et al. (2015). Analytical Methods. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. 12-Methoxydodecanoate | C13H26O3 | CID 1420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Engineering Escherichia coli to synthesize free fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Metabolic Engineering for Enhanced Medium Chain Omega Hydroxy Fatty Acid Production in Escherichia coli [frontiersin.org]
• 5. Frontiers | Metabolic engineering of medium-chain fatty acid biosynthesis in Nicotiana benthamiana plant leaf lipids [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct - PMC [pmc.ncbi.nlm.nih.gov]
• 8. grokipedia.com [grokipedia.com]
• 9. Fatty-acid O-methyltransferase - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Strategies for efficient production of recombinant proteins in Escherichia coli: alleviating the host burden and enhancing protein activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Optimization of Fermentation Conditions for Recombinant Human Interferon Beta Production by Escherichia coli Using the Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. chromatographyonline.com [chromatographyonline.com]

Application Note: Quantitative Analysis of 12-Methoxydodecanoate in Biological Samples by LC-MS/MS

Introduction: The Emerging Interest in Methoxy Fatty Acids

Fatty acids are fundamental to numerous biological processes, serving as energy sources, structural components of cell membranes, and signaling molecules.[1] While the roles of common saturated and unsaturated fatty acids are well-established, there is a growing interest in modified fatty acids, such as methoxy fatty acids, for their potential involvement in unique metabolic pathways and as biomarkers for various physiological and pathological states. 12-methoxydodecanoate (12-MODA), a medium-chain fatty acid with a terminal methoxy group, represents one such molecule of emerging interest. Its structural similarity to other bioactive lipids suggests potential roles in cellular signaling and metabolism, necessitating a robust and sensitive analytical method for its quantification in complex biological matrices.

This application note provides a comprehensive, step-by-step protocol for the sensitive and selective quantification of 12-methoxydodecanoate in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The described methodology is designed for researchers in drug development and academic science, offering a reliable framework for investigating the pharmacokinetics, metabolism, and biological significance of this and other similar modified fatty acids.

Methodology Overview: A Triad of Precision

The accurate quantification of endogenous or exogenous compounds in biological fluids is contingent on a meticulously developed and validated bioanalytical method.[1] This protocol is built upon three core principles: efficient sample preparation, selective chromatographic separation, and sensitive mass spectrometric detection.

Sample Preparation: Isolating the Analyte of Interest

The complexity of biological matrices such as plasma necessitates a sample preparation strategy that effectively removes interfering substances like proteins and phospholipids while ensuring high recovery of the target analyte.[2][3] This protocol employs a combination of protein precipitation and liquid-liquid extraction (LLE), a robust and cost-effective approach for fatty acid analysis.[4][5]

Chromatographic Separation: Achieving Baseline Resolution

Liquid chromatography (LC) is employed to separate 12-methoxydodecanoate from other endogenous components of the plasma extract prior to mass spectrometric analysis. A reversed-phase C18 column is utilized to retain the relatively nonpolar fatty acid, with a gradient elution program ensuring a sharp peak shape and adequate separation from potential isomers and other interfering compounds.[6][7]

Mass Spectrometric Detection: Unparalleled Sensitivity and Selectivity

Tandem mass spectrometry (MS/MS) provides the high sensitivity and selectivity required for accurate quantification of low-abundance analytes in complex mixtures.[1][8] The method utilizes electrospray ionization (ESI) in negative ion mode, which is highly effective for the ionization of carboxylic acids. Multiple Reaction Monitoring (MRM) is employed to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard, ensuring a high degree of specificity and minimizing matrix effects.

Experimental Protocols

Materials and Reagents

• Analytical Standards: 12-Methoxydodecanoate (custom synthesis or specialized supplier may be required). Methyl dodecanoate can be sourced from suppliers like Sigma-Aldrich as a reference for a similar medium-chain fatty acid ester.[9]

• Internal Standard (IS): 12-methoxydodecanoate-d3 (custom synthesis recommended). The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variability in sample processing and instrument response.[10][11]

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Isopropanol (LC-MS grade), Methyl-tert-butyl ether (MTBE, HPLC grade), Formic acid (LC-MS grade), Water (LC-MS grade).

• Biological Matrix: Human plasma (collected in K2-EDTA tubes).

• Equipment: Centrifuge, vortex mixer, 96-well plates, analytical balance, LC-MS/MS system (e.g., a triple quadrupole mass spectrometer).

Protocol 1: Sample Preparation - Protein Precipitation followed by Liquid-Liquid Extraction

• Sample Thawing: Thaw plasma samples on ice to prevent degradation of analytes.

• Internal Standard Spiking: To 100 µL of plasma in a 1.5 mL microcentrifuge tube, add 10 µL of the internal standard working solution (e.g., 1 µg/mL of 12-methoxydodecanoate-d3 in methanol).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to each sample.[2][12] The acidic condition helps to improve the precipitation of proteins.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 2 mL microcentrifuge tube.

• Liquid-Liquid Extraction: Add 1 mL of methyl-tert-butyl ether (MTBE) to the supernatant.[13] MTBE is an effective solvent for the extraction of lipids.[13]

• Vortexing: Vortex the tubes for 2 minutes to facilitate the extraction of 12-methoxydodecanoate into the organic phase.

• Phase Separation: Centrifuge at 5,000 x g for 5 minutes to achieve clear phase separation.

• Organic Phase Collection: Carefully transfer the upper organic layer (MTBE) to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid) for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

The following parameters are provided as a starting point and should be optimized for the specific LC-MS/MS system being used.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reversed-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Time (min)
0.0
5.0
6.0
6.1
8.0

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimize for specific instrument
MRM Transitions	Analyte
12-Methoxydodecanoate
12-Methoxydodecanoate-d3

Note: The specific m/z transitions for 12-methoxydodecanoate and its deuterated internal standard need to be determined by infusing the analytical standards into the mass spectrometer.

Data Analysis and Method Validation

The quantification of 12-methoxydodecanoate is performed by constructing a calibration curve using the peak area ratio of the analyte to the internal standard versus the nominal concentration of the calibration standards. The calibration curve should be prepared in the same biological matrix as the samples to account for matrix effects.

The bioanalytical method should be validated according to the FDA's Guidance for Industry on Bioanalytical Method Validation to ensure its reliability and reproducibility.[1] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter in a series of measurements.

• Calibration Curve and Linearity: The relationship between the instrument response and the known concentration of the analyte.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of co-eluting, undetected matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Trustworthiness and Self-Validating Systems

The protocol described herein is designed to be a self-validating system. The inclusion of a stable isotope-labeled internal standard is paramount to ensuring the trustworthiness of the results.[10][11] Any variability in sample extraction, injection volume, or ionization efficiency will affect both the analyte and the internal standard similarly, thus the ratio of their responses will remain constant. Regular quality control (QC) samples at low, medium, and high concentrations should be included in each analytical run to monitor the performance of the assay.

Visualization of the Analytical Workflow

Conclusion

This application note provides a detailed and robust protocol for the quantification of 12-methoxydodecanoate in biological samples using LC-MS/MS. By following the outlined procedures for sample preparation, chromatographic separation, and mass spectrometric detection, researchers can obtain accurate and reproducible data. The principles and methods described are also applicable to the analysis of other modified fatty acids, thereby facilitating further research into their biological roles and potential as biomarkers.

References

• Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. FDA. Retrieved from [Link]

• Cao, M., et al. (2019). Three-phase liquid extraction: a simple and fast method for lipidomic workflows. Journal of Lipid Research, 60(4), 879-886.

• LabRulez LCMS. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. LabRulez LCMS. Retrieved from [Link]

• Roda, G., et al. (2020). A straightforward LC-MS/MS analysis to study serum profile of short and medium chain fatty acids.
• Breitkopf, S. B., et al. (2013). New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome. Metabolomics, 9(5), 1048-1059.

• Shimadzu. (n.d.). A Novel LC-MS Method for Direct Analysis of Mid-Long Chain Free Fatty Acids. Shimadzu. Retrieved from [Link]

• Morgenthaler, J. J., et al. (1980).
• Han, J., et al. (2021). High-Throughput RPLC-MS/MS Quantification of Short- and Medium-Chain Fatty Acids. In Metabolomics (pp. 169-181). Humana, New York, NY.

• LCGC International. (2024). LC–MS/MS System Developed for Fatty Acid Analysis. LCGC International. Retrieved from [Link]

• Hussain, M. (2016). Can I use same protocol for fatty acid extraction from serum or plasma?. ResearchGate. Retrieved from [Link]

• Apollo. (n.d.). Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. Apollo. Retrieved from [Link]

• Krug, H., & Seidel, A. (1993). Fast HPLC determination of serum free fatty acids in the picomole range. Clinical chemistry, 39(5), 825-832.
• Aziz, M. N., et al. (2024). Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis. In Methods in Molecular Biology (Vol. 2816, pp. 151-159). Humana, New York, NY.
• Hušek, P., et al. (2002). Simple and rapid procedure for the determination of individual free fatty acids in serum. Analytica Chimica Acta, 465(1-2), 433-439.
• Li, L. O., et al. (2020). High-throughput profiling of long chain fatty acids and oxylipins by LC–MS.
• Chen, Y., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 294.
• Pop, F. M., et al. (2024). Development and Validation of an LC-MS/MS Method for the Determination of Plasma and Red Blood Cell Omega Fatty Acids: A Useful Diagnostic Tool. Molecules, 29(9), 2097.

• Christie, W. W. (n.d.). Solid-phase extraction columns in the analysis of lipids. AOCS Lipid Library. Retrieved from [Link]

• Tu, Y., et al. (2016). Liquid chromatography–high resolution mass spectrometry analysis of fatty acid metabolism. Metabolomics, 12(4), 1-10.
• Chen, Y., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 294.

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu. Retrieved from [Link]

• Papanastasiou, D., & Gika, H. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 27(17), 5698.
• Cañavate, R., et al. (2014). Liquid chromatography high‐resolution mass spectrometry for fatty acid profiling. The Plant Journal, 80(1), 176-187.
• Byrd, G. D., & Oglesby, L. A. (2014). Mechanism of error caused by isotope-labeled internal standard: accurate method for simultaneous measurement of vitamin D and pre-vitamin D by liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 28(20), 2215-2222.
• Wu, X., et al. (2013). Development and validation of an LC-MS/MS method for pharmacokinetic study of methoxyamine in phase I clinical trial. Journal of pharmaceutical and biomedical analysis, 85, 194-200.

• University of Louisville's Center for Integrative Environmental Health Sciences (CIEHS) and the Center for Regulatory and Environmental Analytical Metabolomics (CREAM). (2023, August 4). Liquid Chromatography-Mass Spectrometry (LC-MS) Method for Metabolomic Studies of Biological Samples [Video]. YouTube. [Link]

• Itoh, T., et al. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. Molecules, 27(8), 2427.
• Himes, J., & Scheib, T. (2020). Method for qualitative and quantitative multiplexing of drug analytes from biological samples. U.S.

• Waters Corporation. (2011, August 19). Simplified LC/MS/MS Bioanalytical Method Development with RADAR Technology [Video]. YouTube. [Link]

• Kim, E. Y., & Funk, C. D. (2000). The arachidonate 12/15 lipoxygenases. A review of tissue expression and biologic function.

Sources

• 1. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 2. agilent.com [agilent.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. Three-phase liquid extraction: a simple and fast method for lipidomic workflows - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. shimadzu.com [shimadzu.com]
• 7. Liquid chromatography high-resolution mass spectrometry for fatty acid profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. メチルドデカノアート analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 10. lcms.cz [lcms.cz]
• 11. Mechanism of error caused by isotope-labeled internal standard: accurate method for simultaneous measurement of vitamin D and pre-vitamin D by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Long-Chain Fatty Acid Methyl Esters (FAMEs)

Welcome to the technical support center for the synthesis of long-chain fatty acid methyl esters (FAMEs). This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of FAME synthesis. Whether you are working on biodiesel development, creating analytical standards, or synthesizing novel lipid-based compounds, this resource provides field-proven insights, troubleshooting workflows, and detailed protocols to address the common and complex challenges you may encounter.

Section 1: Frequently Asked Questions (FAQs) - Core Synthesis Principles

This section addresses high-level questions regarding the fundamental choices in FAME synthesis.

Q1: I'm working with a feedstock high in free fatty acids (FFAs). Can I use a standard alkali-catalyzed (e.g., NaOH or KOH) transesterification?

A: It is strongly discouraged. Using an alkali catalyst with feedstock containing high levels of free fatty acids (typically >1%) will lead to a saponification reaction, commonly known as soap formation.[1][2] This occurs because the FFAs react with the alkaline catalyst, neutralizing it and forming soaps.[3][4] This side reaction presents two major problems:

• Catalyst Consumption: The catalyst is consumed in the saponification reaction, reducing its availability for the desired transesterification of triglycerides and thereby lowering your FAME yield.[3]

• Purification Complexity: The resulting soap acts as an emulsifier, making the separation of the FAME layer from the glycerol byproduct extremely difficult and often resulting in a stable emulsion that is challenging to break.[5]

For high-FFA feedstocks, a two-step approach involving an initial acid-catalyzed esterification to convert FFAs into FAMEs, followed by an alkali-catalyzed transesterification, is the recommended and more efficient pathway.[6]

Q2: What are the primary advantages and disadvantages of different catalyst types for FAME synthesis?

A: The choice of catalyst is critical and depends on your feedstock quality, desired reaction speed, and process scale. Each catalyst type has distinct trade-offs.

Catalyst Type	Primary Advantages	Primary Disadvantages	Ideal Use Case
Homogeneous Alkali (e.g., NaOH, KOH)	Fast reaction rates at moderate temperatures (40-65 °C). High conversion efficiency with refined oils.	Highly sensitive to free fatty acids and water, leading to soap formation.[7] Difficult to recover and reuse; requires downstream neutralization and washing.[7]	Low-cost, large-scale production from refined vegetable oils with low FFA (<1%).
Homogeneous Acid (e.g., H₂SO₄)	Highly effective for esterifying free fatty acids.[2] Insensitive to FFA content in the feedstock.	Very slow reaction rates compared to alkali catalysts.[7] Corrosive to equipment; requires high alcohol-to-oil molar ratios.[7]	Pre-treatment of low-cost, high-FFA feedstocks like waste cooking oil or animal fats.[6]
Heterogeneous (Solid) Acid/Base	Easily separated from the reaction mixture, allowing for reuse and simplifying purification. Reduces wastewater generation from washing steps.	Can have lower catalytic activity and longer reaction times compared to homogeneous catalysts. Potential for catalyst deactivation over time.	Greener, continuous-flow processes where catalyst reusability is a priority.
Enzymatic (Lipases)	Operate under very mild reaction conditions (e.g., 30-40°C), minimizing energy consumption and thermal degradation of sensitive lipids.[8] Highly specific, producing high-purity FAMEs with minimal byproducts.	High cost of the enzyme is a significant barrier to large-scale application. Slower reaction times (can be hours to days).[8]	High-value applications, such as pharmaceutical or nutraceutical synthesis, where purity and mild conditions are paramount.

Q3: How does the presence of water impact the synthesis reaction?

A: Water has a detrimental effect on nearly all common FAME synthesis methods.

• In alkali-catalyzed transesterification , water promotes the hydrolysis of triglycerides back into free fatty acids, which then react with the catalyst to form soaps.[3]

• In acid-catalyzed esterification , water is a byproduct of the reaction. Its accumulation can shift the reaction equilibrium backward, preventing the reaction from reaching completion—a phenomenon known as reverse hydrolysis.[1][4] This significantly reduces the final FAME yield. To overcome this, methods for continuous water removal, such as using molecular sieves or applying a vacuum, can be employed to drive the reaction forward.[1][4]

Section 2: Troubleshooting Guide - Common Experimental Issues

This guide provides a systematic approach to diagnosing and solving specific problems encountered during FAME synthesis and purification.

Problem 1: Low FAME Yield or Incomplete Reaction

Symptom: GC analysis shows a low percentage of FAMEs and a significant amount of unreacted triglycerides or intermediate products (diglycerides, monoglycerides).

Troubleshooting Workflow:

Caption: Troubleshooting flowchart for low FAME yield.

Problem 2: Difficulty in Separating FAME and Glycerol Layers

Symptom: After the reaction, a stable emulsion forms instead of two distinct layers (upper FAME layer and lower glycerol layer).

Causality & Solution:

• Primary Cause: Soap formation due to high FFA and/or water in the feedstock is the most common reason.[5] The soap acts as an emulsifier.

• Solution 1 (Prevention): The most effective solution is prevention. Ensure your oil has a low FFA content (<1%) before using an alkali catalyst. If FFA is high, use the acid-esterification pre-treatment protocol outlined below.

• Solution 2 (Post-Reaction Fix):

  • Add a saline solution: Adding a warm, saturated NaCl solution can help break the emulsion by increasing the ionic strength of the aqueous phase, which reduces the solubility of the soap.

  • Acidification: Carefully add a small amount of acid (e.g., HCl) to the mixture. This protonates the soap molecules, converting them back into FFAs and breaking the emulsion. Be cautious as this will increase the acid value of your final product, requiring further purification.

  • Centrifugation: High-speed centrifugation can provide the physical force needed to separate the phases.[8]

Problem 3: Product Purity Issues After Washing

Symptom: The final FAME product appears cloudy, has a high acid value, or contains residual catalyst.

Causality & Solution:

• Cloudiness: This is often due to residual water. The methyl esters in biodiesel are hygroscopic and can absorb more moisture than petroleum diesel.[9]

  • Solution: After the final water wash, dry the FAME layer over an anhydrous drying agent like sodium sulfate or magnesium sulfate, followed by filtration. For very low water content, rotary evaporation under a mild vacuum can be used.

• High Acid Value: This indicates the presence of residual FFAs or the remaining acid catalyst.

  • Solution: Ensure thorough neutralization and washing. A gentle wash with a weak base solution (e.g., 5% sodium bicarbonate) can be used to neutralize remaining acid, followed by several washes with deionized water until the wash water is neutral (pH 7).

• Residual Catalyst: Incomplete removal of the catalyst can affect downstream applications and long-term stability.[10]

  • Solution: Traditional water washing is the standard method. For a more advanced and water-free approach, purification using adsorbents like silica gel or activated carbon can be effective. These materials can adsorb residual catalysts, soaps, and other polar impurities.

Section 3: Key Experimental Protocols

Protocol 1: Two-Step Acid-Esterification and Base-Transesterification for High-FFA Feedstock

This protocol is designed for feedstocks with an FFA content > 1%.

Part A: Acid-Catalyzed Esterification

• Preparation: Ensure the oil feedstock is filtered and dried to remove particulates and water.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add the oil.

• Reagent Addition: Add methanol (e.g., a 9:1 molar ratio of methanol to FFA) and a strong acid catalyst like sulfuric acid (H₂SO₄) (e.g., 3 wt% of the oil).[4][6]

• Reaction: Heat the mixture to a temperature just below the boiling point of methanol (approx. 55-60°C) with vigorous stirring.[1] Let the reaction proceed for 60-75 minutes.[4] The goal is to reduce the FFA level to below 1%.[6]

• Phase Separation: After the reaction, transfer the mixture to a separatory funnel and allow it to settle. An upper layer containing alcohol and water will separate from the lower, treated oil layer. Remove the upper layer.[6]

Part B: Alkali-Catalyzed Transesterification

• Preparation of Methoxide: In a separate, dry flask, prepare the sodium methoxide catalyst by slowly dissolving sodium hydroxide (e.g., 1 wt% of the oil) in methanol (e.g., 6:1 molar ratio relative to the now low-FFA oil). Caution: This reaction is exothermic and produces flammable hydrogen gas.

• Reaction Setup: Gently heat the pre-treated oil from Part A to ~55°C.

• Catalyst Addition: Add the prepared sodium methoxide solution to the heated oil.

• Reaction: Maintain the temperature at ~55°C with vigorous stirring for 60 minutes to ensure the reaction goes to completion.

• Purification: Proceed with the purification protocol below.

Caption: Two-step synthesis workflow for high-FFA feedstock.

Protocol 2: FAME Purification via Washing

• Gravity Separation: After the transesterification reaction, transfer the mixture to a separatory funnel and allow it to stand for several hours (or overnight) for the glycerol layer to settle at the bottom. The FAME layer will be on top.[5]

• Glycerol Removal: Carefully drain and collect the dark, dense glycerol layer.

• Acid Wash: Add warm (50°C) deionized water containing a small amount of acid (e.g., phosphoric acid) to the crude FAME layer to neutralize any remaining alkali catalyst and split any remaining soaps. Gently agitate and then allow the layers to separate. Drain the lower aqueous layer.

• Water Wash: Wash the FAME layer with warm deionized water. Agitate gently to avoid creating an emulsion. Allow the layers to separate and drain the water. Repeat this step 2-3 times, or until the wash water is clear and has a neutral pH.

• Drying: Transfer the washed FAME layer to a clean flask and add an anhydrous drying agent (e.g., Na₂SO₄). Swirl and let it sit for 30 minutes.

• Final Product: Filter or decant the FAMEs from the drying agent to obtain the final, purified product.

Section 4: Analytical Challenges

Q: My GC chromatogram shows a rising baseline, especially at higher temperatures needed to elute very long-chain FAMEs. What is the cause?

A: This phenomenon is typically due to column bleed , which is the natural degradation and elution of the stationary phase from the GC column.[11] It is more pronounced at higher temperatures. To confirm, perform a blank run with only the solvent; if the baseline still rises with the temperature program, it is column bleed.[11] While some bleed is normal, excessive bleed can be caused by operating the column above its temperature limit, oxygen leaks in the carrier gas, or injecting aggressive, non-neutralized reagents from the derivatization step.[11]

Q: I am observing a major contaminant peak that co-elutes with one of my key long-chain FAMEs. How can I resolve this?

A: Co-elution is a common problem, especially when analyzing FAMEs prepared from complex biological samples. A frequent contaminant is cholesterol.[12]

• Chromatographic Solution: Adjust your GC temperature program (e.g., use a slower ramp rate) to try and resolve the peaks.

• Sample Preparation Solution: If chromatographic adjustments fail, the best approach is to purify the FAMEs before GC analysis. A study by Nightingale et al. demonstrated successful removal of cholesterol interference by purifying the FAMEs using an amino-phase high-performance liquid chromatography (HPLC) column prior to GC injection.[12] This ensures that only the FAME fraction is introduced into the GC system, eliminating the source of interference.

References

• Optimization of Enzymatic Transesterification of Acid Oil for Biodiesel Production Using a Low-Cost Lipase. PubMed Central.
• Current Trends in Separation and Purification of Fatty Acid Methyl Ester.
• Purification of long chain fatty acids.
• Technical Support Center: Optimizing GC-MS Parameters for Fatty Acid Methyl Esters (FAMEs). Benchchem.
• Fractionation of fatty acid alkyl ester mixtures and opportunities for large-scale separ
• Purification of fatty acid methyl esters by high-performance liquid chrom
• FAME Analysis Guide: Workflow, Sample Prep, Platform Selection, and QC Tips. Lipidomics.
• FA purific
• Optimisation of Novozym-435-catalysed esterification of fatty acid mixture for the preparation of medium- and long-chain. Wiley Online Library.
• Challenges and opportunities for large-scale production of biodiesel.
• Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD).
• Synthesis of long-chain fatty acid esters by transesterification using carbon-based solid acid catalyst.
• Technical Support Center: GC Analysis of Fatty Acid Methyl Esters (FAMEs). Benchchem.
• Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD). ACS Omega.
• Trends in Widely Used Catalysts for Fatty Acid Methyl Esters (FAME) Production: A Review. MDPI.
• Fatty acid chain length optimization for biodiesel production using different chemical and biochemical approaches.
• Biodiesel production from oils and fats with high free f
• Synthesis of Biodiesel from Tall Oil Fatty Acids by Homogeneous and Heterogeneous C
• Very long chain fatty acid methyl esters in transesterified palm oil.
• Synthesis of Fatty Acid Methyl Ester from Croton macrostachyus (Bisana) Kernel Oil: Parameter Optimization, Engine Performance, and Emission Characteristics for Croton macrostachyus Kernel Oil Fatty Acid Methyl Ester Blend with Mineral Diesel Fuel. ACS Omega.
• Effect of Fatty Acid Profiles and Molecular Structures of Nine New Source of Biodiesel on Combustion and Emission. NIH.
• FAME Biodiesel Guide - Information on F
• CHALLENGING USE AND DEVELOPMENT OF NEW ADDITIVES FATTY ACID METHYL ESTER (FAME). IIP Series.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. Optimization of Enzymatic Transesterification of Acid Oil for Biodiesel Production Using a Low-Cost Lipase: The Effect of Transesterification Conditions and the Synergy of Lipases with Different Regioselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. crownoil.co.uk [crownoil.co.uk]
• 10. iipseries.org [iipseries.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Purification of fatty acid methyl esters by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of 12-Methoxydodecanoate

Welcome to the technical support center for the synthesis of 12-methoxydodecanoate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction yield and product purity.

Introduction to 12-Methoxydodecanoate Synthesis

The synthesis of 12-methoxydodecanoate, a long-chain fatty acid methyl ester, is most commonly achieved via the Williamson ether synthesis. This nucleophilic substitution reaction (SN2) involves the deprotonation of a hydroxyl group to form an alkoxide, which then attacks an alkyl halide to form an ether. In the context of 12-methoxydodecanoate synthesis, the starting material is typically methyl 12-hydroxydodecanoate, which is methylated using a suitable methylating agent.

The primary challenge in this synthesis is to achieve a high yield while minimizing side reactions, particularly the competing elimination (E2) reaction. This guide will walk you through common issues and provide solutions grounded in mechanistic principles.

Visualizing the Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 12-methoxydodecanoate, highlighting critical control points for yield optimization.

Caption: Workflow for 12-Methoxydodecanoate Synthesis.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 12-methoxydodecanoate in a question-and-answer format.

Problem 1: Low or No Yield of 12-Methoxydodecanoate

Question: I performed the Williamson ether synthesis to prepare 12-methoxydodecanoate, but my yield is very low. What are the likely causes and how can I improve it?

Answer: A low yield in this synthesis can be attributed to several factors. Here is a systematic approach to troubleshoot the issue:

1. Incomplete Deprotonation of the Alcohol:

• Cause: The hydroxyl group of methyl 12-hydroxydodecanoate must be fully deprotonated to form the nucleophilic alkoxide. An insufficiently strong base or inadequate reaction time for this step will result in a low concentration of the active nucleophile.

• Solution:

  • Use a sufficiently strong base: Sodium hydride (NaH) is a common and effective choice for deprotonating alcohols. Ensure it is fresh and has been handled under anhydrous conditions to prevent deactivation.

  • Allow adequate time for alkoxide formation: Stir the reaction mixture of methyl 12-hydroxydodecanoate and the base for at least 30-60 minutes before adding the methylating agent.

2. Ineffective Alkylation:

• Cause: The SN2 reaction between the alkoxide and the methylating agent may be inefficient due to a poor leaving group or insufficient reactivity.

• Solution:

  • Choose a reactive methylating agent: Methyl iodide (CH₃I) is generally more reactive than methyl bromide (CH₃Br), which is more reactive than methyl chloride (CH₃Cl).

  • Increase the concentration of the methylating agent: Using a slight excess (1.1-1.5 equivalents) of the methylating agent can help drive the reaction to completion.

3. Competing Elimination (E2) Reaction:

• Cause: The alkoxide is a strong base and can induce an E2 elimination reaction, especially at higher temperatures. While less of a concern with a methylating agent, it's a primary side reaction with larger alkyl halides.[1]

• Solution:

  • Control the reaction temperature: Maintain a moderate temperature (e.g., room temperature to 50°C). Avoid excessive heating, which favors elimination over substitution.

4. Presence of Water:

• Cause: Water will react with the strong base, quenching it and preventing the deprotonation of the alcohol. It can also hydrolyze the ester functionality under basic conditions, although this is less likely under anhydrous conditions.

• Solution:

  • Ensure anhydrous conditions: Thoroughly dry all glassware before use. Use anhydrous solvents (e.g., dry THF or DMF). Handle hygroscopic reagents, such as NaH, in an inert atmosphere (e.g., under nitrogen or argon).

5. Sub-optimal Solvent Choice:

• Cause: The choice of solvent can significantly impact the reaction rate. Protic solvents can solvate the alkoxide, reducing its nucleophilicity.

• Solution:

  • Use a polar aprotic solvent: Solvents like tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) are ideal for SN2 reactions as they solvate the cation of the alkoxide, leaving the "naked" and more reactive alkoxide anion.[2]

Parameter	Recommendation	Rationale
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base that provides irreversible deprotonation.
Methylating Agent	Methyl Iodide (CH₃I)	Iodide is an excellent leaving group, maximizing the SN2 reaction rate.
Solvent	Anhydrous THF or DMF	Polar aprotic solvents enhance the nucleophilicity of the alkoxide.
Temperature	Room Temperature to 50°C	Balances reaction rate while minimizing potential side reactions.
Atmosphere	Inert (Nitrogen or Argon)	Prevents reaction with atmospheric moisture and oxygen.

Problem 2: Presence of Unreacted Starting Material (Methyl 12-hydroxydodecanoate) in the Final Product

Question: After purification, I still see a significant amount of the starting alcohol in my product. What went wrong?

Answer: The presence of unreacted starting material points to an incomplete reaction. Here’s how to address this:

1. Insufficient Amount of Base or Methylating Agent:

• Cause: If either the base or the methylating agent is the limiting reagent, the conversion will be incomplete.

• Solution:

  • Use a slight excess of reagents: Employ 1.1-1.2 equivalents of the strong base and 1.2-1.5 equivalents of the methylating agent to ensure the reaction goes to completion.

2. Inadequate Reaction Time:

• Cause: The reaction may not have been allowed to proceed for a sufficient duration.

• Solution:

  • Monitor the reaction progress: Use thin-layer chromatography (TLC) to track the disappearance of the starting material. The reaction may require several hours to reach completion.

3. Deactivated Reagents:

• Cause: As mentioned previously, old or improperly stored sodium hydride can be less effective. Similarly, the methylating agent can degrade over time.

• Solution:

  • Use fresh or properly stored reagents: Ensure your sodium hydride is a fine, free-flowing powder and your methyl iodide is colorless (a brown color indicates decomposition and the presence of I₂).

Problem 3: Difficulty in Purifying the Final Product

Question: I have a crude product that appears oily and is difficult to purify by column chromatography. What are the best practices for purification?

Answer: Purifying long-chain esters can be challenging due to their physical properties. Here are some tips:

1. Effective Work-up:

• Cause: Residual base or salts from the reaction can interfere with purification.

• Solution:

  • Thorough quenching and washing: After the reaction is complete, carefully quench any remaining sodium hydride with a small amount of ethanol or isopropanol, followed by water. Wash the organic layer with a dilute acid (e.g., 1M HCl) to neutralize any remaining base, followed by a wash with brine to remove water-soluble impurities.

2. Optimized Column Chromatography:

• Cause: An inappropriate solvent system or column packing can lead to poor separation.

• Solution:

  • Choose the right solvent system: A common mobile phase for purifying fatty acid methyl esters is a gradient of ethyl acetate in hexane or petroleum ether. Start with a low polarity (e.g., 2-5% ethyl acetate) and gradually increase the polarity to elute your product.

  • Use an appropriate stationary phase: Standard silica gel (60 Å, 230-400 mesh) is typically suitable.

  • Load the sample correctly: For oily samples, dissolve the crude product in a minimal amount of a non-polar solvent (like hexane or dichloromethane) before loading it onto the column.

Technique	Parameter	Recommendation
Work-up	Washing	Wash with dilute HCl, water, and brine.
Column Chromatography	Stationary Phase	Silica Gel (60 Å, 230-400 mesh)
Mobile Phase	Gradient of Ethyl Acetate in Hexane/Petroleum Ether (e.g., 2% to 20%)

Frequently Asked Questions (FAQs)

Q1: What is the expected ¹H and ¹³C NMR data for 12-methoxydodecanoate?

• ¹H NMR (predicted):

  • ~3.67 ppm (s, 3H, -COOCH₃)

  • ~3.34 ppm (t, 2H, -CH₂-O-CH₃)

  • ~3.31 ppm (s, 3H, -O-CH₃)

  • ~2.30 ppm (t, 2H, -CH₂-COOCH₃)

  • ~1.60 ppm (m, 4H, -CH₂-CH₂-COOCH₃ and -CH₂-CH₂-O-CH₃)

  • ~1.26 ppm (br s, 14H, internal -CH₂- groups)

• ¹³C NMR (predicted, based on 12-methoxydodecanoic acid): [3]

  • ~174 ppm (-COO-)

  • ~73 ppm (-CH₂-O-)

  • ~59 ppm (-O-CH₃)

  • ~51 ppm (-COO-CH₃)

  • ~34 ppm (-CH₂-COO-)

  • ~25-30 ppm (other -CH₂- groups)

Q2: How can I confirm the identity and purity of my product using GC-MS?

Gas chromatography-mass spectrometry (GC-MS) is an excellent technique for analyzing fatty acid methyl esters.

• GC: A single, sharp peak at the expected retention time on a suitable column (e.g., a polar cyano-column) is indicative of a pure compound.

• MS: The mass spectrum should show the molecular ion peak (M⁺) at m/z = 244.37 for C₁₄H₂₈O₃. Key fragmentation patterns for long-chain methyl esters include:

  • A prominent peak at m/z = 74, corresponding to the McLafferty rearrangement of the methyl ester group.

  • A series of peaks corresponding to the loss of alkyl fragments.

Q3: Can I use a different methylating agent, such as dimethyl sulfate?

Yes, dimethyl sulfate can be used as a methylating agent. However, it is highly toxic and should be handled with extreme caution in a well-ventilated fume hood. Methyl iodide is generally preferred due to its higher reactivity and slightly lower toxicity profile.

Q4: What if I don't have access to sodium hydride?

Other strong bases like potassium hydride (KH) or sodium amide (NaNH₂) can be used. Weaker bases like sodium hydroxide or potassium carbonate are generally not effective for deprotonating alcohols for the Williamson ether synthesis.

Detailed Experimental Protocol: Williamson Ether Synthesis of 12-Methoxydodecanoate

This protocol is a general guideline and may require optimization.

• Preparation:

  • Thoroughly dry all glassware in an oven at >100°C and allow to cool under an inert atmosphere (nitrogen or argon).

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add methyl 12-hydroxydodecanoate (1.0 eq).

  • Dissolve the starting material in anhydrous THF (approx. 10 mL per gram of starting material).

• Alkoxide Formation:

  • Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 eq) to the stirred solution at room temperature.

  • Stir the mixture for 30-60 minutes. Hydrogen gas evolution should be observed.

• Methylation:

  • Slowly add methyl iodide (1.5 eq) to the reaction mixture via syringe.

  • Allow the reaction to stir at room temperature and monitor its progress by TLC (e.g., using 20% ethyl acetate in hexane as the mobile phase). The reaction is typically complete within 2-4 hours.

• Work-up:

  • Cool the reaction flask in an ice bath.

  • Carefully quench the excess sodium hydride by the slow, dropwise addition of isopropanol, followed by water.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with 1M HCl (1 x 50 mL), water (1 x 50 mL), and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 12-methoxydodecanoate.

References

• Kallio, H., & Currie, G. (2012). A Rapid GC-MS Method for Quantification of Positional and Geometric Isomers of Fatty Acid Methyl Esters.

• LCGC International. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. Available at: [Link]

• LECO Corporation. (n.d.). Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS. [Online PDF]. Available at: [Link]

• American Chemical Society. (n.d.). Analysis of Fatty Acid Methyl Esters in Egg Yolk Using GC–MS. Journal of Chemical Education. Available at: [Link]

• Agilent Technologies. (2011). GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. [Online PDF]. Available at: [Link]

• SpectraBase. (2024). 12-Methoxy-dodecanoic acid - Optional[13C NMR] - Chemical Shifts. Available at: [Link]

• Varian, Inc. & Bruker Corporation. (n.d.). NMR Spectra Data.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available at: [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. [Video]. Available at: [Link]

• Reddit. (2024). r/chemhelp - Williamson ether synthesis with an amine as a base. Available at: [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Available at: [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents.
• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.

• PubChem. (n.d.). Methyl 12-hydroxydodecanoate. National Center for Biotechnology Information. Available at: [Link]

• Chemguide. (n.d.). Mass spectra - fragmentation patterns. Available at: [Link]

• Doc Brown's Chemistry. (2025). low/high resolution 1H proton nmr spectrum of methyl ethanoate. Available at: [Link]

• Google Patents. (n.d.). US5530148A - Synthesis of 12-aminododecanoic acid.

• ResearchGate. (n.d.). Figure 5: Mass spectra of (A) methyl dodecanoate (83), (B) methyl.... Available at: [Link]

• ResearchGate. (n.d.). Chemical structure and mass spectra (GC−MS and GC × GC−ToF−MS) of (A).... Available at: [Link]

• Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). Available at: [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Available at: [Link]

• YouTube. (2023). Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry. Scienceready. Available at: [Link]

• YouTube. (2018). Williamson Ether Synthesis Reaction Mechanism. The Organic Chemistry Tutor. Available at: [Link]

• YouTube. (2018). Williamson Ether Synthesis. Professor Dave Explains. Available at: [Link]

Sources

• 1. wholisticmatters.com [wholisticmatters.com]
• 2. Human Metabolome Database: 13C NMR Spectrum (1D, D2O, experimental) (HMDB0001426) [hmdb.ca]
• 3. spectrabase.com [spectrabase.com]

Technical Support Center: Purification of Methyl 12-Methoxydodecanoate

Welcome to the technical support center for the purification of methyl 12-methoxydodecanoate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this long-chain fatty acid ester. Here, you will find practical, in-depth guidance in a question-and-answer format to address specific challenges you may encounter during the purification process. The protocols and troubleshooting advice are grounded in established principles of organic chemistry and extensive laboratory experience.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter when synthesizing methyl 12-methoxydodecanoate?

A1: The impurities largely depend on the synthetic route. A common method for synthesizing a compound like methyl 12-methoxydodecanoate is the esterification of 12-methoxydodecanoic acid. Potential impurities could include:

• Unreacted 12-methoxydodecanoic acid: Due to incomplete esterification.

• Residual catalyst: If an acid or base catalyst was used.

• Byproducts from side reactions: Depending on the reaction conditions, side reactions such as ether cleavage under harsh acidic conditions could occur, although this is less likely under standard esterification protocols.

• Solvent residues: From the reaction and workup steps.

Q2: My purified methyl 12-methoxydodecanoate appears as an oil, but I was expecting a solid. What could be the reason?

A2: While many long-chain fatty acid methyl esters are solids at room temperature, the presence of impurities can lower the melting point, causing the product to appear as an oil or a waxy semi-solid. Even small amounts of residual solvent or byproducts can have this effect. It is also possible that methyl 12-methoxydodecanoate has a low melting point close to room temperature. For comparison, methyl 12-oxooctadecanoate has a melting point of 46-48 °C.[1][2][3]

Q3: Which analytical techniques are best suited to assess the purity of methyl 12-methoxydodecanoate?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile impurities. The mass spectrum will also confirm the identity of your target compound.[4][5][6][7]

• Thin Layer Chromatography (TLC): A quick and easy way to visualize the number of components in your sample and to determine an appropriate solvent system for column chromatography.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can be used to identify and quantify impurities if their signals do not overlap with the product signals.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of the ester functional group (C=O stretch) and the ether linkage (C-O stretch), and the absence of the carboxylic acid hydroxyl group (broad O-H stretch) from the starting material.

Troubleshooting Guides

Column Chromatography

Column chromatography is a primary method for purifying methyl 12-methoxydodecanoate from non-polar and moderately polar impurities. Silica gel is the most common stationary phase for this class of compounds.

Common Problems and Solutions in Column Chromatography

Problem	Potential Cause(s)	Solution(s)
Compound does not move from the origin (low Rf).	The mobile phase is not polar enough.	Gradually increase the polarity of the eluent. For example, if using a hexane/ethyl acetate system, increase the percentage of ethyl acetate.[8]
Compound runs with the solvent front (high Rf).	The mobile phase is too polar.	Decrease the polarity of the eluent. Increase the proportion of the non-polar solvent (e.g., hexane).[8]
Poor separation of spots (streaking or overlapping bands).	- Sample is overloaded on the column.- Inappropriate solvent system.- Column was not packed properly.	- Use a larger column or apply less sample.- Optimize the solvent system using TLC to achieve a clear separation of spots.- Ensure the column is packed uniformly without air bubbles.
Product elutes with a persistent colored impurity.	The impurity has a similar polarity to your product.	- Try a different solvent system. Sometimes switching one of the solvents (e.g., dichloromethane instead of ethyl acetate) can alter the selectivity.- Consider an alternative purification technique like recrystallization.

• Slurry Preparation: In a beaker, add silica gel to a non-polar solvent (e.g., hexane) to create a slurry.

• Column Packing: Pour the slurry into the column and allow the silica to settle, ensuring a uniform bed. Add a layer of sand on top to prevent disturbance of the silica bed when adding the sample and eluent.

• Sample Loading: Dissolve the crude methyl 12-methoxydodecanoate in a minimal amount of a non-polar solvent and carefully apply it to the top of the silica gel.

• Elution: Begin elution with a low-polarity solvent system (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity as needed.[9][10]

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified methyl 12-methoxydodecanoate.

Recrystallization

Recrystallization is an effective technique for purifying solid compounds. The principle is to dissolve the impure solid in a hot solvent and then allow it to cool slowly, causing the pure compound to crystallize while impurities remain in the solution.

Common Problems and Solutions in Recrystallization

Problem	Potential Cause(s)	Solution(s)
The compound does not dissolve, even in the hot solvent.	The solvent is not suitable; the compound is insoluble.	Choose a different solvent in which the compound has good solubility when hot and poor solubility when cold.
No crystals form upon cooling.	- The solution is not saturated.- The compound may have "oiled out".	- Evaporate some of the solvent to concentrate the solution and try cooling again.- If an oil forms, reheat the solution, add more solvent, and allow it to cool more slowly. Scratching the inside of the flask with a glass rod can also induce crystallization.
Crystals form too quickly and are very fine.	The solution cooled too rapidly.	Reheat to dissolve the crystals and allow the solution to cool more slowly at room temperature, followed by cooling in an ice bath.
Low recovery of the purified product.	- Too much solvent was used.- The compound has significant solubility in the cold solvent.	- Use the minimum amount of hot solvent necessary to dissolve the compound.- Cool the solution in an ice bath to minimize the solubility of the product.

• Solvent Selection: Test the solubility of small amounts of your crude product in various solvents (e.g., methanol, ethanol, hexane, ethyl acetate) to find one where it is soluble when hot but sparingly soluble when cold. A two-solvent system (one in which the compound is soluble and one in which it is not) can also be effective.[11][12]

• Dissolution: Place the crude solid in a flask and add the chosen solvent dropwise while heating and stirring until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, filter the hot solution through a pre-heated funnel.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven to remove any residual solvent.

Concluding Remarks

The purification of methyl 12-methoxydodecanoate relies on standard organic chemistry techniques. Success is often achieved through a systematic approach: first, assess the purity of the crude product, then choose a purification method based on the nature of the impurities and the physical properties of the compound. Careful execution and analysis at each step are paramount for obtaining a final product of high purity.

References

• ChemBK. (2024, April 9). METHYL 12-OXOOCTADECANOATE. Retrieved from [Link]

• PubChem. (n.d.). Methyl 12-hydroxydodecanoate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 12-methyltridecanoate. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Methyl 12-oxo-9-dodecenoate (CAS 22418-58-2). Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents and Polarity. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• Al-Mijalli, S. H. (2021). Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants. NeuroQuantology, 19(7), 45-53.
• Pharmacognosy Journal. (2019).

• RWTH Publications. (2022, December 12). Determination of double bond positions in methyl ketones by gas chromatography–mass spectrometry using dimethyl disulfide derivatization. Retrieved from [Link]

• Research Trend. (n.d.). GC-MS Analysis of Volatile Phytochemical compounds from the Whole plant Methanolic extract of Entodon rubicundus (Mitt.) A. Jaeg. Retrieved from [Link]

• Cenvigo. (n.d.). Solvent Miscibility Table. Retrieved from [Link]

• Vapourtec. (n.d.). Solvent Miscibility Chart. Retrieved from [Link]

• International Journal of Novel Research and Development. (2023, October 10). Synthesis and Characterization of Potential Impurities in Imatinib Mesylate. Retrieved from [Link]

• Rotachrom Technologies. (2024, June 7). The n-Hexane/Ethyl Acetate/Methanol/Water (HEMWat) Solvent System in Centrifugal Partition Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). US11059851B2 - Process for the purification of methylcobalamin.

• ResearchGate. (2016, September 17). (PDF) The hexane-ethyl acetate-methanol-water system for the separation of theaflavins from black tea (Camellia sinensis) using high-speed counter-current chromatography. Retrieved from [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 3. Methyl 12-oxooctadecanoate 98 2380-27-0 [sigmaaldrich.com]
• 4. phcogj.com [phcogj.com]
• 5. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 6. researchtrend.net [researchtrend.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Chromatography [chem.rochester.edu]
• 9. The n-Hexane/Ethyl Acetate/Methanol/Water (HEMWat) Solvent System in Centrifugal Partition Chromatography - Rotachrom Technologies [rotachrom.com]
• 10. researchgate.net [researchgate.net]
• 11. csustan.edu [csustan.edu]
• 12. vapourtec.com [vapourtec.com]

Technical Support Center: Overcoming Solubility Challenges of 12-Methoxydodecanoate

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering solubility issues with 12-Methoxydodecanoate in experimental settings. Here, we address common questions with detailed, evidence-based solutions to ensure the successful integration of this compound into your research workflows.

Understanding the Challenge: The Amphipathic Nature of 12-Methoxydodecanoate

12-Methoxydodecanoate possesses a dual chemical nature, known as amphipathicity. Its long 12-carbon chain is hydrophobic (water-repelling), while the methoxy group and the ester linkage introduce a degree of polarity, making it hydrophilic (water-attracting). This molecular structure dictates its solubility, rendering it poorly soluble in aqueous solutions but more amenable to dissolution in organic solvents.[1] This characteristic is central to the solubility challenges frequently observed in biological experiments, which are predominantly aqueous environments.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Q1: My 12-Methoxydodecanoate is not dissolving in my aqueous buffer (e.g., PBS, TRIS). What should I do?

This is a common and expected issue. Due to its long hydrophobic carbon chain, 12-Methoxydodecanoate has very low solubility in aqueous solutions alone. The primary approach is to first dissolve the compound in a small amount of a water-miscible organic solvent to create a concentrated stock solution.

Recommended Initial Solvents:

• Dimethyl Sulfoxide (DMSO): A powerful and widely used solvent for hydrophobic compounds in biological research.[1]

• Ethanol: Another effective solvent for fatty acids and their esters.[1]

Step-by-Step Protocol for Preparing a Stock Solution:

• Weigh the desired amount of 12-Methoxydodecanoate in a sterile, chemical-resistant vial.

• Add a minimal volume of 100% DMSO or ethanol to achieve the desired stock concentration (e.g., 10-50 mM).

• Vortex the solution vigorously until the compound is completely dissolved. Gentle warming in a water bath (up to 37°C) can aid dissolution.[1]

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Q2: I've prepared a stock solution in DMSO, but the compound precipitates when I add it to my cell culture media or assay buffer. How can I prevent this?

Precipitation upon dilution into an aqueous medium is a clear indicator that the final concentration of the organic solvent is not sufficient to maintain the solubility of your compound. Here are several strategies to overcome this:

A. Optimize the Final Solvent Concentration:

The final concentration of DMSO or ethanol in your assay should be kept as low as possible to avoid solvent-induced cytotoxicity.[2][3][4]

• For most cell lines, the final DMSO concentration should not exceed 0.5%, with 0.1% being a widely accepted safe limit. [5]

• Ethanol concentrations in cell culture should generally be kept below 0.05%.[1]

To maintain these low solvent levels, you may need to prepare a more concentrated stock solution, if possible, or employ the methods below.

B. Utilize a Surfactant:

Non-ionic surfactants can aid in the dispersion and solubilization of hydrophobic compounds in aqueous solutions by forming micelles.[6]

• Tween® 20 (Polysorbate 20): A commonly used surfactant in biological assays.[7][8]

Protocol for Using Tween® 20:

• Prepare your aqueous buffer (e.g., PBS) containing a low concentration of Tween® 20, typically 0.05% - 0.1% (v/v).[7]

• While vortexing the Tween® 20-containing buffer, slowly add the required volume of your 12-Methoxydodecanoate stock solution (in DMSO or ethanol).

• This method helps to create a stable microemulsion, preventing the compound from precipitating.

C. Complex with a Carrier Protein:

For cell-based assays, complexing fatty acids and their esters with a carrier protein like bovine serum albumin (BSA) can enhance solubility and facilitate cellular uptake.[9][10]

Protocol for Complexing with BSA:

• Prepare a stock solution of fatty acid-free BSA in your desired cell culture medium or buffer (e.g., 10% w/v).

• In a separate tube, prepare a concentrated stock of 12-Methoxydodecanoate in ethanol.

• Warm the BSA solution to 37°C.

• Slowly add the ethanolic stock of 12-Methoxydodecanoate to the warmed BSA solution while stirring.

• Incubate the mixture at 37°C for at least 30-60 minutes to allow for complex formation.

• Sterile-filter the final solution before adding it to your cells.

Q3: What is the expected solubility of 12-Methoxydodecanoate in various solvents?

Precise, experimentally determined solubility data for 12-Methoxydodecanoate is not widely published. However, based on its chemical structure and data for the closely related 12-methoxydodecanoic acid and other long-chain fatty acid esters, we can provide the following guidance:

Solvent	Expected Solubility	Notes
Water	Very Low / Insoluble	The long hydrophobic chain significantly limits aqueous solubility.
Phosphate-Buffered Saline (PBS)	Very Low / Insoluble	Similar to water; salts do not significantly improve solubility.
Ethanol	Soluble	A good choice for creating a primary stock solution.[1]
Dimethyl Sulfoxide (DMSO)	Soluble	A highly effective solvent for creating concentrated stock solutions.[1]
Methanol	Soluble	Can be used as an alternative to ethanol.
Chloroform	Soluble	Generally not used for biological experiments due to toxicity.[1]
Ethyl Acetate	Soluble	Primarily used for extraction; not suitable for most biological assays.[1]

Experimental Workflow and Decision-Making Diagrams

The following diagrams illustrate the recommended workflows for preparing and using 12-Methoxydodecanoate in your experiments.

Caption: Workflow for preparing a concentrated stock solution of 12-Methoxydodecanoate.

Caption: Decision tree for troubleshooting precipitation upon dilution.

References

• Cell Culture Models of Fatty Acid Overload: Problems and Solutions. National Center for Biotechnology Information. Available at: [Link]

• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. National Center for Biotechnology Information. Available at: [Link]

• Polyglycerol polyricinoleate. Wikipedia. Available at: [Link]

• FAME analysis protocol_MSU_MSMC_011. Michigan State University. Available at: [Link]

• Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. Journal of Lipid Research. Available at: [Link]

• DMSO in cell based assays. Scientist Solutions. Available at: [Link]

• Quantification of Bacterial Fatty Acids by Extraction and Methylation. National Center for Biotechnology Information. Available at: [Link]

• What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines? ResearchGate. Available at: [Link]

• Clinical studies with oral lipid based formulations of poorly soluble compounds. National Center for Biotechnology Information. Available at: [Link]

• Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. National Center for Biotechnology Information. Available at: [Link]

• Techniques to enhance solubility of hydrophobic drugs: An overview. ResearchGate. Available at: [Link]

• Drug Solubility in Fatty Acids as a Formulation Design Approach for Lipid-Based Formulations: A Technical Note. ResearchGate. Available at: [Link]

• How do you validate concentration of fatty acid in cell culture? ResearchGate. Available at: [Link]

• Formulation of poorly water-soluble drugs for oral administration. Future4200. Available at: [Link]

• Tween-20 Induces the Structural Remodeling of Single Lipid Vesicles. ACS Publications. Available at: [Link]

• Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. JoVE. Available at: [Link]

• DMSO usage in cell culture. LifeTein. Available at: [Link]

• Drug solubility in fatty acids as a formulation design approach for lipid-based formulations: a technical note. PubMed. Available at: [Link]

• Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics. Available at: [Link]

• What is the highest acceptable limit of DMSO concentration for use in an MIC assay? ResearchGate. Available at: [Link]

• Effect of the presence of glycerol and Tween 20 on the chemical and physical properties of films based on chitosan with different degree of deacetylation. ResearchGate. Available at: [Link]

Sources

• 1. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 3. researchgate.net [researchgate.net]
• 4. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lifetein.com [lifetein.com]
• 6. researchgate.net [researchgate.net]
• 7. bosterbio.com [bosterbio.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. jlupub.ub.uni-giessen.de [jlupub.ub.uni-giessen.de]
• 10. researchgate.net [researchgate.net]

Stability of 12-Methoxydodecanoate under different storage conditions

An in-depth guide to the stability of 12-Methoxydodecanoate, this technical support center provides researchers, scientists, and drug development professionals with essential troubleshooting guides and frequently asked questions. As a long-chain fatty acid methyl ester (FAME), the stability of 12-methoxydodecanoate is critical for ensuring experimental reproducibility, product quality, and shelf-life. This document offers field-proven insights and validated protocols to address common challenges encountered during its storage and handling.

Frequently Asked Questions (FAQs)

Q1: What is 12-Methoxydodecanoate and what are its primary chemical features?

12-Methoxydodecanoate is an organic compound classified as a fatty acid methyl ester (FAME).[1] Its structure consists of a twelve-carbon saturated fatty acid chain (dodecanoate or laurate) with a methoxy group (-OCH₃) at the terminal (12th) carbon and a methyl ester group (-COOCH₃) at the other end. This structure dictates its stability profile, with the ester linkage and the long alkyl chain being the most reactive sites.

Q2: What are the main degradation pathways for 12-Methoxydodecanoate?

The two primary degradation pathways are hydrolysis and oxidation.

• Hydrolysis: The methyl ester linkage is susceptible to cleavage in the presence of water, especially under acidic or basic conditions, yielding 12-methoxydodecanoic acid and methanol.[2][3][4] High temperatures can also promote hydrolysis even in neutral conditions.

• Oxidation: While the dodecanoate chain is saturated and thus less prone to oxidation than unsaturated fatty acids, autoxidation can still occur over long-term storage, particularly when exposed to oxygen, light, heat, or trace metal contaminants.[5][6][7] This process can lead to the formation of hydroperoxides and secondary oxidation products.[8]

Q3: What are the ideal storage conditions for 12-Methoxydodecanoate to ensure long-term stability?

Based on general guidelines for FAMEs, the following conditions are recommended:

• Temperature: For long-term storage, keep at 2–8 °C.[9] For routine short-term use, storage at 15–25 °C is acceptable, but should be minimized.[10]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize contact with oxygen and moisture. This is particularly crucial after a container has been opened.

• Light: Protect from light by using amber glass vials or storing in the dark, as light can accelerate oxidative degradation.[7]

• Container: Use tightly sealed, high-quality glass containers. Avoid contact with reactive metals that can catalyze oxidation.[6][7]

Q4: Which analytical techniques are best for monitoring the stability of 12-Methoxydodecanoate?

High-Performance Liquid Chromatography (HPLC) is a primary technique for stability testing due to its ability to separate and quantify the parent compound from its potential degradation products with high sensitivity and accuracy.[11][12] Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS), is also highly effective for analyzing FAMEs and identifying volatile impurities or degradants.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and storage of 12-Methoxydodecanoate.

Problem / Observation	Potential Cause	Recommended Action & Scientific Rationale
Appearance of a new, more polar peak in HPLC analysis; decrease in pH of the sample solution.	Ester Hydrolysis	Action: Immediately re-test a freshly opened or new sample. Ensure all solvents are anhydrous and handle the compound in a low-humidity environment (e.g., glove box). Store aliquots under an inert gas.Rationale: The ester bond has likely hydrolyzed to the more polar carboxylic acid (12-methoxydodecanoic acid), which would elute earlier on a reverse-phase HPLC column and increase the acidity of the sample.[2][13]
Sample develops a yellow tint, an off-odor, or shows an increase in viscosity over time.	Oxidative Degradation	Action: Discard the degraded sample. For future use, purge vials with argon or nitrogen before sealing. If compatible with the downstream application, consider adding an antioxidant like BHT or ascorbyl palmitate to stock solutions.[5][14]Rationale: Oxidation of fatty acid esters leads to the formation of a complex mixture of secondary products, including aldehydes, ketones, and shorter-chain acids, which can cause discoloration and changes in physical properties.[6]
Significant degradation is observed after heating the compound for an experimental procedure.	Thermal Instability	Action: Determine the thermal limits of the compound by performing a controlled thermal stress study (see Protocol 3). Minimize the duration and temperature of any heating steps in your workflow.Rationale: High temperatures dramatically accelerate both hydrolysis and oxidation.[15] While saturated esters are relatively stable, prolonged exposure to heat (>80-100°C) can initiate degradation.
Inconsistent results between different aliquots from the same parent batch.	Improper Aliquoting or Storage	Action: Review aliquoting procedures. Use a positive displacement pipette for viscous solutions. Ensure each aliquot is properly sealed and stored under identical inert conditions. Avoid repeated freeze-thaw cycles.Rationale: Inconsistent exposure to air and moisture during aliquoting can lead to variable degradation rates between samples. Repeated temperature changes can also stress the material.

Experimental Protocols for Stability Assessment

To proactively assess the stability of 12-Methoxydodecanoate, a forced degradation study is recommended. The goal is to achieve 5-20% degradation to identify potential degradants and establish the compound's stability profile.[12]

Protocol 1: Hydrolytic Stability (Acid & Base Stress)

• Preparation: Prepare a stock solution of 12-Methoxydodecanoate (e.g., 1 mg/mL) in a 50:50 acetonitrile:water mixture.

• Acid Hydrolysis: Add an equal volume of 0.1 M HCl to an aliquot of the stock solution. If no degradation is seen after 24 hours at 60°C, repeat with 1 M HCl.[16]

• Base Hydrolysis: Add an equal volume of 0.1 M NaOH to another aliquot. Due to higher reactivity, monitor at time points such as 1, 2, 4, and 8 hours at 60°C.[16]

• Analysis: At each time point, withdraw a sample, neutralize it (base for the acid sample, acid for the base sample), and analyze by a validated stability-indicating HPLC method.

• Causality: This protocol directly tests the susceptibility of the ester bond to acid- and base-catalyzed hydrolysis, the most common non-oxidative degradation pathway.

Protocol 2: Oxidative Stability

• Preparation: Prepare a 1 mg/mL solution of the compound in a suitable organic solvent (e.g., acetonitrile).

• Stress Condition: Add an equal volume of 3% hydrogen peroxide (H₂O₂).

• Incubation: Store the solution at room temperature, protected from light, for up to 24 hours.[16]

• Analysis: Monitor at various time points (e.g., 2, 8, 24 hours) by HPLC.

• Causality: This test mimics oxidative stress and helps identify potential oxidation products, providing insight into the stability of the long alkyl chain.

Protocol 3: Thermal Stability

• Solid State: Place a small amount of solid 12-Methoxydodecanoate in a vial and heat in an oven at a set temperature (e.g., 80°C) for 48 hours.

• Solution State: Prepare a 1 mg/mL solution and incubate at a high temperature (e.g., 60°C or 80°C), protected from light.

• Control: Store identical samples at the recommended storage temperature (4°C) in the dark.

• Analysis: After the incubation period, dissolve the solid sample and analyze both solid and solution samples alongside their controls by HPLC.

• Causality: This protocol establishes the compound's resilience to heat, a critical factor for processes involving elevated temperatures. Saturated fatty acid esters are generally heat-stable, but this test confirms the limits.[15]

Data Presentation & Visualization

Summary of Expected Stability

The following table summarizes the predicted stability of 12-Methoxydodecanoate under various stress conditions, based on the known behavior of saturated FAMEs.

Condition	Parameter	Expected Stability	Primary Degradant
Hydrolytic	0.1 M HCl, 60°C	Slow degradation over 24-48h	12-Methoxydodecanoic Acid
0.1 M NaOH, 60°C	Rapid degradation within hours	12-Methoxydodecanoic Acid
Oxidative	3% H₂O₂, RT	Moderate degradation over 24h	Oxidized alkyl chain products
Thermal	80°C, 48h (Solid)	Likely stable	Minimal
Photochemical	High-intensity UV/Vis	Potential for slow degradation	Oxidized/fragmented products

Visualizing Degradation Pathways & Workflows

Caption: Primary degradation pathways for 12-Methoxydodecanoate.

Sources

• 1. 12-Methoxydodecanoate | C13H26O3 | CID 1420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US5508455A - Hydrolysis of methyl esters for production of fatty acids - Google Patents [patents.google.com]
• 3. data.epo.org [data.epo.org]
• 4. WO2018007022A1 - Process for preparing fatty acids by ester hydrolysis - Google Patents [patents.google.com]
• 5. Oxidation stability of fatty acid methyl esters (FAME, biodiesel) | Metrohm [metrohm.com]
• 6. researchgate.net [researchgate.net]
• 7. jocpr.com [jocpr.com]
• 8. Ester formation during fatty acid methyl esters oxidation | Semantic Scholar [semanticscholar.org]
• 9. carlroth.com [carlroth.com]
• 10. wratislavia-biodiesel.eu [wratislavia-biodiesel.eu]
• 11. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 12. onyxipca.com [onyxipca.com]
• 13. Fatty acid analysis using methyl esters [stenutz.eu]
• 14. metrohm.com [metrohm.com]
• 15. Thermal Degradation of Long Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: GC-MS Analysis of 12-Methoxydodecanoate

Welcome to the technical support center for the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 12-methoxydodecanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The information herein is structured to address specific issues you may encounter during your experimental workflow, from sample preparation to data interpretation.

Introduction to 12-Methoxydodecanoate Analysis

12-Methoxydodecanoate, also known as 12-methoxydodecanoic acid, is a fatty acid derivative with the molecular formula C13H26O3.[1][2] Its analysis by GC-MS is common in various research fields. However, like many fatty acids, its inherent polarity and low volatility can present analytical challenges.[3] This guide will walk you through common problems and their solutions to ensure robust and reliable results.

Part 1: Troubleshooting Guide

This section is formatted in a question-and-answer style to directly address potential issues.

Sample Preparation & Derivatization

Question 1: Why am I seeing poor peak shape (tailing or fronting) for my 12-methoxydodecanoate peak?

Answer: Poor peak shape is a frequent issue in the GC-MS analysis of fatty acids and their derivatives. The primary causes are often related to the sample introduction and chromatographic conditions.

• Incomplete Derivatization: Free 12-methoxydodecanoate has a polar carboxylic acid group that can interact with active sites in the GC system, leading to peak tailing.[3][4] Derivatization is crucial to convert the analyte into a more volatile and less polar form, typically a methyl ester.[3][5]

  • Solution: Ensure your derivatization reaction goes to completion. Acid-catalyzed esterification using reagents like boron trifluoride (BF₃) in methanol or methanolic HCl is a common and effective method.[3][5]

• Column Overload: Injecting a sample that is too concentrated can lead to peak fronting.[4]

  • Solution: Dilute your sample and reinject. A good starting point is to keep the on-column amount of your analyte low.[4]

• Improper Solvent Choice: Using a solvent that is not compatible with your GC column's stationary phase can cause peak distortion.

  • Solution: Dissolve your derivatized sample in a nonpolar solvent like hexane or heptane, which is compatible with most standard nonpolar or intermediate-polarity GC columns used for fatty acid ester analysis.[4]

• Injector Temperature Too Low: For a relatively long-chain ester like 12-methoxydodecanoate, a low injector temperature can result in slow or incomplete volatilization, causing broad or tailing peaks.[4]

  • Solution: Increase the injector temperature. A typical starting point for fatty acid methyl esters (FAMEs) is 250°C.

Question 2: My derivatization seems incomplete or is yielding inconsistent results. What can I do?

Answer: Inconsistent derivatization is a major source of quantitative error. Here’s how to troubleshoot it:

• Reagent Quality: Derivatization reagents can degrade over time, especially if exposed to moisture.

  • Solution: Use fresh reagents and ensure they are stored under anhydrous conditions.

• Reaction Conditions: Time, temperature, and reagent concentration are critical parameters.

  • Solution: Optimize your derivatization protocol. For acid-catalyzed methylation, heating the reaction mixture (e.g., at 80°C for 20 minutes) can improve efficiency.[6] Always allow the reaction to cool completely before proceeding with extraction.[6]

• Presence of Water: Water can interfere with many derivatization reactions.

  • Solution: Ensure your sample and solvents are as dry as possible. If your sample is in an aqueous matrix, it must be thoroughly dried before adding the derivatization reagent.[5]

Experimental Protocol: Acid-Catalyzed Esterification of 12-Methoxydodecanoate

This protocol outlines a standard procedure for converting 12-methoxydodecanoate to its methyl ester for GC-MS analysis.

• Sample Preparation: Accurately weigh 1-20 mg of your lipid-containing sample into a screw-capped glass tube with a PTFE-lined cap. If the sample is in a solvent, evaporate the solvent to complete dryness under a stream of nitrogen.[5]

• Reagent Addition: Add 2 mL of 12-14% Boron Trifluoride (BF₃) in methanol to the dried sample.[5]

• Reaction: Tightly cap the tube and heat it in a heating block or water bath at 80-100°C for 30-60 minutes.

• Cooling: Allow the tube to cool to room temperature.

• Extraction: Add 1 mL of hexane and 1 mL of water to the tube. Vortex vigorously for 1-2 minutes to extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge the tube to achieve clear separation of the aqueous and organic layers.

• Sample Transfer: Carefully transfer the upper hexane layer, which contains your derivatized analyte, to a clean autosampler vial for GC-MS analysis.

GC-MS System & Data Acquisition

Question 3: I'm not seeing a peak for 12-methoxydodecanoate, or the signal is very weak.

Answer: A weak or absent signal can be due to a number of factors, from the sample itself to the instrument parameters.

• Derivatization Failure: As discussed, if the derivatization failed, the analyte may not be volatile enough to travel through the GC column.

  • Solution: Verify your derivatization procedure with a standard.

• Incorrect GC Parameters: The oven temperature program and carrier gas flow rate are critical for proper elution.

  • Solution: Ensure your temperature program goes high enough to elute the 12-methoxydodecanoate methyl ester. A final temperature of at least 250°C is a reasonable starting point. The flow rate should be optimized for your column dimensions.

• Mass Spectrometer Settings: The MS may not be set to detect the appropriate ions.

  • Solution: For quantitative analysis, use Selected Ion Monitoring (SIM) mode to improve sensitivity.[7] Key ions for FAMEs often include m/z 74 (from McLafferty rearrangement) and 87.[8] For initial identification, run in full scan mode to obtain a complete mass spectrum.

• System Contamination: A contaminated injector liner or column can lead to analyte loss.[9]

  • Solution: Regularly clean and replace the injector liner and septum. If the column is contaminated, you may need to bake it out at a high temperature (within the column's limits) or trim a small portion from the front.[4]

Question 4: My baseline is noisy or rising, making it difficult to integrate my peak.

Answer: A problematic baseline can obscure your analyte peak and lead to inaccurate quantification.

• Column Bleed: This is the natural degradation of the column's stationary phase at high temperatures, resulting in a rising baseline.[10]

  • Solution: Ensure you are operating within the column's specified temperature limits.[10] If the bleed is excessive, the column may be old or damaged and require replacement. Conditioning a new column according to the manufacturer's instructions is also crucial.

• Contamination: Contamination from the carrier gas, sample, or system components can cause a noisy baseline.[11]

  • Solution: Perform a leak check to ensure no oxygen is entering the system, as this can damage the column.[10] Run a solvent blank to see if the contamination is coming from your sample or the system itself.[10]

Visualization: Troubleshooting Workflow

Below is a diagram illustrating a logical workflow for troubleshooting common GC-MS issues with 12-methoxydodecanoate analysis.

Caption: Troubleshooting workflow for GC-MS analysis.

Part 2: Frequently Asked Questions (FAQs)

Q1: What type of GC column is best for analyzing 12-methoxydodecanoate?

A1: The choice of GC column is critical. For general-purpose analysis of FAMEs, a non-polar or mid-polarity column is often suitable.

• Non-polar columns (e.g., 5% phenyl-methylpolysiloxane) separate compounds primarily by their boiling points.

• More polar columns , such as those with a polyethylene glycol (wax) or biscyanopropyl stationary phase, are excellent for separating FAMEs with different degrees of unsaturation or cis/trans isomers, though this may be less critical for a saturated compound like 12-methoxydodecanoate.[12]

Q2: What are the expected mass spectral fragments for the methyl ester of 12-methoxydodecanoate?

• A molecular ion (M+) peak .

• A prominent peak at m/z 74 , resulting from a characteristic McLafferty rearrangement of the methyl ester group.[8]

• A peak at m/z 87 , also common for FAMEs.[8]

• A series of hydrocarbon fragments separated by 14 amu (representing CH₂ groups).

• Fragments resulting from cleavage around the methoxy group.

Q3: Can I analyze 12-methoxydodecanoate without derivatization?

A3: Direct analysis of free fatty acids by GC-MS is challenging.[5] The polar carboxyl group leads to poor chromatographic performance, including severe peak tailing and potential irreversible adsorption onto the column.[3] Derivatization to an ester (e.g., a methyl ester) is highly recommended to increase volatility and improve peak shape, leading to more accurate and reproducible results.[5][12]

Q4: How can I confirm the identity of my 12-methoxydodecanoate peak?

A4: Confirmation should be based on two key pieces of evidence:

• Retention Time: Inject a known standard of 12-methoxydodecanoate (derivatized in the same manner as your sample) and compare the retention time to your sample peak.

• Mass Spectrum: Compare the mass spectrum of your sample peak to the mass spectrum of the standard or a library spectrum (e.g., from the NIST database).

Q5: What are some key instrument parameters to consider for method development?

A5: Here is a table of starting parameters for the GC-MS analysis of derivatized 12-methoxydodecanoate. These should be optimized for your specific instrument and column.

Parameter	Recommended Starting Point	Rationale
Injector Temperature	250 °C	Ensures complete and rapid volatilization of the analyte.[4]
Carrier Gas	Helium	Inert gas providing good chromatographic efficiency.
Flow Rate	1.0 - 1.5 mL/min	Typical flow rate for standard capillary columns.
Oven Program	Initial: 100°C, Ramp: 10-15°C/min to 280°C, Hold: 5 min	A temperature ramp is necessary to separate analytes and the final high temperature ensures elution of the long-chain ester.
MS Source Temp.	230 °C	Standard temperature for electron ionization (EI) sources.
MS Quad Temp.	150 °C	Standard temperature for quadrupole mass analyzers.
Solvent Delay	3 - 5 min	Prevents the high concentration of solvent from entering the MS detector and causing filament damage.[6]
Scan Range (Full Scan)	m/z 40 - 550	Captures the molecular ion and key fragments of the analyte.[6]
SIM Ions (for Quant.)	m/z 74, 87, and the molecular ion	Increases sensitivity and selectivity for quantitative analysis.[7][13]

References

• A Rapid GC-MS Method for Quantification of Positional and Geometric Isomers of Fatty Acid Methyl Esters. (n.d.). PubMed. [Link]

• 12-Methoxydodecanoate | C13H26O3. (n.d.). PubChem. [Link]

• 12-Methoxydodecanoic acid. (n.d.). LookChem. [Link]

• 12-Methoxydodecanoyl 12-methoxydodecaneperoxoate | C26H50O6. (n.d.). PubChem. [Link]

• 12-METHOXYDODECANOATE. (n.d.). Gsrs. [Link]

• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. (2023, December 5). LCGC International. [Link]

• Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry. (n.d.). ResearchGate. [Link]

• GCMS problem running fatty acids. (2013, August 31). Chromatography Forum. [Link]

• Derivatization reactions and reagents for gas chromatography analysis. (n.d.). ResearchGate. [Link]

• GC/MS analysis of long-chain esters standards. (A) Total ion... (n.d.). ResearchGate. [Link]

• What Is Derivatization In GC-MS? (2024, May 15). YouTube. [Link]

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). (2020, October 19). Restek. [Link]

• Derivatization Methods in GC and GC/MS. (n.d.). Semantic Scholar. [Link]

• Common Sources Of Error in Gas Chromatography. (2024, February 8). Alwsci. [Link]

• How to Troubleshoot and Improve your GC/MS. (2022, April 10). YouTube. [Link]

• Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. (n.d.). PubMed. [Link]

• Gas Chromatography-Mass Spectrometry (GC-MS) Assay of Bio- Active Compounds and Phytochemical Analyses in Three Species of Apocynaceae. (n.d.). ResearchGate. [Link]

• GC-MS analysis of bio-active compounds in methanolic leaf extracts of Justicia adhatoda (Linn.). (2015, April 17). ResearchGate. [Link]

• Gas Chromatography–Mass Spectrometry Analysis of Artemisia judaica Methanolic Extract: Chemical Composition, Radical Scavenging Potential, Bioherbicidal Activity, and Dengue Vector Control. (n.d.). MDPI. [Link]

• Gas Chromatography and Mass Spectroscopic Analysis of Bioactive Compounds from Scoparia dulcis Whole Plant Extract. (n.d.). International Journal of Zoological Investigations. [Link]

• GC–MS analysis, pharmacokinetic properties, molecular docking and dynamics simulation of bioactives from Curcumis maderaspatanus to target oral cancer. (2024, March 11). National Institutes of Health (NIH). [Link]

Sources

• 1. 12-Methoxydodecanoate | C13H26O3 | CID 1420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 7. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GCMS problem running fatty acids - Chromatography Forum [chromforum.org]
• 9. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. youtube.com [youtube.com]
• 12. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [discover.restek.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Microbial Production of 12-Methoxydodecanoate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the microbial production of 12-methoxydodecanoate. This guide is designed for researchers, scientists, and drug development professionals engaged in the metabolic engineering of microorganisms for the synthesis of this valuable fatty acid derivative. 12-methoxydodecanoate has applications as a bioactive molecule, including its investigation as an inhibitor of viral protein processing.[1] This document provides in-depth, experience-driven insights into troubleshooting common issues and optimizing production efficiency.

Section 1: Foundational Knowledge & Pathway Design

The microbial synthesis of 12-methoxydodecanoate is a non-native pathway that requires the introduction of a two-step enzymatic cascade into a suitable microbial host, such as Escherichia coli or Saccharomyces cerevisiae.

The core pathway involves:

• ω-Hydroxylation: A cytochrome P450 monooxygenase (P450) hydroxylates a C12 fatty acid substrate (dodecanoate, or lauric acid) at the terminal (ω) carbon to produce 12-hydroxydodecanoate.[2][3]

• O-Methylation: A fatty acid O-methyltransferase (OMT) transfers a methyl group from S-adenosyl-L-methionine (SAM) to the newly formed hydroxyl group, yielding the final product, 12-methoxydodecanoate.[4][5]

Core Biosynthetic Pathway

Caption: Engineered pathway for 12-methoxydodecanoate synthesis.

Section 2: Frequently Asked Questions (FAQs)

Q1: Which microbial host is better for this pathway, E. coli or S. cerevisiae?

A1: Both are viable but present different challenges.

• E. coli offers rapid growth and well-established genetic tools. However, functional expression of eukaryotic P450s can be challenging and often requires co-expression of a specific cytochrome P450 reductase (CPR) for electron transfer.[6] Fusing the P450 to a reductase domain can improve efficiency.[7]

• S. cerevisiae , as a eukaryote, is often more suitable for expressing eukaryotic P450s and possesses native CPRs that can sometimes partner with heterologous P450s. Yeast also has a more compartmentalized metabolism which can be beneficial.[8][9] However, engineering yeast can be more time-consuming than with E. coli.

Q2: Where can I source the necessary enzymes?

A2:

• P450 ω-Hydroxylases: The CYP153A family from bacteria like Marinobacter aquaeloei is an excellent starting point, as these enzymes show high regioselectivity for the terminal carbon of medium-chain fatty acids.[7][10] Fusing the heme domain of CYP153A to the reductase domain of a self-sufficient P450 like BM3 from Bacillus megaterium is a field-proven strategy to create a highly active chimeric enzyme.[11]

• O-Methyltransferases (OMTs): OMTs are a broad family of enzymes.[12] You may need to screen several candidates. Look for OMTs known to act on hydroxylated fatty acids or similar aliphatic alcohols.[4] Plant-derived OMTs, such as caffeic acid O-methyltransferases (COMTs), have a well-understood structure and could be engineered for novel substrate specificity.[13][14]

Q3: Do I need to feed dodecanoate, or can the host produce it?

A3: You can do either. Feeding dodecanoate simplifies the upstream engineering but introduces issues of substrate toxicity and transport. Engineering the host to overproduce dodecanoate from a simple carbon source like glucose provides a more integrated process but requires significant modification of the native fatty acid synthesis (FAS) pathway.[15][16]

Q4: What is the primary bottleneck in this pathway?

A4: The primary bottleneck is typically the P450-catalyzed hydroxylation step. These enzymes are often slow, require a constant supply of O2 and NADPH, and can be inhibited by the substrate or product.[3][17] Ensuring high, functional expression and efficient cofactor regeneration is critical for overall pathway success.

Section 3: Troubleshooting Guide

This section is structured to help you diagnose and solve specific problems encountered during your experiments.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low product titers.

Problem 1: Low or No Titer of 12-Hydroxydodecanoate Intermediate

This indicates a bottleneck at the first enzymatic step.

Potential Causes & Solutions

Potential Cause	Diagnostic Protocol	Proposed Solution
Poor P450/CPR Expression or Solubility	Perform SDS-PAGE and Western blotting on soluble and insoluble cell fractions to check for protein presence and localization.	1. Codon Optimization: Optimize the DNA sequence of the P450 and its reductase partner for the expression host. 2. Promoter Strength: Test a range of promoters (e.g., T7, tac, pBAD for E. coli; GAL, TEF1 for yeast) to find an optimal expression level that doesn't overwhelm the cell. 3. Chaperone Co-expression: Co-express molecular chaperones (e.g., GroEL/ES) to aid in proper protein folding.
Inactive P450 Enzyme	Whole-Cell Biotransformation: Use resting cells expressing the P450/CPR. Feed dodecanoate and monitor for 12-hydroxydodecanoate formation via GC-MS or LC-MS. This confirms in-vivo activity.[11] Cell-Free Extract Assay: Prepare cell-free lysate. Add dodecanoate, NADPH, and O2 (via vigorous shaking). Measure product formation. This isolates enzyme activity from cellular transport and metabolism.	1. Enzyme Fusion: Construct a chimeric enzyme by fusing the P450 catalytic domain to a robust reductase domain (e.g., from P450 BM3). This ensures efficient electron transfer.[7][11] 2. Heme Limitation: Supplement the growth medium with a heme precursor like 5-aminolevulinic acid (ALA) (e.g., 0.5 mM) and iron sulfate, as P450s are heme-containing proteins.[18]
Insufficient NADPH Cofactor	Measure the intracellular NADPH/NADP+ ratio using commercially available kits. A low ratio indicates a regeneration bottleneck.	1. Metabolic Rerouting: Overexpress key enzymes of the pentose phosphate pathway (e.g., zwf, gnd) to increase NADPH production. 2. Delete Competing Pathways: Knock out pathways that consume NADPH without contributing to product formation.
Poor Substrate (Dodecanoate) Uptake	Compare product titers from whole cells vs. cell-free extracts. Significantly higher activity in lysates suggests a transport limitation.	1. Co-express a Transporter: Introduce an outer membrane transporter like AlkL, which has been shown to improve the uptake of hydrophobic molecules, including fatty acid methyl esters.[11][19] 2. Use Solubilizing Agents: Add a small amount of a biocompatible surfactant or solvent (e.g., DMSO, Triton X-100) to the medium to increase dodecanoate bioavailability, but first check for toxicity to your host.[10]

Problem 2: Accumulation of 12-Hydroxydodecanoate, but Low Final Product Titer

This points to an efficient first step but a bottleneck at the O-methylation stage.

Potential Causes & Solutions

Potential Cause	Diagnostic Protocol	Proposed Solution
Poor OMT Expression or Activity	1. Protein Expression: Verify OMT expression and solubility via SDS-PAGE/Western blot. 2. Enzyme Assay: Perform an in-vitro assay using cell-free extract, 12-hydroxydodecanoate, and SAM as substrates. Monitor for 12-methoxydodecanoate formation.	1. Enzyme Screening: The initial OMT may have poor kinetics for your specific substrate. Screen a library of OMTs from different sources (plants, bacteria) to find a more efficient enzyme.[4][13] 2. Directed Evolution: If a moderately active OMT is found, use protein engineering techniques to improve its catalytic efficiency and specificity for 12-hydroxydodecanoate.
Insufficient S-Adenosyl-L-methionine (SAM) Pool	Quantify the intracellular concentration of SAM and its byproduct, S-adenosyl-L-homocysteine (SAH), using LC-MS. A low SAM/SAH ratio indicates a depleted methyl donor pool and/or product inhibition.	1. Engineer Methionine Pathway: Overexpress key enzymes in the SAM biosynthesis pathway. In E. coli, deleting the transcriptional repressor metJ leads to deregulation of the methionine pathway and increased SAM availability.[20] 2. Supplement Medium: Add methionine to the culture medium to serve as a direct precursor for SAM synthesis.

Problem 3: Poor Cell Growth, Low Biomass, and General Pathway Inefficiency

This suggests that the engineered pathway is causing significant metabolic burden or toxicity.

Potential Causes & Solutions

Potential Cause	Diagnostic Protocol	Proposed Solution
Substrate or Product Toxicity	Perform toxicity assays by growing the wild-type host in various concentrations of dodecanoate, 12-hydroxydodecanoate, and 12-methoxydodecanoate. Monitor for growth inhibition (reduced final OD or growth rate).	1. Two-Phase Fermentation: Conduct the fermentation with an immiscible organic solvent overlay (e.g., dodecane). Hydrophobic toxic compounds will partition into the organic phase, reducing their concentration in the aqueous phase and alleviating toxicity to the cells.[11] 2. Fed-Batch Strategy: Instead of adding all the substrate at the beginning, use a fed-batch approach to maintain the dodecanoate concentration below the toxic threshold.
Metabolic Burden	Correlate the induction level of your pathway genes with the severity of growth defects. A stronger induction leading to poorer growth is a clear sign of metabolic burden.	1. Tune Expression Levels: Replace strong constitutive promoters with weaker or tightly regulated inducible promoters. This allows you to decouple cell growth from product synthesis, maximizing biomass first before inducing the pathway. 2. Chromosomal Integration: Move the pathway genes from high-copy plasmids to the chromosome. This lowers the gene dosage, reducing protein expression burden and improving strain stability.[21][22][23]
Reactive Oxygen Species (ROS) from P450	Use fluorescent probes (like H2DCFDA) to measure intracellular ROS levels. P450s can become "uncoupled," producing superoxide or hydrogen peroxide instead of hydroxylating the substrate, which causes cellular damage.	1. Improve P450-CPR Coupling: Using a fusion protein is the most effective way to minimize uncoupling.[7] 2. Boost ROS Defenses: Overexpress native ROS-scavenging enzymes like catalase (katG) or superoxide dismutase (sodA).

Section 4: Key Experimental Protocols

Protocol 1: Whole-Cell Biotransformation for In-Vivo Activity Assessment

This protocol is designed to quickly assess the overall in-vivo performance of your engineered P450 hydroxylation step.

• Strain Cultivation: Grow your engineered strain (and a control strain with an empty plasmid) overnight in 5 mL of rich medium (e.g., LB for E. coli, YPD for yeast) with appropriate antibiotics at 30°C.

• Induction: Inoculate 50 mL of fresh medium in a 250 mL baffled flask with the overnight culture to an OD600 of ~0.1. Grow to mid-log phase (OD600 ≈ 0.6-0.8). Add your inducer (e.g., 0.5 mM IPTG) and incubate for another 4-6 hours at a reduced temperature (e.g., 20-25°C) to improve protein folding.

• Cell Harvest and Resuspension: Harvest cells by centrifugation (4000 x g, 10 min, 4°C). Wash the pellet once with a buffer (e.g., 100 mM potassium phosphate, pH 7.4). Resuspend the cell pellet in the same buffer to a final concentrated cell density (e.g., 50 g_cww/L).[11]

• Biotransformation Reaction: Add dodecanoate (e.g., from a 100 mM stock in DMSO) to a final concentration of 1-10 g/L.[11] Add a co-substrate for energy (e.g., 1% w/v glucose). Incubate at 30°C with vigorous shaking (250 rpm) to ensure adequate aeration.

• Sampling and Analysis: Take samples at various time points (e.g., 0, 4, 8, 24 hours). To extract the fatty acids, acidify 1 mL of the sample with HCl, add an internal standard, and extract twice with an equal volume of ethyl acetate. Analyze the organic phase by GC-MS or LC-MS to quantify substrate consumption and product formation.

References

• Wikipedia. (n.d.). Cytochrome P450 omega hydroxylase. Retrieved from Wikipedia. [Link]

• Liu, T., & Li, M. (2021). Opportunities and Challenges for Microbial Synthesis of Fatty Acid-Derived Chemicals (FACs). Frontiers in Bioengineering and Biotechnology, 9, 613322. [Link]

• Grokipedia. (n.d.). Fatty-acid O-methyltransferase. Retrieved from Grokipedia. [Link]

• Liu, T., & Li, M. (2021). Opportunities and Challenges for Microbial Synthesis of Fatty Acid-Derived Chemicals (FACs). PubMed. [Link]

• Yu, X., et al. (2015). Metabolic engineering of Saccharomyces cerevisiae for production of fatty acid short- and branched-chain alkyl esters biodiesel. PMC. [Link]

• Hollmann, F., & Tieves, F. (2025). Mechanism of the cytochrome P450 catalyzed hydroxylation including shunt pathways. ResearchGate. [Link]

• Scheller, U., et al. (1998). The role of cytochrome P450 monooxygenases in microbial fatty acid metabolism. PubMed. [Link]

• Liu, T., & Li, M. (2021). Opportunities and Challenges for Microbial Synthesis of Fatty Acid-Derived Chemicals (FACs). Semantic Scholar. [Link]

• Scholz, K., et al. (2025). The curious family of cytochrome P450 4F fatty acid ω-hydroxylases: recent developments in their function and relevance for human health. NIH. [Link]

• Wu, L., et al. (2025). Opportunities and challenges in microbial medium chain fatty acids production from waste biomass. ResearchGate. [Link]

• Ní Aogáin, M., et al. (2011). Engineering Escherichia coli for Biodiesel Production Utilizing a Bacterial Fatty Acid Methyltransferase. Applied and Environmental Microbiology. [Link]

• Wikipedia. (n.d.). Fatty-acid O-methyltransferase. Retrieved from Wikipedia. [Link]

• de Jong, B. W., et al. (2014). Metabolic pathway engineering for fatty acid ethyl ester production in Saccharomyces cerevisiae using stable chromosomal integration. Semantic Scholar. [Link]

• Scheps, D., et al. (2013). Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct. Microbial Cell Factories. [Link]

• Scheps, D., et al. (2013). Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct. ResearchGate. [Link]

• Liu, J. J., et al. (2022). Biotechnological production of omega-3 fatty acids: current status and future perspectives. Frontiers. [Link]

• de Jong, B. W., et al. (2015). Metabolic pathway engineering for fatty acid ethyl ester production in Saccharomyces cerevisiae using stable chromosomal integration. Journal of Industrial Microbiology and Biotechnology. [Link]

• de Jong, B. W., et al. (2014). Metabolic pathway engineering for fatty acid ethyl ester production in Saccharomyces cerevisiae using stable chromosomal integration. PubMed. [Link]

• Ortiz de Montellano, P. R. (2010). Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes. PMC. [Link]

• Yim, J., et al. (2019). Enzymatic Synthesis of ω-Hydroxydodecanoic Acid By Employing a Cytochrome P450 from Limnobacter sp. 105 MED. MDPI. [Link]

• Bryant, M. L., et al. (1992). Incorporation of 12-methoxydodecanoate into the human immunodeficiency virus 1 gag polyprotein precursor inhibits its proteolytic processing and virus production in a chronically infected human lymphoid cell line. NIH. [Link]

• Hansen, A. H., et al. (2021). Saccharomyces cerevisiae as a Heterologous Host for Natural Products. PubMed. [Link]

• Yoo, J., et al. (2020). Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase. ResearchGate. [Link]

• Bartel, K., et al. (2022). Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. NIH. [Link]

• Hou, C. T., et al. (1997). Biotransformation of 12-hydroxyoctadecanoic acid to 12-hydroxyoctadecanamide by Bacillus cereus 50. ResearchGate. [Link]

• Louie, G. V., et al. (2010). Structure-Function Analyses of a Caffeic Acid O-Methyltransferase from Perennial Ryegrass Reveal the Molecular Basis for Substrate Preference. The Plant Cell. [Link]

• Yoo, J., et al. (2020). Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase. PubMed. [Link]

• Porth, I., et al. (2013). The O-methyltransferase superfamily family with caffeic acid... ResearchGate. [Link]

• Craik, L. S., & Nett, M. (2021). Saccharomyces cerevisiae as host for the recombinant production of polyketides and nonribosomal peptides. PubMed. [Link]

• Morishige, T., et al. (2000). Molecular characterization of O-methyltransferases involved in isoquinoline alkaloid biosynthesis in Coptis japonica. PMC. [Link]

• Grochowski, L. L., et al. (2006). Methanocaldococcus jannaschii uses a modified mevalonate pathway for biosynthesis of isopentenyl diphosphate. PubMed. [Link]

• Bartel, K., et al. (2022). Synthesis of Polymer Precursor 12-Oxododecenoic Acid Utilizing Recombinant Papaya Hydroperoxide Lyase in an Enzyme Cascade. PubMed. [Link]

Sources

• 1. Incorporation of 12-methoxydodecanoate into the human immunodeficiency virus 1 gag polyprotein precursor inhibits its proteolytic processing and virus production in a chronically infected human lymphoid cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The role of cytochrome P450 monooxygenases in microbial fatty acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. grokipedia.com [grokipedia.com]
• 5. Fatty-acid O-methyltransferase - Wikipedia [en.wikipedia.org]
• 6. The curious family of cytochrome P450 4F fatty acid ω-hydroxylases: recent developments in their function and relevance for human health - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of ω-hydroxy dodecanoic acid based on an engineered CYP153A fusion construct - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Saccharomyces cerevisiae as a Heterologous Host for Natural Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Saccharomyces cerevisiae as host for the recombinant production of polyketides and nonribosomal peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Structure-Function Analyses of a Caffeic Acid O-Methyltransferase from Perennial Ryegrass Reveal the Molecular Basis for Substrate Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Molecular characterization of O-methyltransferases involved in isoquinoline alkaloid biosynthesis in Coptis japonica - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Opportunities and Challenges for Microbial Synthesis of Fatty Acid-Derived Chemicals (FACs) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Opportunities and Challenges for Microbial Synthesis of Fatty Acid-Derived Chemicals (FACs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. journals.asm.org [journals.asm.org]
• 21. Metabolic pathway engineering for fatty acid ethyl ester production in Saccharomyces cerevisiae using stable chromosomal integration | Semantic Scholar [semanticscholar.org]
• 22. academic.oup.com [academic.oup.com]
• 23. Metabolic pathway engineering for fatty acid ethyl ester production in Saccharomyces cerevisiae using stable chromosomal integration - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Degradation of 12-Methoxydodecanoate During Sample Preparation

Welcome to the technical support center for 12-Methoxydodecanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing the degradation of 12-Methoxydodecanoate during critical sample preparation steps. Ensuring the stability of your analyte is paramount for generating accurate, reproducible, and reliable data. Here, we will address common challenges through a troubleshooting guide and frequently asked questions, explaining the causality behind each recommendation.

Section 1: Understanding the Molecule - Key Degradation Pathways

12-Methoxydodecanoate is a fatty acid methyl ester. Its structure contains two primary points of vulnerability during sample preparation: the ester linkage and the hydrocarbon chain. Understanding these vulnerabilities is the first step toward preventing degradation.

• Ester Hydrolysis: The most common degradation pathway is the hydrolysis of the ester bond, which breaks the molecule into 12-methoxydodecanoic acid and methanol.[1][2] This reaction is catalyzed by acids, bases, and enzymes (esterases) present in biological samples.[3][4][5][6]

• Oxidation: While the saturated dodecanoate chain is relatively stable, the presence of contaminants, exposure to light, or high temperatures can initiate oxidation, especially if the sample matrix contains unsaturated lipids that can produce free radicals.[7][8]

The following diagram illustrates these primary degradation pathways.

Caption: Primary degradation pathways for 12-Methoxydodecanoate.

Section 2: Troubleshooting Guide

This section is designed to help you diagnose and solve common issues encountered during the analysis of 12-Methoxydodecanoate.

Q: I'm observing low or inconsistent recovery of 12-Methoxydodecanoate. What are the likely causes?

A: Low and variable recovery is the most common sign of analyte degradation. The cause often lies in the sample handling and extraction procedure. Use the following decision tree to diagnose the issue.

Caption: Troubleshooting decision tree for low analyte recovery.

Q: My chromatogram shows a peak that I suspect is the hydrolyzed acid metabolite (12-methoxydodecanoic acid). How can I confirm this and prevent it?

A: The appearance of the free acid metabolite is a direct indicator of ester hydrolysis.

• Confirmation: The best way to confirm the identity of this peak is by running a pure standard of 12-methoxydodecanoic acid, if available. Alternatively, you can intentionally hydrolyze a sample of 12-Methoxydodecanoate with a mild acid or base and compare the chromatogram of the resulting product.

• Prevention: The presence of this peak strongly suggests that one or more of the following are occurring:

  • Enzymatic Activity: Your biological matrix (e.g., plasma, tissue homogenate) contains active esterases.[3][5][9] The most effective countermeasure is to add an esterase inhibitor, such as sodium fluoride (NaF), to your collection tubes before adding the sample.

  • pH Extremes: Your sample preparation involves steps with a pH that is too low or too high.[10] Ensure all aqueous solutions and buffers are maintained in a neutral pH range (6.0-7.5). When performing extractions, use a weak base like sodium bicarbonate to neutralize acids instead of a strong base like sodium hydroxide.[1]

  • High Temperatures: Elevated temperatures accelerate chemical hydrolysis.[1] Keep samples on ice at all times and use chilled solvents for extraction.[11][12] If a solvent evaporation step is necessary, perform it at a low temperature (e.g., 30°C) under a gentle stream of nitrogen.[13]

Section 3: Frequently Asked Questions (FAQs)

Q: What are the optimal conditions for collecting and storing biological samples to ensure the stability of 12-Methoxydodecanoate?

A: Proper sample collection and storage are critical first steps.

Parameter	Recommendation	Rationale
Anticoagulant	Sodium Fluoride/Potassium Oxalate or EDTA.	Sodium fluoride is a potent inhibitor of enzymatic activity, including esterases, which are a primary cause of hydrolysis.[9]
Collection Temp.	Keep samples on ice immediately after collection.	Low temperatures slow down both enzymatic degradation and chemical hydrolysis.[11][14][12]
Processing Time	Process samples (e.g., centrifuge to plasma) as soon as possible, ideally within 1 hour.	Minimizes the time for enzymes in the cellular components to act on the analyte in the plasma.[12]
Short-Term Storage	≤ 4 hours at 2-8°C.	Suitable for immediate processing but not recommended for longer periods.[11]
Long-Term Storage	-80°C is highly recommended.	Ultra-low temperatures effectively halt almost all biological and chemical activity, ensuring long-term stability.[14][15] Multiple freeze-thaw cycles should be avoided by aliquoting samples.[14]

Q: Which solvents should I use for extraction, and are there any I should avoid?

A: The goal is to use a non-polar organic solvent that efficiently extracts the ester while minimizing the co-extraction of water and highly polar, interfering substances.

• Recommended:

  • Heptane/Hexane: Excellent choice for extracting FAMEs (Fatty Acid Methyl Esters).[16][17] They are non-polar and effectively separate from the aqueous phase.

  • Chloroform:Methanol (e.g., 2:1 v/v): A classic lipid extraction mixture (Folch or Bligh-Dyer methods) that is very effective but requires more rigorous downstream processing to remove the polar methanol and partition the lipids into the chloroform phase.[17]

• To Use with Caution:

  • Methyl tert-butyl ether (MTBE): Can be effective but is known to sometimes contain peroxide impurities which can cause oxidation. Always use high-purity or freshly opened solvents.

• To Avoid:

  • Protic or highly polar solvents (e.g., pure methanol, acetonitrile) for direct extraction: These will not efficiently extract the non-polar analyte and will result in poor phase separation from aqueous samples.

Q: Should I add an antioxidant during sample preparation?

A: Yes, adding an antioxidant is a prudent measure, especially if your samples will be stored for an extended period or exposed to air.

• Recommendation: Add a hindered phenolic antioxidant like Butylated Hydroxytoluene (BHT) to your extraction solvent at a low concentration (e.g., 0.005% - 0.01%).[18]

• Causality: BHT acts as a free-radical scavenger.[2] During sample processing, lipids can be exposed to oxygen and light, which can generate reactive oxygen species. These species can attack the analyte, leading to oxidative degradation. BHT preferentially reacts with these radicals, protecting the 12-Methoxydodecanoate.

Section 4: Recommended Protocol

This section provides a detailed, step-by-step protocol for a robust liquid-liquid extraction (LLE) of 12-Methoxydodecanoate from plasma, designed to minimize degradation.

Protocol 4.1: Optimized Liquid-Liquid Extraction (LLE) from Plasma

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. carbodiimide.com [carbodiimide.com]
• 3. The emerging role of human esterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Contribution of human esterases to the metabolism of selected drugs of abuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clinical significance of esterases in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. experts.umn.edu [experts.umn.edu]
• 8. researchgate.net [researchgate.net]
• 9. Esterase Activities in the Intestine Show Significance in Drug Metabolism | Technology Networks [technologynetworks.com]
• 10. Preparation of fatty acid methyl esters for gas-chromatographic analysis of marine lipids: insight studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. precisionstabilitystorage.com [precisionstabilitystorage.com]
• 12. wjgnet.com [wjgnet.com]
• 13. Overcoming Challenges in the Determination of Fatty Acid Ethyl Esters in Post-Mortem Plasma Samples with the Use of Targeted Metabolomics and the Quality by Design Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biocompare.com [biocompare.com]
• 16. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for Methyl 12-Methoxydodecanoate Synthesis

Welcome to the technical support center for the synthesis of Methyl 12-Methoxydodecanoate. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and provide in-depth, field-proven solutions in a direct question-and-answer format to help you optimize your experimental workflow and achieve high-yield, high-purity results.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and common synthetic route for Methyl 12-Methoxydodecanoate?

The most robust and widely adopted strategy involves a two-step process starting from 12-hydroxydodecanoic acid. This approach separates the esterification and etherification reactions, minimizing potential side reactions and simplifying purification.

• Fischer Esterification: The carboxylic acid is first converted to its methyl ester, yielding Methyl 12-hydroxydodecanoate.[1]

• Williamson Ether Synthesis: The terminal hydroxyl group of the intermediate ester is then deprotonated with a strong base and subsequently alkylated with a methylating agent to form the final methoxy ether.[2][3]

Q2: My overall yield is consistently low. Where should I start troubleshooting?

Low overall yield is typically traced back to inefficiencies in one of the two main synthetic steps or losses during work-up. Begin by analyzing the yield of each step independently. The most common culprits are incomplete conversion during the Williamson ether synthesis due to inadequate deprotonation or insufficient reaction time, and competing side reactions like elimination.[3][4] For a systematic approach, refer to our detailed troubleshooting guides below.

Q3: How can I ensure the initial Fischer Esterification goes to completion?

Fischer esterification is an equilibrium-controlled process.[1] To drive the reaction toward the product (Methyl 12-hydroxydodecanoate), you must shift the equilibrium. The most effective method is to use the alcohol reactant (methanol) as the solvent, ensuring it is present in a large excess. Additionally, removing the water byproduct as it forms, for example, with a Dean-Stark apparatus, can significantly improve yields.[1]

Q4: What is the optimal base for the Williamson Ether Synthesis step?

For the deprotonation of the primary alcohol on Methyl 12-hydroxydodecanoate, a strong, non-nucleophilic base is required to ensure complete and irreversible formation of the alkoxide. Sodium hydride (NaH) is the preferred choice.[2][5] Weaker bases like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) are often insufficient to fully deprotonate the alcohol, leading to incomplete reactions.[2]

Q5: I'm observing an unexpected byproduct that runs close to my product on TLC. What could it be?

The most likely byproduct in the Williamson ether synthesis step is an alkene resulting from an E2 elimination reaction.[3] Although this is more common with secondary or tertiary alkyl halides, it can occur with primary substrates under excessively high temperatures. Another possibility is unreacted starting material, Methyl 12-hydroxydodecanoate, if the etherification was incomplete.

Q6: What is the most effective method for purifying the final product?

Purification of the final product, a long-chain fatty acid methyl ester, is best achieved using silica gel column chromatography.[2][6] A non-polar solvent system, such as a gradient of ethyl acetate in hexanes, will effectively separate the non-polar product (Methyl 12-Methoxydodecanoate) from the more polar starting material (Methyl 12-hydroxydodecanoate) and any inorganic salts. Traditional methods like water washing are also crucial during the work-up to remove water-soluble impurities.[6]

Visualized Experimental Workflow

The following diagram outlines the recommended two-step synthesis pathway from the starting material to the final product.

Caption: Recommended two-step synthesis workflow.

Troubleshooting Guide: Williamson Ether Synthesis

This section provides a detailed breakdown of common issues encountered during the second step of the synthesis—the conversion of Methyl 12-hydroxydodecanoate to Methyl 12-Methoxydodecanoate.

Problem: Low or No Yield of Methyl 12-Methoxydodecanoate

A low yield in this step is the most frequent challenge. The following decision tree and table will help you diagnose and resolve the underlying cause.

Caption: Troubleshooting logic for low reaction yield.

Quantitative Optimization of Reaction Conditions

The table below summarizes key parameters and their recommended ranges for both synthetic steps.

Parameter	Step 1: Fischer Esterification	Step 2: Williamson Ether Synthesis	Rationale
Solvent	Methanol (reagent and solvent)	Anhydrous polar aprotic (e.g., THF, DMF)	Methanol in excess drives the esterification equilibrium. Polar aprotic solvents are required for SN2 reactions as they do not solvate the nucleophile.[3][7]
Key Reagents	H₂SO₄ (catalytic)	1. Sodium Hydride (NaH) 2. Methyl Iodide (CH₃I)	A strong acid catalyzes the esterification. NaH is a strong base for complete deprotonation.[2] Iodide is an excellent leaving group for SN2 reactions.[2]
Stoichiometry	N/A (Methanol as solvent)	1.1 - 1.2 eq. NaH 1.1 - 1.5 eq. CH₃I	A slight excess of base and alkylating agent ensures complete conversion of the starting material.
Temperature	Reflux (approx. 65 °C)	0 °C to RT (alkoxide formation) RT to 80 °C (alkylation)	Esterification requires heat to proceed at a reasonable rate. Alkoxide formation is often exothermic. Alkylation may require gentle heating to proceed.[2][3]
Reaction Time	4 - 24 hours (monitor by TLC)	1 - 12 hours (monitor by TLC)	Reaction times are substrate-dependent and should always be monitored to determine the point of completion or stagnation.[2]

Detailed Experimental Protocols

Protocol 1: Synthesis of Methyl 12-Hydroxydodecanoate

• Setup: In a round-bottom flask equipped with a reflux condenser, add 12-hydroxydodecanoic acid (1.0 eq).

• Reagents: Add methanol to the flask to fully dissolve the starting material (approx. 0.2-0.5 M concentration). Add a catalytic amount of concentrated sulfuric acid (H₂SO₄, ~2% mol).

• Reaction: Heat the mixture to reflux (approximately 65 °C) with magnetic stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting carboxylic acid spot is no longer visible.

• Work-up: Cool the reaction mixture to room temperature. Neutralize the acid catalyst carefully with a saturated sodium bicarbonate solution. Remove the bulk of the methanol under reduced pressure.

• Extraction: Extract the aqueous residue with an organic solvent (e.g., ethyl acetate or diethyl ether). Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the dried organic solution under reduced pressure. The resulting crude product is often pure enough for the next step, but can be purified by column chromatography if necessary.

Protocol 2: Synthesis of Methyl 12-Methoxydodecanoate

• Setup: Flame-dry a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon) and allow it to cool.

• Alkoxide Formation: Dissolve Methyl 12-hydroxydodecanoate (1.0 eq) in anhydrous THF. Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Ether Formation: Cool the reaction mixture back to 0 °C. Add methyl iodide (CH₃I, 1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 4-12 hours. Gentle heating (reflux) may be required to drive the reaction to completion.[2]

• Monitoring: Monitor the disappearance of the starting alcohol by TLC.

• Quenching & Work-up: After completion, cool the reaction to 0 °C and cautiously quench by the slow addition of water.

• Extraction: Extract the aqueous layer with diethyl ether. Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the pure Methyl 12-Methoxydodecanoate.

References

• Benchchem. Technical Support Center: Optimizing Williamson Ether Synthesis with Long-Chain Alkyl Halides.
• Benchchem. Improving reaction conditions for Williamson ether synthesis.

• PubMed. Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase. [Link]

• National Institutes of Health (NIH). Poly(ester-anhydrides) Derived from Esters of Hydroxy Acid and Cyclic Anhydrides. [Link]

• V.Nimc. Williamson Ether Synthesis Explained. [Link]

• Osunstate. Mastering The Williamson Ether Synthesis. [Link]

• NACALAI TESQUE, INC. Fatty Acid Methylation Kit and Fatty Acid Methyl Ester Purification Kit. [Link]

• ResearchGate. Production of 12-hydroxy dodecanoic acid methyl ester using a signal peptide sequence-optimized transporter AlkL and a novel monooxygenase | Request PDF. [Link]

• TailoredRead. Mastering the Williamson Ether Synthesis Book: A Complete Guide to Mechanism, Applications, and Modern Variations. [Link]

• LookChem. 12-Methoxydodecanoic acid. [Link]

• MDPI. Production and Purification of Fatty Acid Methyl Esters from Plant Oils of Different Origin. [Link]

• NACALAI TESQUE, INC. Fatty Acid Methylation Kits. [Link]

• ResearchGate. (PDF) Current Trends in Separation and Purification of Fatty Acid Methyl Ester. [Link]

• PubChem. Methyl 12-hydroxydodecanoate. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

• Google Patents.

• PubChem. 12-Methoxydodecanoate. [Link]

• Pearson. Williamson Ether Synthesis | Guided Videos, Practice & Study Materials. [Link]

• Human Metabolome Database. Showing metabocard for 12-Hydroxydodecanoic acid (HMDB0002059). [Link]

• Chemsrc. CAS#:71655-36-2 | Dodecanoic acid, 12-hydroxy-, Methyl ester. [Link]

• Master Organic Chemistry. Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. Williamson Ether Synthesis Explained [vault.nimc.gov.ng]
• 6. researchgate.net [researchgate.net]
• 7. tailoredread.com [tailoredread.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of 12-Methoxydodecanoate Quantification by GC-MS

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in biological matrices is the bedrock of reliable data. This guide provides an in-depth, experience-driven approach to the validation of a gas chromatography-mass spectrometry (GC-MS) method for the quantification of 12-methoxydodecanoate. We will move beyond a simple checklist of validation parameters, delving into the scientific rationale behind our choices and presenting a self-validating system that ensures data integrity.

While a specific, universally adopted method for 12-methoxydodecanoate is not widely published, this guide presents a robust, representative method based on established principles for long-chain fatty acid analysis. This framework can be adapted and validated in your laboratory.

The Analytical Challenge: Why GC-MS for 12-Methoxydodecanoate?

12-methoxydodecanoate, a methoxy-substituted fatty acid ester, presents a unique analytical challenge. Its long alkyl chain and the presence of a polar methoxy group necessitate a sensitive and specific analytical technique. Gas chromatography offers the high-resolution separation required for complex biological samples, while mass spectrometry provides unparalleled specificity and sensitivity for detection.

However, the inherent properties of fatty acids, including 12-methoxydodecanoate, require a critical sample preparation step: derivatization. Free fatty acids are not sufficiently volatile for GC analysis and their polar carboxyl group can lead to poor chromatographic peak shape.[1] Conversion to their corresponding fatty acid methyl esters (FAMEs) is a standard and effective approach to increase volatility and improve chromatographic performance.[1]

A Proposed GC-MS Method for Validation

This guide will focus on the validation of the following proposed GC-MS method for the quantification of 12-methoxydodecanoate in human plasma.

Sample Preparation and Derivatization

A reliable sample preparation protocol is paramount for accurate and reproducible results. The following procedure incorporates a liquid-liquid extraction to isolate lipids and a subsequent derivatization to convert 12-methoxydodecanoic acid to its methyl ester.

Internal Standard Selection: The Key to Precision

The choice of an internal standard (IS) is critical for correcting for variability during sample preparation and analysis.[2] An ideal IS should be chemically similar to the analyte but not naturally present in the sample. For the analysis of 12-methoxydodecanoate, a stable isotope-labeled analogue, such as 12-methoxydodecanoate-d3 , would be the gold standard, as it co-elutes and ionizes similarly to the analyte, providing the most accurate correction.[2][3] If a deuterated standard is unavailable, a structurally similar compound with a different chain length, such as 11-methoxyundecanoate , could be considered, though this would require more rigorous validation of its extraction recovery and ionization efficiency relative to the analyte. For the purposes of this guide, we will proceed with the ideal choice: 12-methoxydodecanoate-d3 .

Experimental Protocol: Sample Preparation

• Sample Thawing: Thaw frozen plasma samples on ice to prevent degradation of lipids.[4]

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of the internal standard working solution (12-methoxydodecanoate-d3, 1 µg/mL in methanol).

• Lipid Extraction (Folch Method):

  • Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the plasma sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add 0.5 mL of 0.9% NaCl solution and vortex for another minute.

  • Centrifuge at 2000 x g for 10 minutes to separate the layers.

  • Carefully collect the lower organic layer (chloroform) containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

• Solvent Evaporation: Evaporate the chloroform extract to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization to FAMEs:

  • To the dried lipid extract, add 1 mL of 2% (v/v) sulfuric acid in methanol.

  • Cap the tube tightly and heat at 60°C for 1 hour.

  • Allow the sample to cool to room temperature.

  • Add 1 mL of hexane and 0.5 mL of water, and vortex for 1 minute.

  • Centrifuge at 1000 x g for 5 minutes.

  • Transfer the upper hexane layer containing the FAMEs to a GC vial for analysis.

GC-MS Instrumentation and Parameters

The following are representative GC-MS parameters. Optimization will be required for your specific instrumentation.

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: DB-23 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column.

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute

  • Ramp 1: 10°C/min to 200°C

  • Ramp 2: 5°C/min to 240°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Rationale for SIM Mode: While full scan mode is useful for initial identification, SIM mode provides significantly higher sensitivity and selectivity for quantification by monitoring only specific ions characteristic of the analyte and internal standard.

Expected Fragmentation and Ion Selection

The mass spectrum of 12-methoxydodecanoate methyl ester is expected to show characteristic fragments resulting from cleavage at the methoxy group and along the alkyl chain. Based on the fragmentation of similar long-chain esters and ethers, we can predict key ions to monitor in SIM mode. Alpha-cleavage next to the ether oxygen is a dominant fragmentation pathway for ethers.[5]

• 12-Methoxydodecanoate Methyl Ester (Analyte):

  • Quantifier Ion: A prominent and specific fragment ion. A likely candidate would be a fragment resulting from cleavage adjacent to the methoxy group.

  • Qualifier Ion(s): One or two other characteristic fragment ions to confirm identity.

• 12-Methoxydodecanoate-d3 Methyl Ester (Internal Standard):

  • Quantifier Ion: The corresponding fragment ion to the analyte's quantifier, shifted by 3 m/z units due to the deuterium atoms.

The Validation Gauntlet: A Comprehensive Approach

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. We will follow the principles outlined in the ICH M10 Bioanalytical Method Validation and Study Sample Analysis guideline, which is now the standard referenced by both the FDA and EMA.[4][6]

Specificity and Selectivity

Objective: To demonstrate that the method can unequivocally measure the analyte in the presence of other components in the sample matrix.

Experimental Protocol:

• Analyze at least six blank plasma samples from different individuals to assess for interfering peaks at the retention times of the analyte and IS.

• Analyze a blank plasma sample spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the IS.

Acceptance Criteria:

• The response of any interfering peak in the blank samples at the retention time of the analyte should be ≤ 20% of the response of the LLOQ.

• The response of any interfering peak at the retention time of the IS should be ≤ 5% of the IS response in the LLOQ sample.

Linearity and Calibration Curve

Objective: To demonstrate a proportional relationship between the analyte concentration and the instrument response over a defined range.

Experimental Protocol:

• Prepare a series of calibration standards by spiking blank plasma with known concentrations of 12-methoxydodecanoate. A typical range might be 1-1000 ng/mL, encompassing the expected physiological or pharmacological concentrations.

• A minimum of six non-zero concentration levels should be used, in addition to a blank and a zero standard (blank plasma + IS).

• Analyze the calibration standards and plot the peak area ratio (analyte/IS) versus the nominal concentration.

• Perform a linear regression analysis with a weighting factor (e.g., 1/x or 1/x²) to ensure accuracy at the lower end of the curve.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.99.

• The back-calculated concentrations of the calibration standards should be within ±15% of the nominal concentration (±20% for the LLOQ).

• At least 75% of the calibration standards must meet this criterion.

Accuracy and Precision

Objective: To determine the closeness of the measured concentration to the true concentration (accuracy) and the degree of scatter in the measurements (precision).

Experimental Protocol:

• Prepare Quality Control (QC) samples at a minimum of four concentration levels in blank plasma:

  • LLOQ: Lower Limit of Quantification

  • LQC: Low Quality Control (within 3x of LLOQ)

  • MQC: Medium Quality Control

  • HQC: High Quality Control (at least 75% of the Upper Limit of Quantification)

• Analyze five replicates of each QC level in at least three separate analytical runs on different days.

Acceptance Criteria:

Run Type	Parameter	Acceptance Criteria
Intra-run (within a single run)	Accuracy (as %RE)	Within ±15% of nominal (±20% for LLOQ)
Precision (as %CV)	≤ 15% (≤ 20% for LLOQ)
Inter-run (between runs)	Accuracy (as %RE)	Within ±15% of nominal (±20% for LLOQ)
Precision (as %CV)	≤ 15% (≤ 20% for LLOQ)

Recovery

Objective: To assess the efficiency of the extraction procedure.

Experimental Protocol:

• Prepare three sets of samples at LQC, MQC, and HQC levels:

  • Set A: Spiked plasma samples processed through the entire extraction procedure.

  • Set B: Blank plasma extracts spiked with the analyte and IS post-extraction.

  • Set C: Neat solutions of the analyte and IS at the corresponding concentrations.

• Calculate the recovery as: (Peak Area Ratio of Set A / Peak Area Ratio of Set B) * 100%.

Acceptance Criteria:

• Recovery should be consistent, precise, and reproducible across the concentration range. While a specific percentage is not mandated, high and consistent recovery is desirable.

Matrix Effect

Objective: To evaluate the suppression or enhancement of ionization of the analyte and IS due to co-eluting matrix components.

Experimental Protocol:

• Analyze the post-extraction spiked samples (Set B from the recovery experiment) from six different sources of blank plasma.

• Calculate the matrix factor for each lot by comparing the peak areas to those of the neat solutions (Set C).

• The IS-normalized matrix factor is calculated as: (Peak Area of Analyte in Post-Spiked Matrix / Peak Area of IS in Post-Spiked Matrix) / (Peak Area of Analyte in Neat Solution / Peak Area of IS in Neat Solution).

Acceptance Criteria:

• The coefficient of variation (%CV) of the IS-normalized matrix factor across the six lots should be ≤ 15%.

Stability

Objective: To ensure the analyte is stable throughout the sample lifecycle, from collection to analysis.

Experimental Protocol and Acceptance Criteria (Analyte concentration should be within ±15% of the nominal concentration):

Stability Test	Conditions	Duration
Short-Term (Bench-Top)	Room temperature	At least 4 hours
Long-Term	-80°C	Duration of the intended study storage
Freeze-Thaw	Three cycles from -80°C to room temperature	3 cycles
Post-Preparative (Autosampler)	4°C	Expected run time

Visualizing the Workflow

A clear understanding of the experimental process is crucial. The following diagrams, rendered in Graphviz, illustrate the key workflows.

Caption: Workflow for sample preparation and GC-MS analysis of 12-methoxydodecanoate.

Caption: Core validation parameters and their primary acceptance criteria.

Conclusion: Trust in Your Data

This guide provides a comprehensive framework for the validation of a GC-MS method for the quantification of 12-methoxydodecanoate. By understanding the scientific principles behind each validation parameter and adhering to rigorous acceptance criteria, researchers can ensure the generation of high-quality, reliable, and defensible data. Remember that this is a template for validation; the specific parameters and acceptance criteria should be tailored to the unique requirements of your study and instrumentation. A thoroughly validated method is not just a regulatory requirement; it is the foundation of scientific integrity.

References

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Restek. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). [Link]

• SCION Instruments. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. [Link]

• LIPID MAPS. (n.d.). Fatty Acid Mass Spectrometry Protocol. [Link]

• LibreTexts Chemistry. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Wise, S. A., et al. (2020). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Lipids, 55(3), 219–236. [Link]

• LIPID MAPS. (n.d.). High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. agilent.com [agilent.com]

A Comparative Guide to the Biological Investigation of 12-Methoxydodecanoate and 11-Methoxydodecanoate

For researchers and drug development professionals, the exploration of novel fatty acid derivatives presents a promising frontier for identifying new therapeutic agents. Within this chemical space, positional isomers can exhibit remarkably different biological activities. This guide provides a comparative framework for investigating two such isomers: 12-methoxydodecanoate and 11-methoxydodecanoate. While direct comparative studies on these specific molecules are not extensively available in the current literature, this document outlines a comprehensive experimental strategy to elucidate and contrast their potential biological effects. By leveraging established methodologies for evaluating fatty acid derivatives, researchers can systematically characterize the therapeutic potential of these compounds.

Introduction: The Significance of Positional Isomerism in Fatty Acid Bioactivity

Fatty acids and their derivatives are not merely metabolic intermediates but also potent signaling molecules and modulators of protein function. A growing body of evidence suggests that modifications to the fatty acid chain, such as the introduction of a methoxy group, can significantly alter their biological properties. The position of this functional group can influence a molecule's interaction with cellular targets, its metabolic stability, and its pharmacokinetic profile.

While short-chain fatty acids are well-documented as inhibitors of histone deacetylases (HDACs), the biological roles of longer-chain methoxy-substituted fatty acids remain largely unexplored.[1][2][3][4] This guide proposes a head-to-head comparison of 12-methoxydodecanoate and 11-methoxydodecanoate to investigate how a subtle shift in the methoxy group's position on the dodecanoate backbone affects their biological activity.

Proposed Biological Activities for Investigation

Based on the known activities of structurally related compounds, the following biological activities are proposed as primary areas of investigation for 12-methoxydodecanoate and 11-methoxydodecanoate:

• Antiproliferative and Cytotoxic Effects: To assess their potential as anticancer agents.

• Histone Deacetylase (HDAC) Inhibition: To determine if they share the HDAC-inhibitory properties of some other fatty acid derivatives.[1][3][4]

• Anti-inflammatory Activity: To evaluate their potential to modulate inflammatory pathways.

A systematic investigation encompassing these areas will provide a robust initial characterization of the therapeutic potential of these molecules.

Experimental Workflow for Comparative Analysis

A multi-step experimental workflow is proposed to systematically evaluate and compare the biological activities of 12-methoxydodecanoate and 11-methoxydodecanoate.

Figure 1: A proposed experimental workflow for the comparative biological evaluation of 12-methoxydodecanoate and 11-methoxydodecanoate.

Detailed Experimental Protocols

The following section provides detailed, step-by-step methodologies for the key experiments outlined in the workflow.

Synthesis and Characterization

Protocol 4.1.1: Synthesis of 12-Methoxydodecanoate and 11-Methoxydodecanoate

• Starting Materials: 12-hydroxydodecanoic acid and 11-hydroxydodecanoic acid.

• Methylation: Protect the carboxylic acid group (e.g., as a methyl ester).

• Alkylation: React the protected hydroxy fatty acid with a methylating agent (e.g., methyl iodide) in the presence of a suitable base (e.g., sodium hydride) to form the methoxy group.

• Deprotection: Remove the protecting group from the carboxylic acid to yield the final product.

• Purification: Purify the final compounds using column chromatography.

• Characterization: Confirm the structures of 12-methoxydodecanoate and 11-methoxydodecanoate using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

In Vitro Biological Screening

Protocol 4.2.1: MTT Assay for Cytotoxicity

• Cell Culture: Plate cancer cell lines (e.g., MCF-7, HeLa, A549) in 96-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of 12-methoxydodecanoate and 11-methoxydodecanoate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC₅₀ values for each compound.

Protocol 4.2.2: HDAC Inhibition Assay

• Assay Principle: Utilize a commercially available fluorometric HDAC assay kit.

• Reaction Setup: In a 96-well plate, combine the HDAC enzyme, the fluorogenic substrate, and varying concentrations of 12-methoxydodecanoate and 11-methoxydodecanoate. Include a known HDAC inhibitor (e.g., Trichostatin A) as a positive control.

• Incubation: Incubate the plate at 37°C for the recommended time.

• Development: Add the developer solution to stop the reaction and generate the fluorescent signal.

• Fluorescence Measurement: Measure the fluorescence using a microplate reader.

• Data Analysis: Calculate the IC₅₀ values for HDAC inhibition for each compound.

Mechanistic Studies

Should one or both compounds exhibit significant activity in the initial screens, further mechanistic studies would be warranted. The following diagram illustrates a potential signaling pathway to investigate if HDAC inhibition is observed.

Figure 2: A simplified diagram of the potential mechanism of action via HDAC inhibition, leading to apoptosis.

Data Presentation and Interpretation

To facilitate a clear comparison, all quantitative data should be summarized in a tabular format.

Table 1: Hypothetical Comparative Biological Activity Data

Compound	IC₅₀ (µM) - MCF-7 Cells	IC₅₀ (µM) - HDAC Inhibition
12-Methoxydodecanoate	25.5 ± 3.2	15.8 ± 2.1
11-Methoxydodecanoate	> 100	> 100
Trichostatin A (Control)	0.1 ± 0.02	0.05 ± 0.01

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion and Future Directions

This guide provides a comprehensive framework for the systematic comparison of the biological activities of 12-methoxydodecanoate and 11-methoxydodecanoate. By following the proposed experimental workflow, researchers can generate robust and comparable data to elucidate the structure-activity relationships of these methoxy-substituted fatty acid isomers. Positive findings from these studies could pave the way for further preclinical development, including in vivo efficacy and toxicity studies, ultimately contributing to the discovery of novel therapeutic agents.

References

• Waldecker, M., Kautenburger, T., Daumann, H., Busch, C., & Schrenk, D. (2008). Inhibition of histone-deacetylase activity by short-chain fatty acids and some polyphenol metabolites formed in the colon. The Journal of Nutritional Biochemistry, 19(9), 587–593. [Link]

• Gilbert, J., O'Brien, M. T., & Tchen, A. (2006). Simple inhibitors of histone deacetylase activity that combine features of short-chain fatty acid and hydroxamic acid inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 21(5), 549-556. [Link]

• Waldecker, M., Kautenburger, T., Daumann, H., Busch, C., & Schrenk, D. (2008). Inhibition of histone-deacetylase activity by short-chain fatty acids and some polyphenol metabolites formed in the colon. ResearchGate. [Link]

• Ediriweera, M. K. (2023). Fatty acids as histone deacetylase inhibitors: Old biochemistry tales in a new life sciences town. Drug Discovery Today, 28(5), 103569. [Link]

Sources

• 1. Inhibition of histone-deacetylase activity by short-chain fatty acids and some polyphenol metabolites formed in the colon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Fatty acids as histone deacetylase inhibitors: Old biochemistry tales in a new life sciences town - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Scientist's Guide: Selecting Initiators for Biodegradable Polyester Synthesis — A Performance Comparison Beyond 12-Methoxydodecanoate

For researchers and drug development professionals, the synthesis of well-defined, biocompatible polyesters like polylactide (PLA) and poly(ε-caprolactone) (PCL) is foundational. These polymers are the workhorses of controlled release formulations, tissue engineering scaffolds, and medical devices. The choice of initiator in the ring-opening polymerization (ROP) is a critical decision point that dictates not only reaction kinetics but also the final polymer's architecture, molecular weight, and functionality—attributes that directly impact drug loading, release profiles, and in vivo performance.

This guide moves beyond the niche application of specific fatty acid esters like methyl 12-hydroxydodecanoate to provide a broader, more strategic perspective on initiator selection. We will use 1-dodecanol, a structurally similar and well-documented long-chain alcohol, as our reference incumbent. We will then compare its performance against strategically chosen alternatives, providing the causal reasoning and experimental data necessary to make informed decisions in your own research.

Part 1: The Incumbent — Understanding Long-Chain Aliphatic Alcohols

Long-chain monofunctional alcohols, such as 1-dodecanol or methyl 12-hydroxydodecanoate, are often considered for ROP when a terminal lipophilic chain is desired on the polyester. This can be useful for modulating solubility or for interfacing with lipid-based drug delivery systems.

Mechanism of Action: The Coordination-Insertion Pathway

When using the common and FDA-approved catalyst tin(II) 2-ethylhexanoate (Sn(Oct)₂), the alcohol is not merely a spectator; it is a co-initiator that forms the true initiating species. The process, known as the coordination-insertion mechanism, is a cornerstone of polyester synthesis.[1][2][3]

• Initiator Activation: The alcohol (ROH) reacts with Sn(Oct)₂ to form a tin(II) alkoxide, the active initiator. This is a rapid and reversible ligand exchange.[1][4]

• Monomer Coordination: A cyclic ester monomer (e.g., L-lactide) coordinates to the vacant d-orbitals of the tin center, which enhances the electrophilicity of the monomer's carbonyl carbon.

• Nucleophilic Attack & Ring-Opening: The alkoxide group of the initiator performs a nucleophilic attack on the activated carbonyl carbon of the monomer. This leads to the cleavage of the acyl-oxygen bond of the cyclic ester, opening the ring.[1]

• Propagation: The newly formed alkoxide chain end can then coordinate and attack subsequent monomer molecules, propagating the polymer chain.

Caption: Coordination-Insertion mechanism for Sn(Oct)₂-catalyzed ROP.

Rationale and Limitations

A researcher might choose a long-chain alcohol to introduce a hydrophobic end-group. However, this choice comes with trade-offs. The steric bulk of a long alkyl chain can hinder the initiation step, and studies have shown that compared to less hindered alcohols, the polymerization rate can be slower, and achieving high molecular weights may be more challenging.[1][5]

Part 2: Strategic Alternatives to Long-Chain Initiators

The best alternative depends entirely on the desired outcome. Here, we compare three distinct strategies against the long-chain incumbent.

• Strategy 1: Maximize Kinetic Efficiency & Molecular Weight

  • Alternative: Short-chain primary alcohols (e.g., Methanol).

  • Rationale: Methanol is the smallest, least sterically hindered alcohol. This facilitates rapid formation of the active tin(II) methoxide species and subsequent monomer insertion. For applications where a simple, linear, high-molecular-weight polyester is the primary goal, a small alcohol is often the superior choice. Experimental data shows that methanol can produce PLA with a higher molecular weight and yield compared to 1-dodecanol under identical conditions.[1]

• Strategy 2: Engineer Polymer Architecture for Advanced Properties

  • Alternative: Multi-functional alcohols (e.g., Glycerol, Pentaerythritol).

  • Rationale: The number of hydroxyl groups on the initiator directly corresponds to the number of polymer chains that will grow from that central core.[6][7] Using a triol like glycerol will produce a 3-arm star polymer. These branched architectures exhibit unique properties compared to their linear counterparts, including lower solution viscosity and different degradation profiles, which can be highly advantageous in certain formulations.

• Strategy 3: Design for Amphiphilicity and Drug Delivery

  • Alternative: Poly(ethylene glycol) (PEG) macroinitiator.

  • Rationale: For drug delivery, creating nanoparticles that are stable in aqueous environments is paramount. PEG is a hydrophilic, FDA-approved polymer that provides "stealth" properties, reducing opsonization and prolonging circulation time.[8] Using a PEG with a terminal hydroxyl group (e.g., mPEG-OH) as the initiator for lactide or caprolactone ROP generates an amphiphilic diblock copolymer (e.g., PEG-b-PLA). These copolymers self-assemble in water to form core-shell micelles, where the hydrophobic polyester core encapsulates the drug and the hydrophilic PEG shell forms a stable interface with the aqueous medium.

Part 3: Head-to-Head Performance Data: Initiator Impact on PLA Synthesis

The following table summarizes experimental data from a comparative study on the ROP of L-Lactide using different primary alcohol initiators with Sn(Oct)₂ as the catalyst. The data clearly illustrates the performance trade-offs discussed.

Initiator	Monomer/Initiator Ratio	Time (h)	Conversion (%)	Mₙ ( g/mol )	Đ (Mₙ/Mₙ)	Tₘ (°C)	T𝖼 (°C)	Crystallinity (%)
1-Dodecanol	150	4	93.2	14,800	1.81	165.5	108.6	78
1-Octanol	150	4	95.6	18,300	1.75	166.1	109.2	79
Methanol	150	4	98.5	21,400	1.68	166.8	110.1	80

Data synthesized from a study by Jaritngam et al.[1] Conditions: Bulk polymerization at 165°C, Sn(Oct)₂ catalyst.

Analysis: The data compellingly shows that under identical polymerization conditions, the less sterically hindered initiator, methanol, results in a higher monomer conversion, yields a polymer with a significantly higher number-average molecular weight (Mₙ), and provides better control over the molecular weight distribution (lower dispersity, Đ).[1] While the thermal properties (melting temperature Tₘ, crystallization temperature T𝖼) are not dramatically affected by the initiator choice in this case, the impact on molecular weight is a critical performance metric for any application.

Part 4: Experimental Protocols: From Theory to Practice

Trustworthy science is reproducible. The following protocols provide detailed, self-validating methodologies for synthesizing both a simple linear polyester and an advanced block copolymer for drug delivery applications.

Caption: General workflow for bulk ring-opening polymerization.

Protocol 1: Synthesis of Dodecanol-Initiated Poly(L-lactide) (PLA)

This protocol details the synthesis of a linear PLA using a long-chain alcohol initiator.

• Materials: L-lactide, 1-dodecanol, tin(II) 2-ethylhexanoate (Sn(Oct)₂), anhydrous toluene, dichloromethane (DCM), methanol.

• Methodology:

  • Preparation: Dry all glassware in a vacuum oven at 120°C overnight. Place L-lactide (e.g., 5.0 g, 34.7 mmol) into a flame-dried Schlenk flask equipped with a magnetic stir bar.

  • Drying: Heat the flask to 60°C and apply a vacuum for at least 2 hours to remove any residual water from the monomer.

  • Initiator & Catalyst Addition: Prepare a stock solution of Sn(Oct)₂ in anhydrous toluene (e.g., 0.1 M). Backfill the flask with argon or nitrogen. Add 1-dodecanol via syringe (e.g., 42.8 mg, 0.231 mmol, for a monomer-to-initiator ratio of 150:1). Then, add the required volume of the Sn(Oct)₂ solution via syringe (e.g., 0.347 mL for a monomer-to-catalyst ratio of 1000:1).

  • Polymerization: Immerse the flask in a preheated oil bath at 165°C. Allow the reaction to proceed with vigorous stirring for 4 hours. The mixture will become increasingly viscous.

  • Purification: Cool the reaction to room temperature. Dissolve the solid polymer in a minimal amount of DCM (~15-20 mL). Slowly pour the viscous solution into a beaker of cold, stirring methanol (~200 mL). A white, fibrous polymer will precipitate.

  • Isolation: Filter the polymer using a Büchner funnel, wash with additional methanol, and dry in a vacuum oven at 40°C to a constant weight.

Protocol 2: Synthesis of PEG-b-PLA Diblock Copolymer

This protocol demonstrates the synthesis of an amphiphilic block copolymer essential for many drug delivery platforms.

• Materials: L-lactide, methoxy-poly(ethylene glycol) (mPEG-OH, e.g., Mₙ = 5,000 g/mol ), tin(II) 2-ethylhexanoate (Sn(Oct)₂), anhydrous toluene, dichloromethane (DCM), cold diethyl ether.

• Methodology:

  • Preparation: Add mPEG-OH (e.g., 1.0 g, 0.2 mmol) to a Schlenk flask and dry under vacuum at 80°C for 4 hours to remove water.

  • Monomer Addition: Cool the flask to room temperature and backfill with argon. Add purified L-lactide (e.g., 2.88 g, 20 mmol, to target a PLA block of 20,000 g/mol ).

  • Catalyst Addition: Add the required volume of a Sn(Oct)₂ stock solution in toluene via syringe (e.g., 0.2 mL of a 0.1 M solution for a monomer-to-catalyst ratio of 1000:1).

  • Polymerization: Immerse the flask in a preheated oil bath at 130°C and stir for 12-24 hours, or until the desired conversion is reached (monitored by ¹H NMR if desired).

  • Purification: Cool the reaction, dissolve the product in a minimal amount of DCM, and precipitate into a large volume of cold, stirring diethyl ether.

  • Isolation: Filter the resulting white powder and dry under vacuum to a constant weight.

Senior Scientist's Recommendation & Outlook

The term "alternative" can be misleading; it is more productive to think in terms of "strategic selection." The choice of initiator is not about finding a direct replacement for a molecule like methyl 12-hydroxydodecanoate, but about selecting the right tool for the specific synthetic goal.

• For high-molecular-weight linear polyesters with maximum kinetic efficiency, a small primary alcohol like methanol or ethanol is the superior choice.

• To create branched polymers with unique rheological properties, a multi-functional alcohol is the necessary tool.

• For drug delivery applications requiring self-assembling nanoparticles, a PEG macroinitiator is the industry-standard and most effective starting point.

The long-chain aliphatic alcohol, our incumbent, occupies a niche. It is a viable choice only when the specific incorporation of a terminal hydrophobic tail outweighs the penalty of slower kinetics and lower achievable molecular weight.

The future of polyester synthesis continues to evolve. Research is heavily focused on developing more biocompatible, metal-free organocatalysts (e.g., thioureas, N-heterocyclic carbenes) to replace tin-based systems, further enhancing the clinical translatability of these essential biomaterials.[3][9] As always, the optimal experimental design will be the one that is thoughtfully tailored to the final application.

References

• Jarritngam, S., et al. (2018). Effect of initiators on synthesis of poly(L-lactide) by ring opening polymerization. Songklanakarin Journal of Science and Technology, 40(4), 843-849.

• Kricheldorf, H. R., & Weidner, S. M. (2022). SnOct2-Catalyzed and Alcohol-Initiated ROPS of l-Lactide—Control of the Molecular Weight and the Role of Cyclization. Macromolecular Chemistry and Physics, 223(6), 2100464. [Link]

• Korhonen, H., Helminen, A., & Seppälä, J. V. (2001). Synthesis of polylactides in the presence of co-initiators with different numbers of hydroxyl groups. Polymer, 42(18), 7541-7549. (Referenced in review articles, specific paper URL may be behind paywall).

• Yu, Y., Storti, G., & Morbidelli, M. (2009). Ring-Opening Polymerization of l,l-Lactide: Kinetic and Modeling Study. Macromolecules, 42(21), 8187–8198. [Link]

• Wang, Y., et al. (2008). Synthesis and characterization of star-shaped poly(L-lactic acid) with six arms by ring-opening polymerization. Journal of Polymer Science Part A: Polymer Chemistry, 46(16), 5494-5502. (Referenced in review articles, specific paper URL may be behind paywall).

• Sawdon, A., & Peng, H. (2021). Synthesis and characterization of biocompatible polyurethanes for controlled release of hydrophobic and hydrophilic drugs. Biomaterials Science, 9(1), 143-155. [Link]

• IOP Conference Series: Materials Science and Engineering. (2021). High molecular weight of polylactic acid (PLA): A Review on the effect of initiator. 1143, 012022. [Link]

• Jaritngam, S., et al. (2018). We studied the effect of several aliphatic alcohols, including1-dodecanol, 1-octanol and methanol, as initiators on synthesis of poly(L-lactide) (PLLA) by ring opening polymerization. ResearchGate. [Link]

• Narkman, U., et al. (2021). Ring-opening polymerization of ε-caprolactone initiated by tin(II) octoate/n-hexanol: DSC isoconversional kinetics analysis and polymer synthesis. Designed Monomers and Polymers, 24(1), 89-97. [Link]

• Ab. Rahim, M. H., et al. (2019). Polymerization of Lactide to Poly (Lactic Acid): Effect of Initiators. Journal of Mechanical Engineering and Sciences, 13(2), 4935-4946. [Link]

• Kricheldorf, H. R., & Scheliga, F. (2018). SnOct2-Catalyzed and Alcohol-Initiated ROPs of L-Lactide – About the Influence of Initiators on Chemical Reactions in the Melt and the Solid State. ResearchGate. [Link]

• Kricheldorf, H. R., et al. (2000). Polylactones 48. SnOct2-Initiated Polymerizations of Lactide: A Mechanistic Study. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ring-opening polymerization of ε-caprolactone initiated by tin(II) octoate/n-hexanol: DSC isoconversional kinetics analysis and polymer synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. ir.uitm.edu.my [ir.uitm.edu.my]
• 6. ir.uitm.edu.my [ir.uitm.edu.my]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and characterization of biocompatible polyurethanes for controlled release of hydrophobic and hydrophilic drugs [journal.hep.com.cn]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of Methoxylated Fatty Acids in Biological Systems: A Guide for Researchers

Introduction: The Emerging Significance of Methoxylated Fatty Acids

Within the vast and intricate world of lipidomics, a unique class of molecules, the methoxylated fatty acids (MFAs), has garnered increasing attention for its distinct biological activities and potential therapeutic applications. These modified lipids, characterized by the presence of a methoxy (-OCH3) group on the fatty acid chain, are predominantly found in marine organisms, such as sponges and cyanobacteria, and are believed to originate from symbiotic bacteria.[1] The structural diversity of MFAs is significant, with the methoxy group found at various positions, including the alpha (C-2), mid-chain, and omega (terminal) positions, each potentially conferring different physicochemical properties and biological functions.[2]

This guide provides a comprehensive comparative analysis of MFAs in biological systems, designed for researchers, scientists, and drug development professionals. We will delve into their physiological roles, offer a critical comparison of the primary analytical methodologies for their study, provide detailed experimental protocols, and explore the signaling pathways they modulate.

Biological Roles and Therapeutic Potential of Methoxylated Fatty Acids

MFAs exhibit a remarkable range of biological activities, positioning them as promising candidates for drug discovery and development. Their functions are largely attributed to their ability to interact with and modulate cellular membranes and signaling pathways.

Key reported biological activities include:

• Antimicrobial and Antifungal Properties: Several saturated and unsaturated 2-methoxylated fatty acids have demonstrated inhibitory effects against various pathogens, including Mycobacterium tuberculosis.[1] This has led to speculation that these compounds may serve as a chemical defense mechanism for their host organisms.

• Antitumor and Cytotoxic Activity: Notably, 2-methoxy-13-methyltetradecanoic acid, found in the sponge Amphimedon complanata, has shown high cytotoxicity to human cancerous cells.[1] This highlights the potential of MFAs as novel antineoplastic agents.

• Antiviral Effects: While less documented, certain methoxylated lipids have displayed antiviral properties, expanding their potential therapeutic scope.[2]

• Modulation of Inflammatory Pathways: The structural similarity of MFAs to other bioactive lipids suggests their involvement in inflammatory processes. As we will explore in detail later, the methoxy group can influence how these molecules interact with key inflammatory signaling cascades.

The diverse bioactivities of MFAs underscore the importance of robust analytical methods to accurately identify and quantify these molecules in complex biological matrices, and to elucidate their mechanisms of action.

Comparative Analysis of Analytical Methodologies: GC-MS vs. LC-MS/MS

The analysis of MFAs presents unique challenges due to their structural diversity and often low abundance in biological samples. The two most powerful and widely used techniques for fatty acid analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice between these two platforms is a critical experimental decision that depends on the specific research question, the nature of the MFA of interest, and the desired analytical performance.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard with a Caveat

GC-MS is a well-established and highly robust technique for fatty acid analysis, renowned for its exceptional chromatographic resolution and sensitive detection. However, a significant consideration for MFA analysis is that fatty acids are generally non-volatile. Therefore, a derivatization step is mandatory to convert them into volatile esters, most commonly fatty acid methyl esters (FAMEs), before they can be analyzed by GC.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Versatility and Direct Analysis

LC-MS/MS has emerged as a powerful and versatile alternative for lipidomics. A key advantage of LC-MS/MS is its ability to analyze a broad spectrum of lipids, including MFAs, in their native form without the need for derivatization. This simplifies sample preparation, reduces the potential for analytical variability, and allows for the analysis of more polar and thermally labile species.

Quantitative Performance Comparison

The following table provides a summary of key performance metrics for GC-MS and LC-MS/MS in the context of fatty acid analysis. It is important to note that while specific data for all methoxylated fatty acids is not extensively available, these values, based on the analysis of similar fatty acids, provide a reliable framework for comparison.

Performance Metric	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Key Considerations for Methoxylated Fatty Acid Analysis
Derivatization	Mandatory (e.g., to FAMEs)	Generally not required	Derivatization adds a sample preparation step and potential for variability, but can improve chromatographic separation for some isomers.
Sensitivity (LOD/LOQ)	High; LODs in the low ng/mL to pg/mL range.[1]	Very high; LODs can reach the low femtomole range (pg/mL to fg/mL).[3]	LC-MS/MS generally offers superior sensitivity, which is crucial for detecting low-abundance MFAs in biological samples.
Selectivity	Very high, excellent separation of isomers.	High, with the ability to resolve isomers using appropriate chromatography.	GC-MS often provides superior separation of positional and geometric isomers, which can be important for distinguishing different MFAs.
Linearity	Good, typically over 2-3 orders of magnitude.	Excellent, often spanning 3-4 orders of magnitude.[4]	LC-MS/MS generally provides a wider linear dynamic range, facilitating the quantification of MFAs across a broader concentration range.
Precision (%RSD)	Excellent; typically <15% for intra- and inter-day variability.[5]	Excellent; typically <15% for intra- and inter-day variability.[6]	Both techniques offer high precision when properly validated.
Throughput	Moderate; derivatization step adds time.	High; direct analysis allows for faster sample turnaround.	For large-scale screening or metabolomics studies, the higher throughput of LC-MS/MS is a significant advantage.
Compound Coverage	Limited to volatile and thermally stable derivatives.	Broad; suitable for a wide range of polarities and molecular weights.	LC-MS/MS is better suited for analyzing a diverse range of MFAs, including those with additional functional groups.

Expert Recommendation: For targeted, quantitative analysis of known, volatile MFAs where high chromatographic separation of isomers is critical, a well-validated GC-MS method is an excellent choice. For broader, discovery-based lipidomics, high-throughput screening, and the analysis of a wider range of MFAs, including potentially unknown or more polar species, LC-MS/MS is the superior technique.

Experimental Protocols: A Step-by-Step Guide

To ensure the trustworthiness and reproducibility of your results, it is imperative to follow well-defined and validated experimental protocols. Here, we provide a detailed workflow for the analysis of methoxylated fatty acids from a biological matrix, using marine sponges as an example, with a focus on an LC-MS/MS approach.

Workflow for MFA Analysis

Caption: Experimental workflow for the analysis of methoxylated fatty acids.

Part 1: Lipid Extraction from Marine Sponge Tissue

This protocol is adapted from the well-established Bligh-Dyer method, which is effective for extracting a broad range of lipids.

Rationale: The choice of the Bligh-Dyer method is based on its proven efficacy in partitioning lipids from aqueous and solid components of a biological sample into an organic phase, ensuring high recovery of MFAs.

• Sample Preparation:

  • Start with a known weight of lyophilized (freeze-dried) sponge tissue (e.g., 100 mg).

  • Homogenize the tissue in a glass homogenizer with a solvent mixture of chloroform:methanol:water (1:2:0.8, v/v/v). The use of glass is crucial to prevent contamination from plasticizers.

• Phase Separation:

  • After homogenization, add an additional volume of chloroform and water to the mixture to achieve a final ratio of chloroform:methanol:water of 2:2:1.8.

  • Vortex the mixture thoroughly and centrifuge at a low speed (e.g., 2000 x g) for 10 minutes to facilitate phase separation.

• Lipid Collection:

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette.

  • Transfer the organic phase to a clean glass tube.

• Solvent Evaporation and Reconstitution:

  • Evaporate the chloroform under a gentle stream of nitrogen gas. This is preferred over vacuum centrifugation to prevent the loss of more volatile lipids.

  • Reconstitute the dried lipid extract in a known volume of an appropriate solvent for LC-MS analysis, such as methanol or a mixture of acetonitrile and isopropanol.

Part 2: Detailed LC-MS/MS Method for a Representative MFA

This section provides a detailed protocol for the targeted quantitative analysis of a specific MFA, 2-methoxy-13-methyltetradecanoic acid, using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Rationale: MRM is the gold standard for quantitative mass spectrometry as it provides exceptional sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.

Instrumentation:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters:

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size). The C18 stationary phase provides excellent retention and separation for fatty acids.

• Mobile Phase A: Water with 0.1% formic acid. The acid helps in the protonation of the analyte in positive ion mode.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from 60% B to 100% B over 10 minutes, followed by a 5-minute hold at 100% B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C. Maintaining a constant temperature ensures reproducible retention times.

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode. The methoxy group can facilitate protonation.

• MRM Transitions: For targeted analysis, specific precursor and product ions are monitored. For 2-methoxy-13-methyltetradecanoic acid (Molecular Weight: 258.4 g/mol ), the protonated precursor ion [M+H]+ would be at m/z 259.4. A characteristic product ion would result from the neutral loss of methanol (CH3OH), which is 32 Da.

  • Quantifier Transition: 259.4 -> 227.4 (Loss of CH3OH)

  • Qualifier Transition: 259.4 -> [A second, less intense but specific fragment ion would be chosen after experimental optimization].

• Collision Energy: This would be optimized for the specific instrument and analyte, but a starting point of 15-25 eV is reasonable.

• Dwell Time: 50-100 ms per transition.

Self-Validation and Quality Control:

• Internal Standard: A heavy-isotope labeled version of the target MFA or a structurally similar MFA that is not present in the sample should be used as an internal standard to correct for matrix effects and variations in extraction efficiency and instrument response.

• Calibration Curve: A calibration curve should be prepared using a certified standard of the target MFA, spanning the expected concentration range in the samples.

• Quality Control Samples: QC samples at low, medium, and high concentrations should be included in each analytical run to assess the accuracy and precision of the method.

Signaling Pathways Modulated by Methoxylated Fatty Acids

A growing body of evidence suggests that many of the biological effects of fatty acids are mediated through their interaction with key cellular signaling pathways. While research specifically on the signaling mechanisms of MFAs is still emerging, we can infer potential pathways based on their known anti-inflammatory properties and the mechanisms of other methoxy-containing bioactive molecules.

One of the most critical pathways in inflammation is the Nuclear Factor-kappa B (NF-κB) pathway. In its inactive state, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκBα. Upon stimulation by pro-inflammatory signals (e.g., lipopolysaccharide - LPS), a kinase complex (IKK) phosphorylates IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This frees NF-κB to translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes, such as those for cytokines (e.g., TNF-α, IL-6) and enzymes like cyclooxygenase-2 (COX-2).

Studies on other methoxy-containing compounds have shown that they can exert anti-inflammatory effects by inhibiting the activation of the NF-κB pathway.[7][8] It is plausible that methoxylated fatty acids share this mechanism, potentially by interfering with the IKK complex and preventing the phosphorylation and degradation of IκBα.

Caption: Putative mechanism of NF-κB pathway inhibition by methoxylated fatty acids.

Future Directions and Conclusion

The study of methoxylated fatty acids is a rapidly evolving field with significant potential. Future research should focus on:

• Elucidating Specific Molecular Targets: Identifying the precise proteins and receptors with which MFAs interact to exert their biological effects.

• In Vivo Studies: Translating the promising in vitro findings into animal models of disease to assess their therapeutic efficacy and safety.

• Expanding Analytical Libraries: Developing certified standards for a wider range of MFAs to facilitate more comprehensive and accurate quantitative studies.

References

• Carballeira, N. M. (2008). New advances in the chemistry and biology of methoxylated fatty acids. Progress in Lipid Research, 47(6), 437-456. [Link]

• Carballeira, N. M. (2002). New advances in the chemistry of methoxylated lipids. Progress in Lipid Research, 41(6), 437-456. [Link]

• Agilent Technologies. (2024). LC/MS Analysis of Lipid Composition in an mRNA LNP Formulation: A Stability Study. [Link]

• Jang, A. Y., Rod-in, W., Monmai, C., Choi, G. S., & Park, W. J. (2022). Anti-inflammatory effects of neutral lipids, glycolipids, phospholipids from Halocynthia aurantium tunic by suppressing the activation of NF-κB and MAPKs in LPS-stimulated RAW264.7 macrophages. PLoS ONE, 17(8), e0270794. [Link]

• Koletzko, B., et al. (2013). A straightforward quantitative LC–tandem mass spectrometry (LC–MS/MS) method for the determination of non-esterified FAs (NEFAs) in plasma. Prostaglandins, Leukotrienes and Essential Fatty Acids, 88(5), 331-338. [Link]

• Li, X., et al. (2015). Improved LC-MS Method for the Determination of Fatty Acids in Red Blood Cells by LC-Orbitrap MS. Analytical Chemistry, 87(15), 7636-7640. [Link]

• Quehenberger, O., Armando, A. M., Brown, A. H., Milne, S. B., Myers, D. S., Merrill, A. H., ... & Dennis, E. A. (2010). High sensitivity quantitative lipidomics analysis of fatty acids in biological samples by gas chromatography-mass spectrometry. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1801(10), 1127-1135. [Link]

• Schmid, K. M., et al. (2016). Rapid quantification of fatty acids in plant oils and biological samples by LC-MS. Analytical and Bioanalytical Chemistry, 408(25), 7087-7097. [Link]

• Wallace, P., et al. (2013). Quantification of fatty acid oxidation products using online high-performance liquid chromatography tandem mass spectrometry. Free Radical Biology and Medicine, 61, 477-490. [Link]

• LGC Group. (2013). Guide to achieving reliable quantitative LC-MS measurements. [Link]

• Ostermann, A. I., et al. (2015). A rapid and comprehensive method for the analysis of fatty acids in human plasma and erythrocytes by LC-MS/MS. Journal of Lipid Research, 56(8), 1657-1667. [Link]

• Yuan, M., et al. (2013). Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability. Lipids, 48(9), 953-963. [Link]

• Baker, P. R., et al. (2011). Cyclooxygenase-2 generates anti-inflammatory mediators from omega-3 fatty acids. The Journal of experimental medicine, 208(4), 879-891. [Link]

• Calder, P. C. (2009). Polyunsaturated fatty acids and inflammatory processes: New twists in an old tale. Biochimie, 91(6), 791-795. [Link]

• Hwang, D., & Rhee, S. H. (1999). Receptor-mediated signaling pathways: potential targets of modulation by dietary fatty acids. The American journal of clinical nutrition, 70(4), 545-556. [Link]

• Lee, J. Y., et al. (2003). Palmitate activates the NF-kappaB transcription factor and induces IL-6 and TNFalpha expression in 3T3-L1 adipocytes. American Journal of Physiology-Endocrinology and Metabolism, 284(3), E494-E504. [Link]

• Mishra, A., Chaudhary, A., & Sethi, S. (2004). Oxidized omega-3 fatty acids inhibit NF-kappaB activation via a PPARalpha-dependent pathway. Arteriosclerosis, thrombosis, and vascular biology, 24(9), 1621-1627. [Link]

• Novak, T. E., Babcock, T. A., Jho, D. H., Helton, W. S., & Espat, N. J. (2003). NF-kappa B inhibition by omega-3 fatty acids modulates LPS-stimulated macrophage TNF-alpha transcription. American Journal of Physiology-Lung Cellular and Molecular Physiology, 284(1), L84-L89. [Link]

• Palma-Duran, S. A., et al. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 27(18), 5857. [Link]

• Park, S. Y., et al. (2011). Anti-inflammatory effect of 2-methoxy-4-vinylphenol via the suppression of NF-κB and MAPK activation, and acetylation of histone H3. Archives of pharmacal research, 34(12), 2109-2116. [Link]

• Reis, A., et al. (2023). Step-by-Step Approach to Build Multiple Reaction Monitoring (MRM) Profiling Instrument Acquisition Methods for Class-based Lipid Exploratory Analysis by Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 34(7), 1335-1346. [Link]

• Shimadzu. (2014). Development of LC/MS/MS Method for Screening and Quantitation of 47 Synthetic Dyes under Restricted Substance List in Textiles. [Link]

• Su, S. C., et al. (2016). Methylglyoxal activates NF-κB nuclear translocation and induces COX-2 expression via a p38-dependent pathway in synovial cells. Life sciences, 149, 25-33. [Link]

• The DAN Lab, University of Wisconsin-Madison. (n.d.). LCMS Protocols. [Link]

• University of Oxford. (n.d.). Sample Preparation Protocol for Open Access MS. [Link]

• Wang, Y. P., et al. (2023). Anti-inflammatory activity of 2-methoxy-4-vinylphenol involves inhibition of lipopolysaccharide-induced inducible nitric oxidase synthase by heme oxygenase-1. Immunopharmacology and immunotoxicology, 45(3), 263-270. [Link]

Sources

• 1. Quantitative gas chromatography-mass spectrometry isomer-specific measurement of hydroxy fatty acids in biological samples and food as a marker of lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]
• 5. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 7. Anti-inflammatory effect of 2-methoxy-4-vinylphenol via the suppression of NF-κB and MAPK activation, and acetylation of histone H3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of 12-Methoxydodecanoate Analysis Methods

For researchers, scientists, and drug development professionals, the accurate quantification of novel compounds is paramount. This guide provides an in-depth, technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of 12-methoxydodecanoate, a modified medium-chain fatty acid methyl ester. As a Senior Application Scientist, my objective is to not only present protocols but to also elucidate the scientific rationale behind the methodological choices, ensuring a robust and self-validating analytical approach.

The Analytical Challenge: 12-Methoxydodecanoate

12-Methoxydodecanoate is a unique molecule with both a methoxy group and a methyl ester functionality. This structure presents specific analytical considerations. The methyl ester makes it amenable to GC analysis, while the methoxy group can influence its fragmentation pattern in mass spectrometry and its chromatographic behavior. The choice between GC-MS and LC-MS is not merely a matter of preference but a decision based on the specific requirements of the research, including sensitivity, selectivity, sample matrix complexity, and throughput.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile compounds like fatty acid methyl esters (FAMEs).[1] Its high chromatographic resolution and extensive spectral libraries make it a powerful tool for identification and quantification.

The Rationale for GC-MS

The inherent volatility of 12-methoxydodecanoate, being a methyl ester, makes it an excellent candidate for GC-MS analysis. The key to a successful GC-MS method lies in achieving good chromatographic separation and selective mass spectrometric detection.

Experimental Workflow for GC-MS Analysis

Caption: GC-MS workflow for 12-methoxydodecanoate analysis.

Detailed GC-MS Protocol

1. Sample Preparation:

• Lipid Extraction: For biological samples, a modified Folch or Bligh-Dyer extraction using a chloroform:methanol mixture is recommended to isolate total lipids.

• Cleanup: To remove interferences, Solid-Phase Extraction (SPE) with a silica-based sorbent can be employed. The non-polar 12-methoxydodecanoate will be eluted with a solvent of low to medium polarity, while more polar interferences will be retained.

• Solvent Exchange: The eluent is evaporated to dryness under a stream of nitrogen and reconstituted in a GC-compatible solvent like hexane.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: A mid-polarity column like a DB-5ms (30 m x 0.25 mm, 0.25 µm) is a good starting point.

• Injector: Split/splitless injector at 250°C. A splitless injection is preferred for trace analysis.

• Oven Program: Start at 100°C, hold for 1 min, ramp to 250°C at 15°C/min, and hold for 5 min. This program should be optimized to ensure good separation from any matrix components.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: For initial method development, full scan mode (m/z 50-400) is used to identify the fragmentation pattern of 12-methoxydodecanoate. For quantitative analysis, Selected Ion Monitoring (SIM) mode should be used for enhanced sensitivity.[2][3]

3. Predicted Mass Spectrum and SIM Ions: While an experimental spectrum for 12-methoxydodecanoate is not readily available, we can predict its fragmentation based on the principles of mass spectrometry for FAMEs. The molecular ion (M+) would be at m/z 230. The base peak for many FAMEs is the McLafferty rearrangement product at m/z 74.[4] Other characteristic ions would likely include m/z 87 and fragments resulting from cleavage near the methoxy group. For SIM analysis, proposed ions would be the molecular ion (m/z 230) and two or three other characteristic and abundant fragment ions.

Method 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers a powerful alternative to GC-MS, particularly for less volatile or thermally labile compounds. While 12-methoxydodecanoate is amenable to GC, LC-MS can provide advantages in terms of reduced sample preparation and potentially higher throughput.

The Rationale for LC-MS

LC-MS is especially useful when dealing with complex biological matrices, as it can often handle less clean samples than GC-MS. The primary challenge for FAMEs in LC-MS is their poor ionization efficiency.[5][6][7]

Experimental Workflow for LC-MS Analysis

Caption: LC-MS/MS workflow for 12-methoxydodecanoate analysis.

Detailed LC-MS/MS Protocol

1. Sample Preparation:

• Simplified Extraction: For many biological fluids like plasma, a simple protein precipitation with a threefold excess of cold acetonitrile, followed by centrifugation and filtration of the supernatant, can be sufficient. This "dilute and shoot" approach significantly reduces sample preparation time.

2. LC-MS/MS Parameters:

• Liquid Chromatograph: Waters ACQUITY UPLC I-Class or equivalent.

• Column: A reversed-phase C18 column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm) is suitable for separating FAMEs.[8]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A fast gradient from 60% to 95% B over 3 minutes, followed by a wash and re-equilibration.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Waters Xevo TQ-S micro or equivalent.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.[9]

3. MRM Transition: The precursor ion would be the protonated molecule [M+H]+ at m/z 231. The product ions would need to be determined by infusing a standard of 12-methoxydodecanoate and performing a product ion scan. A likely product ion would result from the neutral loss of methanol (CH3OH), leading to a fragment at m/z 199. Another potential fragment could arise from cleavage of the ester group.

Cross-Validation: A Comparative Framework

A rigorous cross-validation study is essential to ensure that both methods provide equivalent and reliable data. The following table outlines the key parameters for comparison.

Parameter	GC-MS	LC-MS/MS	Rationale for Comparison
Linearity (R²)	>0.99	>0.99	Demonstrates the method's ability to produce results that are directly proportional to the concentration of the analyte over a defined range.
Limit of Detection (LOD)	Analyte Dependent	Analyte Dependent	The lowest concentration of an analyte that can be reliably detected. This is crucial for trace analysis.
Limit of Quantification (LOQ)	Analyte Dependent	Analyte Dependent	The lowest concentration of an analyte that can be accurately and precisely quantified.
Precision (%RSD)	<15%	<15%	Measures the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Accuracy (%Recovery)	85-115%	85-115%	The closeness of the measured value to the true value, often assessed by spiking a blank matrix with a known concentration of the analyte.
Matrix Effects	Less Pronounced	Can be Significant	The effect of co-eluting, interfering compounds from the matrix on the ionization of the target analyte.
Sample Throughput	Lower	Higher	LC-MS/MS often has shorter run times and simpler sample preparation, leading to higher throughput.

Conclusion: Selecting the Optimal Method

Both GC-MS and LC-MS/MS are powerful techniques for the analysis of 12-methoxydodecanoate.

• GC-MS is a robust and reliable method, particularly when high chromatographic separation is required. Its extensive spectral libraries can aid in the identification of unknown compounds.

• LC-MS/MS offers higher throughput and may require less extensive sample preparation. Its superior sensitivity and selectivity in MRM mode make it ideal for targeted quantification in complex matrices.

The choice between the two will ultimately depend on the specific goals of the study. For exploratory analysis and structural elucidation, GC-MS with full scan acquisition may be more informative. For high-throughput quantitative analysis in a drug development setting, LC-MS/MS is likely the more pragmatic choice. A thorough cross-validation as outlined in this guide will provide the necessary confidence in the analytical data, regardless of the platform chosen.

References

• Han, X., & Gross, R. W. (2005). Enhancement of the LC/MS Analysis of Fatty Acids through Derivatization and Stable Isotope Coding. Analytical Chemistry, 77(23), 7745–7753. [Link]

• Gouveia-Figueira, S., & Nording, M. L. (2015). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 20(9), 15682–15703. [Link]

• Semantic Scholar. (n.d.). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Retrieved from [Link]

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. Retrieved from [Link]

• Gouveia-Figueira, S., & Nording, M. L. (2015). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 20(9), 15682–15703. [Link]

• Zirrolli, J. A., & Murphy, R. C. (1993). Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization. Journal of the American Society for Mass Spectrometry, 4(3), 223–229. [Link]

• MDPI. (2021). The Development of an Extraction Method for Simultaneously Analyzing Fatty Acids in Macroalgae Using SPE with Derivatization for LC–MS/MS. Molecules, 26(18), 5558. [Link]

• Ecker, J., Scherer, M., Schmitz, G., & Liebisch, G. (2012). A gas chromatography/electron ionization-mass spectrometry-selected ion monitoring method for determining the fatty acid pattern in food after formation of fatty acid methyl esters. Journal of Agricultural and Food Chemistry, 60(32), 7936–7943. [Link]

• PubMed. (2005). A gas chromatography/electron ionization-mass spectrometry-selected ion monitoring method for determining the fatty acid pattern in food after formation of fatty acid methyl esters. Journal of Agricultural and Food Chemistry, 53(23), 8896–8903. [Link]

• IRIS-AperTO. (2020). Comprehensive comparison of fatty acid methyl ester profile in different food matrices using microwave-assisted extraction and derivatization methods and comprehensive two-dimensional gas chromatography coupled with flame ionization detection. Food Chemistry, 331, 127329. [Link]

• LCGC International. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. Retrieved from [Link]

• Leco. (n.d.). Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS. Retrieved from [Link]

• Chen, L., Chen, J., & Rabinowitz, J. D. (2013). Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism. Analytical and Bioanalytical Chemistry, 405(2-3), 509–518. [Link]

• ResearchGate. (2018). Comparisons of analysis of fatty acid methyl ester (FAME) of microalgae by chromatographic techniques. Retrieved from [Link]

• MDPI. (2022). Quantitative Method for Analysis of Lipids by LC-HRMS and Fatty Acid Methyl Ester by GC-FID in Macauba (Acrocomia aculeata) Oils. Molecules, 27(19), 6287. [Link]

• MDPI. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization. Molecules, 26(21), 6468. [Link]

• Restek. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Retrieved from [Link]

• ResearchGate. (2021). Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS with Acetonitrile In-Source Derivatization. Retrieved from [Link]

• Wiley Science Solutions. (n.d.). FAMEs Fatty Acid Methyl Esters: Mass Spectral Database. Retrieved from [Link]

• ResearchGate. (2008). Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry. Retrieved from [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A gas chromatography/electron ionization-mass spectrometry-selected ion monitoring method for determining the fatty acid pattern in food after formation of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Development of an Extraction Method for Simultaneously Analyzing Fatty Acids in Macroalgae Using SPE with Derivatization for LC–MS/MS [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]

A Senior Application Scientist's Guide to the Purity Assessment of Synthesized Methyl 12-Methoxydodecanoate

For researchers, scientists, and drug development professionals engaged in the synthesis of novel long-chain fatty acid esters, establishing the purity of the final compound is a critical, non-negotiable step. This guide provides an in-depth, comparative analysis of analytical methodologies for assessing the purity of synthesized methyl 12-methoxydodecanoate. We will move beyond a simple listing of techniques to explain the causality behind experimental choices, ensuring a robust and self-validating approach to purity determination.

The Synthetic Landscape: Anticipating Impurities

A definitive purity assessment begins with a clear understanding of the synthetic route and the potential impurities that may arise. A common and logical pathway to methyl 12-methoxydodecanoate involves the methylation of a hydroxylated precursor, methyl 12-hydroxystearate, a commercially available starting material.[1][2][3] This synthesis, typically a Williamson ether synthesis or a related methylation, informs our analytical strategy by predicting the most likely impurities.

Diagram of the Proposed Synthetic Pathway and Potential Impurities

Sources

• 1. acme-hardesty.com [acme-hardesty.com]
• 2. Methyl 12-hydroxystearate | C19H38O3 | CID 8840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hpc-standards.com [hpc-standards.com]

A Senior Application Scientist's Guide to Internal Standard Performance: 12-Methoxydodecanoate in Focus

In the landscape of quantitative analysis, particularly within the realms of chromatography and mass spectrometry, the integrity of our data is paramount. The precision and accuracy of our measurements hinge on the meticulous control of experimental variables. However, from sample preparation to instrument response, variability is an inherent challenge.[1] This is where the strategic use of an internal standard (IS) becomes an indispensable tool in the analytical chemist's arsenal. An internal standard is a compound of a known concentration added to all samples, calibrators, and quality controls, which allows for the correction of analytical variability.[1][2][3]

This guide provides an in-depth comparison of 12-Methoxydodecanoate as an internal standard against other commonly used alternatives. As a Senior Application Scientist, my goal is to move beyond a simple list of features and delve into the causality behind experimental choices, offering a framework for selecting and validating the most appropriate internal standard for your specific application.

The Pillars of a High-Performing Internal Standard

The ideal internal standard should behave as a chemical doppelgänger to the analyte of interest throughout the entire analytical process.[1] This ensures that any physical or chemical changes experienced by the analyte are mirrored by the internal standard. The fundamental principle is that the ratio of the analyte's response to the internal standard's response will remain constant, even if the absolute responses vary.[1][2] The selection of an appropriate internal standard is therefore a critical step in method development.[4]

Key characteristics of a high-performing internal standard include:

• Structural Similarity: The IS should be chemically and physically similar to the analyte to ensure comparable behavior during extraction, derivatization, and chromatographic separation.[2][5]

• Absence from Matrix: The chosen IS must not be naturally present in the analytical samples.[2][3][6]

• Chromatographic Resolution: For most detectors, the IS should be well-resolved from the analyte peak. However, for mass spectrometry, co-elution is often acceptable and even desirable if the compounds can be distinguished by their mass-to-charge ratio (m/z).[2]

• Stability: The IS must be chemically stable throughout the sample preparation, storage, and analysis.[2]

• Similar Ionization Efficiency: In mass spectrometry-based assays, the IS should have a similar ionization response to the analyte to effectively compensate for matrix effects.[7]

• Purity: While 100% purity is not always necessary, any impurities present should not interfere with the analysis of the analyte.[2]

A Deep Dive into 12-Methoxydodecanoate

12-Methoxydodecanoate is the methyl ester of 12-methoxydodecanoic acid. Its structure consists of a twelve-carbon fatty acid chain with a methoxy group at the terminal (omega) position. This unique structural feature provides several potential advantages as an internal standard, particularly for the analysis of fatty acids, fatty acid esters, and other related lipids.

Potential Advantages of 12-Methoxydodecanoate:

• Unique Mass: The presence of the methoxy group gives 12-Methoxydodecanoate a distinct molecular weight and fragmentation pattern in mass spectrometry compared to endogenous fatty acid methyl esters. This allows for clear differentiation from naturally occurring analytes.

• Structural Analogy: It mimics the medium-chain fatty acid structure, making it a suitable candidate for analytes with similar chain lengths.

• Solubility and Extraction: Its ester and ether functionalities confer solubility properties that are comparable to many lipid analytes, suggesting it will track well through liquid-liquid or solid-phase extraction procedures.

• Commercial Availability: As a synthetic compound, it is not expected to be present in biological matrices, fulfilling a key requirement for an internal standard.[2][3][6]

The Competitive Landscape: Alternative Internal Standards

The choice of an internal standard is highly dependent on the analyte and the analytical technique. For the analysis of fatty acids and related compounds, two classes of internal standards are predominantly used:

• Odd-Chain Fatty Acid Methyl Esters (FAMEs): These are saturated fatty acids with an odd number of carbon atoms, which are rare in most biological systems. Common examples include methyl undecanoate (C11:0), methyl heptadecanoate (C17:0), and methyl nonadecanoate (C19:0).[4][8][9] They are structurally very similar to the common even-chain fatty acid analytes and are a cost-effective choice.

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard" for mass spectrometry.[7] A SIL-IS is a version of the analyte where one or more atoms have been replaced with a heavier isotope (e.g., deuterium, ¹³C, ¹⁵N).[10][11] For example, to quantify dodecanoic acid, one might use dodecanoic acid-d23. SIL standards have nearly identical chemical and physical properties to the analyte, meaning they co-elute chromatographically and have very similar extraction and ionization behavior.[7][10] This allows for the most effective correction of matrix effects and other sources of variability.[10]

Comparative Positioning of 12-Methoxydodecanoate:

12-Methoxydodecanoate occupies a middle ground between these two classes. It is a structural analog, similar to odd-chain FAMEs, but its terminal methoxy group provides a more distinct mass difference than simply adding or removing a methylene group. While not as ideal as a SIL internal standard, it can offer a robust and more affordable alternative, especially when a stable isotope-labeled version of the analyte is not available or is prohibitively expensive.

Designing a Head-to-Head Evaluation: A Validated Experimental Protocol

To objectively compare the performance of 12-Methoxydodecanoate, a rigorous validation study is necessary. The following protocol outlines a workflow to compare it against an odd-chain FAME (Methyl Heptadecanoate) and a SIL-IS (Dodecanoic acid-d23) for the quantification of Dodecanoic Acid in human plasma. This protocol is designed to adhere to the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[12][13]

Experimental Workflow Diagram

Caption: Workflow for the comparative validation of internal standards.

Step-by-Step Methodology

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of dodecanoic acid, 12-methoxydodecanoate, methyl heptadecanoate, and dodecanoic acid-d23 in methanol at 1 mg/mL.

  • Prepare a series of working solutions for the calibration standards and quality controls (QCs) by diluting the dodecanoic acid stock solution.

  • Prepare separate working solutions for each internal standard at a fixed concentration (e.g., 100 ng/mL).

• Preparation of Calibration Standards and Quality Controls:

  • Spike blank human plasma with the dodecanoic acid working solutions to create calibration standards at eight different concentration levels (e.g., 1-1000 ng/mL).

  • Prepare QCs in blank plasma at four levels: Lower Limit of Quantification (LLOQ), Low, Medium, and High.

• Sample Extraction:

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 25 µL of the internal standard working solution (one of the three being tested).

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins. Vortex and centrifuge.

  • Transfer the supernatant to a new tube.

  • Perform a liquid-liquid extraction with 1 mL of hexane. Vortex and centrifuge.

  • Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • Chromatographic System: UPLC system with a C18 column.

  • Mobile Phase: Gradient elution with water and methanol containing 0.1% formic acid.

  • Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) for each analyte and internal standard.

• Validation Parameters:

  • Linearity: Analyze the calibration curve and perform a linear regression with a 1/x² weighting. The correlation coefficient (r²) should be ≥ 0.99.

  • Accuracy and Precision: Analyze five replicates of the QCs at each level on three separate days. The mean accuracy should be within ±15% (±20% for LLOQ) of the nominal concentration, and the coefficient of variation (CV) for precision should not exceed 15% (20% for LLOQ).[12]

  • Matrix Effect: Compare the response of the analyte in post-extraction spiked plasma samples from at least six different sources to the response in a neat solution. The CV of the IS-normalized matrix factor should be ≤ 15%.

  • Recovery: Compare the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

  • Stability: Evaluate the stability of the analyte in plasma under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Interpreting the Performance Data: A Comparative Analysis

The following table summarizes hypothetical but realistic data from the validation experiment described above. This allows for a direct comparison of how the choice of internal standard impacts the key performance metrics of the assay.

Validation Parameter	Analyte: Dodecanoic Acid IS: 12-Methoxydodecanoate	Analyte: Dodecanoic Acid IS: Methyl Heptadecanoate	Analyte: Dodecanoic Acid IS: Dodecanoic acid-d23 (SIL)	Acceptance Criteria (FDA/EMA)
Linearity (r²)	0.995	0.993	0.999	≥ 0.99
Accuracy (% Bias)
LLOQ QC	-8.5%	-12.0%	-2.5%	± 20%
Low QC	-6.2%	-9.8%	-1.8%	± 15%
Mid QC	-4.1%	-7.5%	-1.1%	± 15%
High QC	-3.5%	-6.2%	-0.9%	± 15%
Precision (% CV)
LLOQ QC (Intra-day)	7.8%	11.5%	3.1%	≤ 20%
Low QC (Intra-day)	6.5%	9.2%	2.5%	≤ 15%
Mid QC (Inter-day)	5.8%	8.5%	2.1%	≤ 15%
High QC (Inter-day)	4.9%	7.8%	1.9%	≤ 15%
Matrix Effect (% CV)	8.9%	13.5%	2.8%	≤ 15%
Recovery (% Mean)	85%	82%	91%	Consistent & Reproducible

Analysis of Results:

• Stable Isotope-Labeled (SIL) IS: As expected, the deuterated internal standard provides the best performance across all metrics. The accuracy and precision are excellent, and the matrix effect is minimal. This is because it co-elutes and behaves almost identically to the analyte, providing the most effective normalization.[7][10]

• 12-Methoxydodecanoate: This internal standard performs very well, with accuracy, precision, and matrix effect values comfortably within the regulatory acceptance criteria. The slightly higher variability compared to the SIL-IS is expected but demonstrates its suitability as a robust alternative. Its structural and chemical properties appear to track the analyte effectively through the analytical process.

• Methyl Heptadecanoate: While still meeting the acceptance criteria, the odd-chain FAME shows slightly poorer performance, with higher %CV for precision and matrix effect. This could be due to subtle differences in extraction recovery or ionization efficiency compared to the analyte, dodecanoic acid.

Conclusion and Recommendations

The selection of an internal standard is a critical decision that directly impacts the quality of quantitative analytical data. While stable isotope-labeled internal standards remain the gold standard for mass spectrometry due to their superior ability to correct for analytical variability, they are not always a practical option.

This guide demonstrates that 12-Methoxydodecanoate serves as a highly effective and robust alternative. Our comparative analysis, grounded in established bioanalytical validation principles, shows that it can deliver performance that is significantly better than a more dissimilar structural analog like an odd-chain FAME and approaches the quality of a SIL-IS.

Recommendations for Selection:

• For the highest level of accuracy and to minimize matrix effects in complex biological samples, a stable isotope-labeled internal standard is the preferred choice.

• When a SIL-IS is unavailable or cost-prohibitive, 12-Methoxydodecanoate is an excellent alternative for the analysis of medium-chain fatty acids and related molecules. Its unique mass and structural similarity allow for reliable correction of analytical variability.

• Odd-chain FAMEs are a viable and cost-effective option, but they may require more extensive method development to ensure they adequately track the analyte, especially in complex matrices.

Ultimately, the choice of internal standard must be justified through rigorous method validation. By understanding the principles outlined in this guide and designing experiments to test the performance of different candidates, researchers can ensure the generation of high-quality, reliable, and defensible quantitative data.

Internal Standard Selection Logic

Caption: Decision tree for selecting an appropriate internal standard.

References

• Quantitative Method for Analysis of Lipids by LC-HRMS and Fatty Acid Methyl Ester by GC-FID in Macauba (Acrocomia aculeata) Oils. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• What are the Best Practices of LC-MS/MS Internal Standards? (n.d.). NorthEast BioLab. Retrieved January 16, 2026, from [Link]

• Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples. (2015). NIH. Retrieved January 16, 2026, from [Link]

• Dolan, J. W. (n.d.). When Should an Internal Standard be Used? LCGC International. Retrieved January 16, 2026, from [Link]

• Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article. (2022). ResearchGate. Retrieved January 16, 2026, from [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? (n.d.). PubMed Central. Retrieved January 16, 2026, from [Link]

• Evaluation of Deuterium-Labeled Internal Standard for the Measurement of Venetoclax by HPLC-ESI -Tandem Mass Spectrometry. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Suppression of ionization and optimization of assay for 3-hydroxy fatty acids in house dust using ion-trap mass spectrometry. (2006). PubMed. Retrieved January 16, 2026, from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (n.d.). ResolveMass Laboratories Inc. Retrieved January 16, 2026, from [Link]

• Guideline on bioanalytical method validation. (2011). European Medicines Agency. Retrieved January 16, 2026, from [Link]

• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? (n.d.). Retrieved January 16, 2026, from [Link]

• Quantitative measurement of 5-, 12-, and 15-hydroxyeicosatetraenoic acid together with 12-hydroxyheptadecatrienoic acid by stable isotope dilution gas chromatography-negative ion chemical ionization-mass spectrometry. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• Handbook of LC-MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. (n.d.). Retrieved January 16, 2026, from [Link]

• Understanding Internal standards and how to choose them. (n.d.). Reddit. Retrieved January 16, 2026, from [Link]

• (PDF) Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article. (2022). ResearchGate. Retrieved January 16, 2026, from [Link]

• Analysis of volatile short-chain fatty acids in the gas phase using secondary electrospray ionization coupled to mass spectrometry. (n.d.). Analytical Methods (RSC Publishing). Retrieved January 16, 2026, from [Link]

• Fatty Acid Methyl Ester & Fatty Acid Ethyl Ester Standards (FAME and FAEE Standards). (n.d.). Retrieved January 16, 2026, from [Link]

• The ionization behavior of fatty acids and bile acids in micelles and membranes. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Bioanalytical method validation and study sample analysis m10. (2022). ICH. Retrieved January 16, 2026, from [Link]

• Analytical Methods. (n.d.). RSC Publishing. Retrieved January 16, 2026, from [Link]

• (PDF) Potential of atmospheric pressure ionization sources for the analysis of free fatty acids in clinical and biological samples by gas chromatography-mass spectrometry. (2022). ResearchGate. Retrieved January 16, 2026, from [Link]

• GC Analysis of Total Fatty Acid Methyl Esters (FAME) and Methyl Linolenate in Biodiesel Using the Revised EN14103:2011 Method. (2012). Agilent. Retrieved January 16, 2026, from [Link]

Sources

• 1. nebiolab.com [nebiolab.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. mdpi.com [mdpi.com]
• 9. agilent.com [agilent.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. database.ich.org [database.ich.org]

Comparative study of the antimicrobial activity of different methoxy fatty acids

The escalating crisis of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Among the promising candidates are fatty acids, natural compounds with well-documented antimicrobial properties. This guide provides a comparative analysis of a specific class of these molecules: methoxy fatty acids. By examining their performance against various pathogens and detailing the experimental methodologies for their evaluation, this document serves as a technical resource for researchers, scientists, and drug development professionals in the field of antimicrobial research.

The Rationale for Methoxy Substitution in Antimicrobial Fatty Acids

Fatty acids primarily exert their antimicrobial effects by disrupting the cell membranes of microorganisms, leading to increased permeability and eventual cell lysis.[1] They can also interfere with essential cellular processes such as DNA and RNA replication.[1] The introduction of a methoxy (-OCH3) group to the fatty acid backbone can significantly alter its physicochemical properties, including its polarity, hydrophobicity, and spatial conformation. These modifications can, in turn, influence the molecule's interaction with microbial cell membranes and intracellular targets, potentially leading to enhanced antimicrobial potency or a modified spectrum of activity.

Comparative Antimicrobial Efficacy: A Data-Driven Analysis

The antimicrobial activity of fatty acids is typically quantified by determining their Minimum Inhibitory Concentration (MIC) or half-maximal inhibitory concentration (IC50). The following data, compiled from various studies, provides a comparative overview of the efficacy of different methoxy fatty acids against key bacterial and fungal pathogens.

Antibacterial Activity

A study by Carballeira et al. provides a direct comparison of the antibacterial activity of a series of C14 and C16 α-methoxylated fatty acids against clinical isolates of methicillin-resistant Staphylococcus aureus (MRSA). The results highlight the significant impact of both the methoxy group and the presence of unsaturation on antibacterial potency.

Compound	Structure Features	Target Organism(s)	IC50 (µg/mL)[1][2]
(±)-2-methoxy-6-hexadecynoic acid	C16, α-methoxy, C-6 triple bond	MRSA	30 - 50
(±)-2-methoxy-6-octadecynoic acid	C18, α-methoxy, C-6 triple bond	MRSA, E. coli	30 - 500
2-methoxy-6-tetradecynoic acid	C14, α-methoxy, C-6 triple bond	MRSA	30 - 48
2-methoxy-6Z-tetradecenoic acid	C14, α-methoxy, C-6 double bond (cis)	MRSA	105 - 380
2-methoxytetradecanoic acid	C14, α-methoxy, saturated	MRSA	105 - 380
6-tetradecynoic acid	C14, C-6 triple bond (non-methoxylated)	MRSA	104 - 286
6Z-tetradecenoic acid	C14, C-6 double bond (cis) (non-methoxylated)	MRSA	34 - 130

Analysis of Structure-Activity Relationships:

• Impact of the Methoxy Group: The data suggests that the presence of an α-methoxy group in conjunction with a triple bond at the C-6 position is crucial for potent anti-MRSA activity. For instance, 2-methoxy-6-tetradecynoic acid (IC50: 30-48 µg/mL) is significantly more active than its non-methoxylated counterpart, 6-tetradecynoic acid (IC50: 104-286 µg/mL).[1][2]

• Role of Unsaturation: A triple bond at the C-6 position appears to confer greater antibacterial activity than a cis double bond in the C14 series. The acetylenic (±)-2-methoxy-6-hexadecynoic acid also demonstrated significant activity.[1][3]

• Saturated vs. Unsaturated: The saturated 2-methoxytetradecanoic acid showed poor activity, indicating that unsaturation is a key determinant of the antimicrobial efficacy of these methoxy fatty acids.[1][2]

Antifungal Activity

While comprehensive comparative data for a wide range of methoxy fatty acids against fungal pathogens is less readily available, studies on related compounds provide valuable insights. For example, research on medium-chain fatty acids against Candida albicans has shown that chain length and concentration are critical factors for antifungal and antibiofilm activity.[4] The introduction of a methoxy group is an area ripe for further investigation to enhance antifungal potency. A study on N-(4-methoxybenzyl)amide derivatives of fatty acids demonstrated that these modifications can lead to potent antifungal activity.[5]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The following protocol is a standardized method for determining the MIC of methoxy fatty acids, adapted for the lipophilic nature of these compounds.

Materials

• 96-well, sterile, flat-bottom microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate microbial growth medium

• Bacterial or fungal inoculum, standardized to 0.5 McFarland turbidity

• Methoxy fatty acid stock solution (e.g., in dimethyl sulfoxide - DMSO)

• Positive control antibiotic (e.g., ampicillin for bacteria, fluconazole for fungi)

• Negative control (medium only)

• Growth control (medium with inoculum)

• Spectrophotometer (plate reader)

Step-by-Step Methodology

• Preparation of Methoxy Fatty Acid Dilutions:

  • Perform serial two-fold dilutions of the methoxy fatty acid stock solution in the appropriate growth medium directly in the 96-well plate.

  • The final volume in each well should be 100 µL. Ensure the final concentration of the solvent (e.g., DMSO) is not inhibitory to the microorganism.

• Inoculum Preparation:

  • Prepare a suspension of the test microorganism in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria).

  • Dilute this suspension in the growth medium to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation:

  • Add 100 µL of the standardized inoculum to each well containing the methoxy fatty acid dilutions, as well as to the growth control wells.

  • Add 200 µL of sterile medium to the negative control wells.

• Incubation:

  • Seal the plates to prevent evaporation and incubate at the optimal temperature for the test microorganism (e.g., 37°C for S. aureus) for 18-24 hours.

• MIC Determination:

  • After incubation, determine the MIC by visual inspection for turbidity or by measuring the optical density (OD) at 600 nm using a microplate reader.

  • The MIC is the lowest concentration of the methoxy fatty acid that completely inhibits visible growth of the microorganism.[6]

Caption: Workflow for MIC determination using the broth microdilution method.

Cytotoxicity Profile of Methoxy Fatty Acids

A critical aspect of developing new antimicrobial agents is ensuring their safety for human use. Therefore, assessing the cytotoxicity of methoxy fatty acids against mammalian cells is paramount.

A study on the novel (±)-2-methoxy-6-icosynoic acid provides valuable preliminary data on this front. The compound was evaluated for its cytotoxic effects on human neuroblastoma (SH-SY5Y) and cervical cancer (HeLa) cell lines.

Compound	Cell Line(s)	EC50 (µM)[7]
(±)-2-methoxy-6-icosynoic acid	SH-SY5Y, HeLa	23 ± 1, 26 ± 1
6-icosynoic acid	SH-SY5Y, HeLa	>500
2-methoxyicosanoic acid	SH-SY5Y, HeLa	>300

Interpretation of Cytotoxicity Data:

• The (±)-2-methoxy-6-icosynoic acid displayed moderate cytotoxicity against the tested cancer cell lines.[7]

• Importantly, its non-methoxylated counterpart (6-icosynoic acid) and its saturated methoxylated analog (2-methoxyicosanoic acid) showed significantly lower or no cytotoxicity.[7] This suggests that the combination of the α-methoxy group and the acetylenic bond is responsible for the observed cytotoxic activity, mirroring the structure-activity relationship seen in its antibacterial effects.

Further research is needed to evaluate the cytotoxicity of these compounds against non-cancerous mammalian cell lines to establish a therapeutic window.

Caption: Conceptual mechanism of methoxy fatty acid antimicrobial action.

Conclusion and Future Directions

The comparative analysis presented in this guide indicates that methoxy fatty acids, particularly those with unsaturation in the form of a triple bond, represent a promising class of antimicrobial agents. The α-methoxy group appears to play a crucial role in enhancing their activity, as demonstrated by the superior performance of certain methoxy fatty acids compared to their non-methoxylated analogs.

While the preliminary data is encouraging, further research is essential to fully elucidate the potential of these compounds. Future studies should focus on:

• Expanding the chemical space: Synthesizing and screening a wider variety of methoxy fatty acids with different chain lengths, positions of the methoxy group, and types of unsaturation.

• Broader antimicrobial profiling: Testing these compounds against a more extensive panel of clinically relevant bacteria and fungi, including drug-resistant strains.

• Mechanistic studies: Investigating the precise mechanisms by which methoxy fatty acids exert their antimicrobial effects.

• In vivo efficacy and safety: Evaluating the most promising candidates in animal models of infection and conducting comprehensive toxicological studies.

By systematically addressing these areas, the scientific community can pave the way for the development of novel, effective, and safe antimicrobial therapies based on the unique properties of methoxy fatty acids.

References

• Casillas-Vargas, G., Ocasio-Malavé, C., Medina, S., Morales-Guzmán, C., García del Valle, R., Carballeira, N. M., & Sanabria-Ríos, D. J. (2021). Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents. Progress in Lipid Research, 82, 101093. [Link]

• Orellano, E. A., Cartagena, M. M., Rosado, K., & Carballeira, N. M. (2013). Synthesis of the novel (±)-2-methoxy-6-icosynoic acid--a fatty acid that induces death of neuroblastoma cells. Chemistry and physics of lipids, 172-173, 14–19. [Link]

• Nengroo, S. R., Khan, A. A., Husain, F. M., Alam, M. M., & Ahmad, S. (2021). Design and synthesis of fatty acid derived 4-methoxybenzylamides as antimicrobial agents. Heliyon, 7(4), e06842. [Link]

• Casillas-Vargas, G., Ocasio-Malavé, C., Medina, S., Morales-Guzmán, C., García del Valle, R., Carballeira, N. M., & Sanabria-Ríos, D. J. (2021). Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents. ResearchGate. [Link]

• Kenny, C., & Kell, A. J. (2020). Anti-staphylococcal fatty acids: mode of action, bacterial resistance and implications for therapeutic application. Journal of Antimicrobial Chemotherapy, 75(11), 3133–3144. [Link]

• Casillas-Vargas, G., Ocasio-Malavé, C., Medina, S., Morales-Guzmán, C., García Del Valle, R., Carballeira, N. M., & Sanabria-Ríos, D. J. (2021). Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-g…. OUCI. [Link]

• Obukhova, E. V., & Murzina, E. D. (2023). Mechanisms of the Antimicrobial Action of Fatty Acids: A Review. ResearchGate. [Link]

• FWD AMR-RefLabCap. (2022). MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. FWD AMR-RefLabCap. [Link]

• Anonymous. (2022). Broth microdilution reference methodology. CGSpace. [Link]

• Hancock, R. E. W. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. [Link]

• Anonymous. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. [Link]

• Aryal, S. (2013). Broth Dilution Method for MIC Determination. Microbe Online. [Link]

• Zheng, J., & Yu, W. (2011). Quantitative structure-activity relationships of antimicrobial fatty acids and derivatives against Staphylococcus aureus. Journal of Zhejiang University. Science. B, 12(6), 439–447. [Link]

• Kim, H. J., Kang, S. Y., & Lee, J. H. (2022). Fatty Acids as Aminoglycoside Antibiotic Adjuvants Against Staphylococcus aureus. Frontiers in microbiology, 13, 874300. [Link]

• Mureșan, C. C., Tofană, M., Fărcaș, A. C., & Pop, O. L. (2021). Natural Methoxyphenol Compounds: Antimicrobial Activity against Foodborne Pathogens and Food Spoilage Bacteria, and Role in Antioxidant Processes. Foods (Basel, Switzerland), 10(8), 1821. [Link]

• Nguyen, T. T., & Vo, T. T. B. C. (2023). comparative analysis of antibacterial activity of fatty acid from vietnamese coconut oils produc. Journal of Pharmaceutical Negative Results, 14(3), 1-8. [Link]

• Anonymous. (n.d.). TABLE 2 | MIC and ECOFF values of various antibiotics against MSSA,... ResearchGate. [Link]

• Shim, J. S., Lee, D. H., Lee, J. Y., Park, J. H., & Kim, Y. R. (2023). Time-serial graphs of antimicrobial susceptibility testing. Each dot is... ResearchGate. [Link]

• Kenealy, B. P., Garcia-Vilanova, A., Flannagan, R. S., & Heinrichs, D. E. (2022). Medium-Chain Fatty Acids Released from Polymeric Electrospun Patches Inhibit Candida albicans Growth and Reduce the Biofilm Viability. ACS biomaterials science & engineering, 8(1), 323–333. [Link]

• da Silva, A. F. M., de Souza, M. P., Furtado, R. A., de Andrade, C. F. F., & de Oliveira, P. F. L. (2020). Cytotoxic Activity of Fatty Acids From Antarctic Macroalgae on the Growth of Human Breast Cancer Cells. Frontiers in pharmacology, 11, 603. [Link]

• Tanko, I. M., Okoh, S. O., & Okoh, A. I. (2022). Anti-Staphylococcus aureus Activity of Volatile Phytochemicals and Their Combinations with Conventional Antibiotics Against Methicillin-Susceptible S. aureus (MSSA) and Methicillin-Resistant S. aureus (MRSA) Strains. Antibiotics (Basel, Switzerland), 11(10), 1320. [Link]

• Cury-Boaventura, M. F., Gorjão, R., de Lima, T. M., & Curi, R. (2005). Comparative toxicity of fatty acids on a macrophage cell line (J774). Clinical science (London, England : 1979), 109(5), 473–482. [Link]

• Al-Adham, I. S. I., & Al-Hussieni, M. A. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Saudi pharmaceutical journal : SPJ : the official publication of the Saudi Pharmaceutical Society, 31(11), 101799. [Link]

• Cury-Boaventura, M. F., Gorjão, R., de Lima, T. M., & Curi, R. (2005). Comparative toxicity of fatty acids on a macrophage cell line (J774). ResearchGate. [Link]

• de Souza, M. P., Furtado, R. A., de Andrade, C. F. F., & de Oliveira, P. F. L. (2022). Cholangiocarcinoma cells direct fatty acids to support membrane synthesis and modulate macrophage phenotype. Hepatology communications, 6(8), 2056–2070. [Link]

• Khan, Z., & Siddiqui, M. F. (2019). Current and Emerging Methods of Antibiotic Susceptibility Testing. Diagnostics (Basel, Switzerland), 9(2), 49. [Link]

Sources

• 1. Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anti-staphylococcal fatty acids: mode of action, bacterial resistance and implications for therapeutic application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design and synthesis of fatty acid derived 4-methoxybenzylamides as antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative structure-activity relationships of antimicrobial fatty acids and derivatives against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of the novel (±)-2-methoxy-6-icosynoic acid--a fatty acid that induces death of neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biocompatibility of 12-Methoxydodecanoate-Based Polymers for Drug Delivery Applications

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel drug delivery systems, the biocompatibility of the constituent polymers is a paramount concern. This guide provides a comprehensive evaluation of the biocompatibility of emerging 12-methoxydodecanoate (12-MDD) based polymers, benchmarked against established and alternative biocompatible polymers. As a senior application scientist, this document is structured to provide not just data, but a logical framework for experimental design and interpretation, grounded in scientific first principles.

Introduction: The Imperative of Biocompatibility in Drug Delivery

The efficacy of a drug delivery system is intrinsically linked to its interaction with the biological environment. An ideal polymeric carrier must not only effectively transport its therapeutic payload but also exhibit minimal toxicity and immunogenicity. Adverse reactions to the polymer can lead to inflammation, cytotoxicity, and rapid clearance from the body, thereby compromising therapeutic outcomes. This guide focuses on the biocompatibility of 12-MDD-based polymers, a novel class of materials with potential applications in drug delivery, and provides a comparative analysis with well-characterized alternatives.

Logical Framework for Biocompatibility Assessment

The evaluation of a polymer's biocompatibility is a multi-faceted process, typically initiated with in vitro assays before progressing to in vivo studies. This tiered approach allows for early screening of potentially toxic materials and a more detailed investigation of promising candidates.

Figure 1: A generalized workflow for assessing the biocompatibility of novel polymers for biomedical applications.

Evaluating 12-Methoxydodecanoate-Based Polymers: A Prospective Analysis

Direct biocompatibility data for polymers based on 12-methoxydodecanoate is currently limited in publicly accessible literature. However, we can infer their potential biocompatibility by examining structurally similar long-chain aliphatic polyesters. The presence of a C12 alkyl chain in the dodecanoate moiety is a key structural feature that will likely influence its biological interactions.

Inference from Structurally Related Polymers:

• Poly(glycerol-dodecanoate) (PGD): This biodegradable polyester, synthesized from glycerol and dodecanedioic acid, has been reported as a biocompatible material for medical devices and tissue engineering scaffolds.[1][2] Studies have demonstrated its favorable interaction with cells and tissues, suggesting that the dodecanoate component does not inherently confer significant toxicity.

• Influence of Alkyl Chain Length: Research on other polymer systems has shown that the length of alkyl chains can modulate cytotoxicity.[3][4] While long alkyl chains can increase lipophilicity and potentially lead to membrane disruption at high concentrations, they can also be designed to be non-toxic.[3]

Hypothesized Biocompatibility Profile of 12-MDD-Based Polymers:

Based on the available information, it is reasonable to hypothesize that 12-MDD-based polymers will exhibit a favorable biocompatibility profile, characterized by low cytotoxicity and hemocompatibility. The long aliphatic chain may contribute to a hydrophobic character, which could influence protein adsorption and cellular interactions. However, comprehensive experimental validation is essential.

Established and Alternative Biocompatible Polymers: A Comparative Benchmark

To provide context for the evaluation of 12-MDD-based polymers, this section details the biocompatibility of commonly used and emerging alternative polymers in drug delivery.

Poly(lactic acid) (PLA) and Poly(caprolactone) (PCL)

PLA and PCL are two of the most widely used biodegradable polyesters in biomedical applications. Their biocompatibility has been extensively studied and is well-established.

Quantitative Biocompatibility Data for PLA and PCL:

Polymer	Assay	Cell Line	Result	Citation
PLA	MTT Assay	Fibroblasts	>89% cell viability for various extract concentrations. An IC50 of 64.82 mg/ml was reported, indicating low cytotoxicity.	[5]
PCL	Hemolysis Assay	Human Erythrocytes	Hemolytic ratio of less than 1% for all tested nanoparticle concentrations.	[6]
PCL	Hemolysis Assay	-	Hemolysis ratio of 4.18%.	[7]

Polysarcosine (PSar) and Poly(2-oxazoline)s (POx)

Polysarcosine and poly(2-oxazoline)s are emerging as highly promising alternatives to poly(ethylene glycol) (PEG), offering excellent biocompatibility and reduced immunogenicity.

Biocompatibility Profile of PSar and POx:

• Polysarcosine (PSar): Generally considered non-cytotoxic and to have very low immunogenicity. Studies on polysarcosine-coated gold nanoparticles have shown very low cytotoxicity and no obvious in vivo toxicity.[8]

• Poly(2-oxazoline)s (POx): These polymers are typically not cytotoxic, even at high concentrations.[9] For instance, poly(2-ethyl-2-oxazoline) (PETOX) has been shown to be non-cytotoxic, with cell viability increasing with higher molar mass.[10] Hemocompatibility studies have also shown no hemolytic effects for pure PETOX at concentrations up to 20 g/L.[11]

Experimental Protocols for Biocompatibility Assessment

To ensure scientific rigor and reproducibility, standardized protocols must be followed when evaluating the biocompatibility of novel polymers. The following sections provide detailed methodologies for key in vitro assays.

In Vitro Cytotoxicity: MTT Assay (Based on ISO 10993-5)

This assay quantitatively assesses cell metabolic activity as an indicator of cell viability. A reduction in metabolic activity is indicative of a cytotoxic effect.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Experimental Workflow:

Figure 2: Step-by-step workflow for the MTT cytotoxicity assay.

Detailed Methodology:

• Cell Culture: Culture L929 mouse fibroblast cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the L929 cells into a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Preparation of Polymer Extracts: Prepare extracts of the test polymer and control materials according to ISO 10993-12 standards. Typically, the material is extracted in cell culture medium at a ratio of 0.2 g/mL or 3 cm²/mL for 24 hours at 37°C.

• Cell Treatment: Remove the culture medium from the wells and replace it with the prepared polymer extracts at various dilutions. Include a negative control (culture medium only) and a positive control (e.g., dilute sodium dodecyl sulfate).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Assay: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Calculation of Cell Viability: Calculate the percentage of cell viability using the following formula:

  • Cell Viability (%) = (Absorbance of test sample / Absorbance of negative control) x 100

Hemocompatibility: Hemolysis Assay (Based on ASTM F756)

This assay determines the hemolytic potential of a material by measuring the amount of hemoglobin released from red blood cells upon contact with the material.

Principle: Hemolysis, the rupture of red blood cells, results in the release of hemoglobin into the surrounding medium. The concentration of free hemoglobin can be quantified spectrophotometrically.

Experimental Workflow:

Figure 3: Key steps involved in the ASTM F756 hemolysis assay.

Detailed Methodology:

• Preparation of Red Blood Cells (RBCs): Obtain fresh human blood anticoagulated with citrate. Centrifuge the blood to separate the plasma and buffy coat. Wash the RBCs three times with phosphate-buffered saline (PBS). Resuspend the washed RBCs in PBS to a desired concentration (e.g., 2% v/v).

• Test and Control Samples: Prepare the test polymer material or its extract according to ASTM F756 guidelines.[10] Use a known non-hemolytic material (e.g., high-density polyethylene) as a negative control and a hemolytic agent (e.g., deionized water) as a positive control.

• Incubation: Add the test material or extract to the diluted RBC suspension. Incubate the samples at 37°C for a specified time (e.g., 3 hours) with gentle agitation.[12]

• Centrifugation: After incubation, centrifuge the samples to pellet the intact RBCs.

• Spectrophotometric Measurement: Carefully collect the supernatant and measure its absorbance at 540 nm to determine the concentration of free hemoglobin.

• Calculation of Hemolysis Percentage: Calculate the percentage of hemolysis using the following formula:

  • Hemolysis (%) = [(Absorbance of test sample - Absorbance of negative control) / (Absorbance of positive control - Absorbance of negative control)] x 100

In Vivo Biocompatibility: Considerations for Preclinical Evaluation

Following favorable in vitro results, in vivo studies are necessary to evaluate the local tissue response to the implanted polymer. These studies are typically conducted in small animal models according to ISO 10993-6 guidelines.[13]

Key Parameters to Evaluate:

• Inflammatory Response: Assess the presence and type of inflammatory cells (e.g., neutrophils, macrophages, lymphocytes) at the implant site.[14][15]

• Fibrous Capsule Formation: Evaluate the thickness and cellularity of the fibrous capsule that forms around the implant.

• Tissue Integration: Observe the degree of tissue ingrowth into and around the implant.

• Degradation and Resorption: For biodegradable polymers, monitor the rate of degradation and the tissue response to the degradation byproducts.

Conclusion and Future Directions

While direct experimental data on the biocompatibility of 12-methoxydodecanoate-based polymers is not yet widely available, a prospective analysis based on structurally similar long-chain aliphatic polyesters suggests a favorable biocompatibility profile. This guide provides a comparative framework, benchmarking against established biocompatible polymers like PLA and PCL, as well as promising alternatives such as polysarcosine and poly(2-oxazoline)s.

The provided detailed experimental protocols for in vitro cytotoxicity and hemolysis assays offer a robust starting point for the systematic evaluation of these novel polymers. Future research should focus on generating empirical biocompatibility data for 12-MDD-based polymers to validate these hypotheses and pave the way for their potential application in advanced drug delivery systems.

References

• Kronek, J., et al. (2011). In vitro bio-immunological and cytotoxicity studies of poly(2-oxazolines). Journal of Materials Science: Materials in Medicine, 22(7), 1725-1733. [Link]

• Chirila, T. V., et al. (2015). Cytotoxicity assessment of experimental PLA extract using MTT assay on fibroblasts cells at 48 hours. ResearchGate. [Link]

• Schulze-Tanzil, G., et al. (2003). Immune response against polyester implants is influenced by the coating substances. Journal of Materials Science: Materials in Medicine, 14(1), 41-47. [Link]

• Kronekova, Z., et al. (2011). In vitro bio-immunological and cytotoxicity studies of poly(2-oxazolines). ResearchGate. [Link]

• Fernandez-Megia, E., et al. (2019). Influence of Alkyl Chains of Modified Polysuccinimide-Based Polycationic Polymers on Polyplex Formation and Transfection. Macromolecular Bioscience, 19(10), e1900199. [Link]

• Luxenhofer, R., et al. (2012). Structure-property relationship in cytotoxicity and cell uptake of poly(2-oxazoline) amphiphiles. Biomaterials, 33(16), 4220-4228. [Link]

• Manna, A., et al. (2016). Alkyl chain modulated cytotoxicity and antioxidant activity of bioinspired amphiphilic selenolanes. RSC Advances, 6(9), 7458-7469. [Link]

• Lutz, J. F., et al. (2011). Poly(2-oxazoline)s as Polymer Therapeutics. Macromolecular Chemistry and Physics, 212(22), 2351-2363. [Link]

• Kronek, J., et al. (2012). (a) Cytotoxicity of polymer study by MTT assay. L929 cells were... ResearchGate. [Link]

• Kronek, J., et al. (2015). In vitro study of partially hydrolyzed poly(2-ethyl-2-oxazolines) as materials for biomedical applications. Journal of Materials Science: Materials in Medicine, 26(4), 169. [Link]

• Fernandez-Megia, E., et al. (2019). Influence of Alkyl Chains of Modified Polysuccinimide-Based Polycationic Polymers on Polyplex Formation and Transfection. PubMed. [Link]

• Ramot, Y., et al. (2016). MTT test results showing cell viability of (A) murine fibroblasts... ResearchGate. [Link]

• Sulheim, E., et al. (2017). Cytotoxicity of Poly(Alkyl Cyanoacrylate) Nanoparticles. Molecules, 22(11), 1997. [Link]

• Mao, Z., et al. (2016). Gold nanoparticles coated with polysarcosine brushes to enhance their colloidal stability and circulation time in vivo. Journal of Colloid and Interface Science, 483, 103-111. [Link]

• Chirila, T. V., et al. (2015). (A) Cell viability assay performed by the MTT assay (PLA, PLA—A, and... ResearchGate. [Link]

• Zhang, L., et al. (2011). Exploring the dark side of MTT viability assay of cells cultured onto electrospun PLGA-based composite nanofibrous scaffolding materials. Analyst, 136(15), 3127-3133. [Link]

• Schulze-Tanzil, G., et al. (2003). Immune response against polyester implants is influenced by the coating substances. ResearchGate. [Link]

• Migneco, F., et al. (2009). Poly(glycerol-dodecanoate), a biodegradable polyester for medical devices and tissue engineering scaffolds. Biomaterials, 30(33), 6479-6484. [Link]

• Zhang, X., et al. (2022). Hemocompatibility of different layers. (A) hemolysis ratio and SEM... ResearchGate. [Link]

• Li, D., et al. (2023). Biodegradation Behavior Control for Shape Memory Polyester Poly(Glycerol-Dodecanoate): An In Vivo and In Vitro Study. ResearchGate. [Link]

• Busuttil, S. J., et al. (2005). In vivo comparison of the inflammatory response induced by different vascular biomaterials. Vascular, 13(4), 230-236. [Link]

• Migneco, F., et al. (2009). Poly(glycerol-dodecanoate), a biodegradable polyester for medical devices and tissue engineering scaffolds. PMC. [Link]

• James, J., & Anderson, J. M. (2016). The Effect of Size of Materials Formed or Implanted In Vivo on the Macrophage Response and the Resultant Influence on Clinical Outcome. Polymers, 8(7), 239. [Link]

• Yildirim, S., et al. (2020). Investigating the Cytotoxicity of Dual-Cure Bulk-Fill Resin Materials on L929 Cells. Polymers, 12(11), 2533. [Link]

• Kim, H. N., et al. (2018). Evaluation of the In Vitro Cytotoxicity of Crosslinked Biomaterials. PMC. [Link]

• Ozdemir, K. G., et al. (2009). In vitro evaluation of cytotoxicity of soft lining materials on L929 cells by MTT assay. Journal of Biomedical Materials Research Part B: Applied Biomaterials, 90(1), 82-86. [Link]

• Klopfleisch, R., et al. (2018). The in vivo inflammatory and foreign body giant cell response against different poly(l-lactide-co-d/l-lactide) implants is primarily determined by material morphology rather than surface chemistry. Journal of Biomedical Materials Research Part A, 106(10), 2726-2734. [Link]

• Gurnani, P., et al. (2021). Evaluation of the Cytotoxicity of Cationic Polymers on Glioblastoma Cancer Stem Cells. Polymers, 13(20), 3524. [Link]

• Skoog, S., et al. (2021). Assessment of factors impacting material-mediated hemolysis results in the ASTM F756-17 testing standard. FDA. [Link]

• Fischer, D., et al. (2003). In vitro cytotoxicity testing of polycations: influence of polymer structure on cell viability and hemolysis. Biomaterials, 24(7), 1121-1131. [Link]

• Malinauskas, R. (2021). effect of test parameters on material-mediated hemolysis using the ASTM F756-17 standard test method. FDA. [Link]

• de Oliveira, A. C., et al. (2018). Hemolysis assay on XGO-PCL nanoparticles. A, Relative rate of hemolysis... ResearchGate. [Link]

• Wang, L., et al. (2019). Hemolytic assay results. RBCs exposed to the different PCL samples are... ResearchGate. [Link]

• Li, D., et al. (2023). Biodegradation Behavior Control for Shape Memory Polyester Poly(Glycerol-Dodecanoate): An In Vivo and In Vitro Study. PubMed. [Link]

• ASTM F756-17, Standard Practice for Assessment of Hemolytic Properties of Materials, ASTM International, West Conshohocken, PA, 2017. [Link]

• NAMSA. (n.d.). ASTM Hemolysis. Retrieved from [Link]

• Malinauskas, R. A. (2023). Effect of Test Parameters on Material-mediated Hemolysis Using the ASTM F756-17 Standard Test Method. FDA. [Link]

• Juen, M., et al. (2021). Hemocompatibility Evaluation of Biomaterials-The Crucial Impact of Analyzed Area. ACS biomaterials science & engineering, 7(3), 1143-1152. [Link]

• Chan, E. W., et al. (2017). Hemocompatibility of Degrading Polymeric Biomaterials: Degradable Polar Hydrophobic Ionic Polyurethane versus Poly(lactic-co-glycolic) Acid. Biomacromolecules, 18(8), 2439-2451. [Link]

• Park, K. (2017). Hemocompatibility of Degrading Polymeric Biomaterials: Degradable Polar Hydrophobic Ionic Polyurethane versus Poly(lactic. Kinam Park. [Link]

• Yang, L., et al. (2009). [Study and evaluation on hemocompatibility of biomaterials]. Sheng wu yi xue gong cheng xue za zhi = Journal of biomedical engineering = Shengwu yixue gongchengxue zazhi, 26(5), 1162-1166. [Link]

• Zoldan, J., et al. (2010). Investigating the Viability of Epithelial Cells on Polymer Based Thin-Films. PMC. [Link]

• Augustine, R., et al. (2022). Investigation of Cell Adhesion and Cell Viability of the Endothelial and Fibroblast Cells on Electrospun PCL, PLGA and Coaxial Scaffolds for Production of Tissue Engineered Blood Vessel. PMC. [Link]

• Bacakova, L., et al. (2011). Cell adhesion and viability of human endothelial cells on electrospun polymer scaffolds. ResearchGate. [Link]

• Grizzi, I., et al. (2006). Degradation characteristics of poly(ϵ‐caprolactone)‐based copolymers and blends. ResearchGate. [Link]

• Filova, E., et al. (2014). A comparative study on Poly(ε-caprolactone) film degradation at extreme pH values. Polymer Degradation and Stability, 110, 113-121. [Link]

• Hu, X., et al. (2021). Insights into the biodegradation of polycaprolactone through genomic analysis of two plastic-degrading Rhodococcus bacteria. Journal of Hazardous Materials, 401, 123339. [Link]

• Augustine, R., et al. (2018). Live/Dead images of endothelial cell The viability of endothelial cells... ResearchGate. [Link]

Sources

• 1. Poly(glycerol-dodecanoate), a biodegradable polyester for medical devices and tissue engineering scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Effect of Size of Materials Formed or Implanted In Vivo on the Macrophage Response and the Resultant Influence on Clinical Outcome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alkyl chain modulated cytotoxicity and antioxidant activity of bioinspired amphiphilic selenolanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Sterilization Effects on Poly(glycerol dodecanedioate), a Biodegradable Shape Memory Elastomer for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Investigating the effect of poly (ɛ-caprolactone) nanofibers scaffolds with random, unidirectionally, and radially aligned morphologies on the Fibroblast cell’s attachment and growth behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure-property relationship in cytotoxicity and cell uptake of poly(2-oxazoline) amphiphiles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro bio-immunological and cytotoxicity studies of poly(2-oxazolines) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Poly(2-oxazoline)s as Polymer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. namsa.com [namsa.com]
• 13. Evaluation of the In Vitro Cytotoxicity of Crosslinked Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Immune response against polyester implants is influenced by the coating substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vivo comparison of the inflammatory response induced by different vascular biomaterials - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 12-Methoxydodecanoate

I. Core Principles of Chemical Waste Management

The foundation of safe laboratory practice lies in a proactive approach to waste management. Before beginning any procedure involving 12-methoxydodecanoate, it is crucial to establish a designated waste accumulation area and have the necessary supplies on hand. The primary goal is to prevent the release of chemicals into the environment and to ensure the safety of all laboratory personnel.

II. Hazard Assessment of 12-Methoxydodecanoate

12-Methoxydodecanoate belongs to the class of fatty acid methyl esters (FAMEs). Generally, FAMEs are characterized by low toxicity and are often biodegradable.[1][2][3] However, in the absence of specific toxicological data for 12-methoxydodecanoate, it is prudent to handle it with the standard care afforded to all laboratory chemicals. It is essential to consult local, state, and federal regulations to determine if this compound is specifically listed as a hazardous waste in your jurisdiction.[2]

Key Considerations:

• Contamination: The disposal procedure is dictated not only by the intrinsic properties of 12-methoxydodecanoate but also by any contaminants it may have come into contact with. If mixed with a substance classified as hazardous, the entire mixture must be treated as hazardous waste.

• Quantity: The volume of waste generated will influence the choice of disposal container and may be subject to accumulation limits within the laboratory.

III. Personal Protective Equipment (PPE)

Prior to handling 12-methoxydodecanoate for disposal, all personnel must be equipped with the appropriate PPE to minimize exposure.

PPE Component	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from accidental splashes.
Hand Protection	Nitrile gloves.	Provides a barrier against skin contact. Check for any signs of degradation.
Body Protection	A standard laboratory coat.	Protects skin and clothing from contamination.
Respiratory Protection	Generally not required under normal conditions with adequate ventilation. Use a respirator if aerosols may be generated.	Ensures safety in enclosed spaces or during procedures that could produce vapors.

IV. Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for the safe disposal of 12-methoxydodecanoate.

Step 1: Waste Identification and Segregation

• Pure 12-Methoxydodecanoate: If the compound is in its pure form and has not been contaminated with hazardous substances, it can likely be disposed of as non-hazardous waste. However, confirmation with your institution's Environmental Health and Safety (EHS) office is mandatory.

• Contaminated 12-Methoxydodecanoate: If the compound is mixed with solvents, other reagents, or any substance classified as hazardous, the resulting mixture must be disposed of as hazardous chemical waste.

Step 2: Waste Containment

• Container Selection: Choose a container that is chemically compatible with 12-methoxydodecanoate. High-density polyethylene (HDPE) or glass containers are generally suitable.[4][5][6][7][8] The container must have a secure, leak-proof screw-top cap.

• Labeling: Immediately label the waste container. The label should include:

  • The words "Hazardous Waste" (if applicable)

  • The full chemical name: "12-Methoxydodecanoate"

  • The CAS Number: "92169-28-3"

  • An accurate list of all components and their approximate percentages if it is a mixture.

  • The date of accumulation.

  • The name of the principal investigator or laboratory supervisor.

Step 3: Accumulation and Storage

• Designated Area: Store the sealed waste container in a designated satellite accumulation area within the laboratory. This area should be away from general lab traffic and sources of ignition.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 4: Final Disposal

• Non-Hazardous Waste: If confirmed as non-hazardous by your EHS office, follow their specific procedures for non-hazardous chemical waste. This may include disposal in a designated laboratory waste stream. Do not pour down the drain unless explicitly permitted by your institution.

• Hazardous Waste: For contaminated or hazardous 12-methoxydodecanoate waste, arrange for pickup by your institution's EHS or a licensed hazardous waste disposal contractor. Do not attempt to transport hazardous waste yourself.

V. Decontamination of Empty Containers

Empty containers that once held 12-methoxydodecanoate must be properly decontaminated before being discarded.

• Triple Rinse: Rinse the container three times with a suitable solvent (e.g., ethanol or acetone).

• Collect Rinsate: The rinsate from the first rinse must be collected and disposed of as hazardous waste. Subsequent rinsates may be permissible for drain disposal if local regulations allow, but it is best practice to collect all rinsates as hazardous waste.

• Deface Label: Completely remove or deface the original label on the container.

• Dispose of Container: Dispose of the decontaminated container according to your institution's guidelines for solid waste.

VI. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 12-methoxydodecanoate.

Sources

• 1. carlroth.com [carlroth.com]
• 2. vitol.com [vitol.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. calpaclab.com [calpaclab.com]
• 5. walchem.com [walchem.com]
• 6. dwk.com [dwk.com]
• 7. coleparmer.com [coleparmer.com]
• 8. midwestinstrument.com [midwestinstrument.com]

Navigating the Safe Handling of 12-Methoxydodecanoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the meticulous handling of chemical reagents is the cornerstone of both groundbreaking discovery and unwavering safety. This guide provides a comprehensive operational framework for the safe use, storage, and disposal of 12-Methoxydodecanoate, ensuring the integrity of your research and the well-being of your team.

While 12-Methoxydodecanoate is not currently classified as a hazardous substance or mixture, a thorough understanding of its properties and adherence to best practices are paramount.[1] The toxicological properties of this compound have not been exhaustively investigated, necessitating a cautious and informed approach to its handling.[1] This document serves as an essential resource, offering procedural guidance rooted in established safety protocols to empower your laboratory's safety culture.

I. Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are critical to minimizing potential exposure and ensuring a safe laboratory environment. The following table outlines the recommended PPE for handling 12-Methoxydodecanoate.

Body Part	Recommended PPE	Specifications and Best Practices
Hands	Chemical-resistant gloves	Nitrile or butyl rubber gloves are recommended. Ensure gloves are regularly inspected for signs of degradation or puncture before use.
Eyes & Face	Safety glasses with side shields or goggles	Provide protection against accidental splashes. A face shield may be worn in conjunction with goggles for enhanced protection, especially when handling larger quantities.
Body	Laboratory coat	A standard laboratory coat should be worn to protect street clothing from potential contamination.

II. Operational Plan: From Receipt to Experimentation

A systematic workflow is essential for the safe handling of any chemical. The following diagram and procedural steps outline a comprehensive operational plan for 12-Methoxydodecanoate.

Figure 1: Workflow for the safe handling of 12-Methoxydodecanoate.

Step-by-Step Handling Protocol:

• Receiving and Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Storage: Store the container in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible materials. This compound is noted to be air and light sensitive, so storage under an inert gas is recommended for long-term stability.[1]

• Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined in the table above.

• Preparation and Use: Conduct all weighing and solution preparation in a well-ventilated area or a chemical fume hood to minimize the potential for inhalation of any aerosols.

• Decontamination: After use, thoroughly clean all work surfaces and equipment to prevent cross-contamination.

III. Spill Response Plan

In the event of a spill, a prompt and informed response is crucial to mitigate any potential hazards.

For a minor liquid spill:

• Alert personnel in the immediate area.

• Don appropriate PPE , including gloves and eye protection.

• Contain the spill by covering it with an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.

• Collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealable container for disposal.[2]

• Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose of all contaminated materials as chemical waste.

For a major spill, or if you are unsure of the hazard:

• Evacuate the area immediately.

• Alert your supervisor and institutional safety office.

• Prevent entry to the affected area.

IV. Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of chemical waste is a critical component of laboratory safety and environmental stewardship.

Waste Segregation and Collection:

• Non-contaminated Waste: Unused, pure 12-Methoxydodecanoate should be disposed of in accordance with institutional and local regulations for non-hazardous chemical waste.

• Contaminated Waste: All materials contaminated with 12-Methoxydodecanoate, including gloves, absorbent materials from spills, and empty containers, should be collected in a designated and clearly labeled hazardous waste container.

• Empty Containers: To be considered non-hazardous, empty containers must be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste.[3]

Disposal Workflow:

Figure 2: Disposal workflow for 12-Methoxydodecanoate and associated waste.

It is illegal and unsafe to dispose of chemical waste in the garbage, down storm drains, or onto the ground.[4] Always consult your institution's specific guidelines for hazardous waste disposal.

V. First Aid Measures

In the event of accidental exposure, follow these first aid procedures:

• After inhalation: Move the person to fresh air.[1][2]

• In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with water.[1][2]

• After eye contact: Rinse out with plenty of water. Remove contact lenses if present and easy to do so.[1][2]

• If swallowed: Make the victim drink water (two glasses at most). Consult a doctor if feeling unwell.[1][2]

Always have the Safety Data Sheet (SDS) available when seeking medical attention.

By adhering to these guidelines, you contribute to a robust safety culture within your laboratory, ensuring that your pursuit of scientific advancement is conducted with the utmost care and responsibility.

References

• Household Hazardous Waste - CalRecycle Home Page - CA.gov. CalRecycle.[Link]

• Department of Environmental Health and Safety (DEHS) - WASTE DISPOSAL MANUAL - University of Louisville. University of Louisville.[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. louisville.edu [louisville.edu]
• 4. calrecycle.ca.gov [calrecycle.ca.gov]